2-Chloro-5-methylbenzoic Acid

• CAS: 6342-60-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-methylbenzoic acid, with the CAS number 6342-60-5, is a halogenated aromatic carboxylic acid. Its structure, featuring a benzoic acid core with chloro and methyl substituents, makes it a valuable intermediate in organic synthesis. This technical guide provides a comprehensive overview of its core physicochemical properties, detailed experimental protocols for their determination, and a logical workflow for the characterization of such a chemical entity. The data and methodologies presented herein are intended to support research, quality control, and development activities.

Physicochemical Properties

The key physicochemical data for 2-Chloro-5-methylbenzoic Acid are summarized in the table below for ease of reference and comparison.

Property	Value	Source
Molecular Formula	C₈H₇ClO₂	--INVALID-LINK--
Molecular Weight	170.59 g/mol	--INVALID-LINK--
Appearance	White to off-white crystalline solid/powder	--INVALID-LINK--
Melting Point	148-151 °C	--INVALID-LINK--
Boiling Point	291.3 °C at 760 mmHg	--INVALID-LINK--
Density	1.3 g/cm³	--INVALID-LINK--
Flash Point	129.9 °C	--INVALID-LINK--
Solubility	Limited solubility in water; soluble in organic solvents.	--INVALID-LINK--
pKa (Predicted)	4.03 ± 0.20 (for the related 2-Methyl-5-chlorobenzoic acid)	--INVALID-LINK--
InChI Key	LEBWXJZAWTVKFL-UHFFFAOYSA-N	--INVALID-LINK--

Experimental Protocols

The following sections detail standardized methodologies for determining the key physicochemical properties of a solid organic compound like 2-Chloro-5-methylbenzoic Acid.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range (typically 0.5-1.0°C) is characteristic of a pure substance.[1]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)[1]

• Capillary tubes (sealed at one end)[2]

• Thermometer

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of the crystalline 2-Chloro-5-methylbenzoic Acid is finely ground using a mortar and pestle.

• Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, packing 1-2 mm of the compound into the sealed end.[2][3]

• Apparatus Setup: The packed capillary tube is placed in the heating block of the melting point apparatus, adjacent to the thermometer.[2]

• Heating: The apparatus is heated at a steady, slow rate, approximately 1-2°C per minute, as the temperature approaches the expected melting point.[1]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample becomes a clear liquid is recorded as the end of the range.[2]

• Verification: For accuracy, the determination should be repeated at least twice with fresh samples, and the results should be consistent.[1]

Boiling Point Determination

For solid compounds, the boiling point is determined at a pressure where the substance is in a liquid state. The Thiele tube method is a common and effective technique for this measurement on a small scale.[4]

Apparatus:

• Thiele tube

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Thermometer

• Heating source (e.g., Bunsen burner)

• Mineral oil

Procedure:

• Sample Preparation: A small amount of 2-Chloro-5-methylbenzoic Acid is placed in the fusion tube.

• Capillary Insertion: A capillary tube is placed inside the fusion tube with its open end submerged in the sample.[5][6]

• Assembly: The fusion tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then inserted into the Thiele tube containing mineral oil.[4]

• Heating: The side arm of the Thiele tube is gently heated, allowing the oil to circulate and heat the sample uniformly.[4]

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube. Heating is continued until a continuous and rapid stream of bubbles is observed.[4]

• Cooling and Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling point is the temperature at which the stream of bubbles ceases, and the liquid just begins to be drawn back into the capillary tube.[4]

Solubility Determination

A qualitative assessment of solubility in various solvents helps to understand the polarity and functional groups present in the compound.[7]

Apparatus:

• Small test tubes

• Spatula

• Vortex mixer (optional)

• Solvents: Water, Diethyl Ether, 5% NaOH (aq), 5% HCl (aq)

Procedure:

• Sample and Solvent Addition: Approximately 25 mg of 2-Chloro-5-methylbenzoic Acid is placed into a small test tube. To this, 0.75 mL of the chosen solvent is added in portions.[8]

• Mixing: After each addition of the solvent, the test tube is vigorously shaken or vortexed for at least 30-60 seconds to ensure thorough mixing.[8][9]

• Observation: The sample is observed to determine if it has completely dissolved. If the solid is no longer visible, the compound is considered soluble in that solvent.

• Systematic Testing: This procedure is repeated for a range of solvents to classify the compound.

  • Water Solubility: Tests the overall polarity. Small, polar organic compounds are often water-soluble.[10]

  • 5% NaOH Solubility: The solubility in a basic solution indicates the presence of an acidic functional group, such as a carboxylic acid, which will be deprotonated to form a more soluble salt.[7]

  • 5% HCl Solubility: Solubility in an acidic solution suggests a basic functional group.

  • Organic Solvent (e.g., Diethyl Ether) Solubility: The "like dissolves like" principle suggests that nonpolar to moderately polar organic compounds will be soluble in organic solvents.[9]

Visualizations

The following diagram illustrates a generalized workflow for the physicochemical characterization of a chemical compound.

Caption: Workflow for Physicochemical Characterization.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. scribd.com [scribd.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 6. byjus.com [byjus.com]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. chem.ws [chem.ws]
• 10. quora.com [quora.com]

Navigating the Solubility Landscape of 2-Chloro-5-methylbenzoic Acid in Organic Solvents: A Technical Guide

For Immediate Release

2-Chloro-5-methylbenzoic acid, an aromatic carboxylic acid, is recognized for its general solubility in organic solvents and limited solubility in water, a characteristic attributed to its hydrophobic aromatic structure.[1] Understanding its solubility profile is crucial for its application in organic synthesis and as an intermediate in the production of pharmaceuticals and agrochemicals.[1]

Quantitative Solubility Data

A thorough review of scientific literature and chemical databases did not yield specific quantitative data on the solubility of 2-Chloro-5-methylbenzoic Acid in various organic solvents. The following table reflects this current lack of specific numerical values. Researchers are encouraged to determine solubility experimentally based on their specific solvent systems and temperature conditions.

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)
Methanol	Not Available	Not Available
Ethanol	Not Available	Not Available
Acetone	Not Available	Not Available
Ethyl Acetate	Not Available	Not Available
Dichloromethane	Not Available	Not Available
Toluene	Not Available	Not Available
N,N-Dimethylformamide (DMF)	Not Available	Not Available
Dimethyl Sulfoxide (DMSO)	Not Available	Not Available

Experimental Protocol: Determination of Equilibrium Solubility (Shake-Flask Method)

The following protocol outlines the widely accepted shake-flask method for determining the equilibrium solubility of a solid compound in an organic solvent.

1. Materials and Equipment:

• 2-Chloro-5-methylbenzoic Acid (high purity)

• Selected organic solvent (analytical grade)

• Vials with screw caps

• Constant temperature shaker or incubator

• Analytical balance

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

2. Procedure:

• Preparation: Add an excess amount of 2-Chloro-5-methylbenzoic Acid to a vial containing a known volume of the selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Tightly cap the vials and place them in a constant temperature shaker. Agitate the samples at a constant speed for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a sufficient time to allow the excess solid to settle. Centrifuge the vials to further facilitate the separation of the solid and liquid phases.

• Sample Collection: Carefully withdraw a clear aliquot of the supernatant using a syringe. Immediately filter the aliquot through a chemically inert syringe filter into a clean vial. This step is critical to remove any remaining solid particles.

• Quantification: Accurately dilute the filtered saturated solution with the appropriate solvent to a concentration within the calibrated range of the analytical instrument. Analyze the diluted sample using a validated HPLC method or another suitable quantitative technique to determine the concentration of 2-Chloro-5-methylbenzoic Acid.

• Data Analysis: Calculate the solubility of 2-Chloro-5-methylbenzoic Acid in the solvent at the specified temperature. Express the results in appropriate units, such as mg/mL or mol/L.

3. Key Considerations:

• Purity: The purity of both the solute and the solvent is paramount for accurate solubility measurements.

• Temperature Control: Maintaining a constant and accurately recorded temperature is critical as solubility is temperature-dependent.

• Equilibrium Time: The time required to reach equilibrium should be established through preliminary experiments.

• Analytical Method Validation: The analytical method used for quantification must be validated for accuracy, precision, linearity, and specificity.

Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of solubility.

Solubility Determination Workflow

This guide provides a foundational framework for researchers working with 2-Chloro-5-methylbenzoic Acid. While quantitative data remains to be established in the public domain, the provided experimental protocol and workflow offer a robust approach to determining its solubility in various organic solvents, thereby facilitating its effective use in research and development.

References

• 1. CAS 6342-60-5: 2-Chloro-5-methylbenzoic acid | CymitQuimica [cymitquimica.com]

Technical Guide: Physicochemical Properties of 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 2-Chloro-5-methylbenzoic Acid, a compound of interest in various chemical and pharmaceutical research fields. The document outlines its key physical constants and provides standardized experimental protocols for their determination, ensuring accuracy and reproducibility in a laboratory setting.

Core Physicochemical Data

The melting and boiling points are critical physical properties that provide insights into the purity and physical state of a substance under varying temperatures. The data for 2-Chloro-5-methylbenzoic Acid are summarized below.

Property	Value	Conditions
Melting Point	148 - 151 °C[1][2]	Not Specified
Melting Point	150 °C[3]	Not Specified
Boiling Point	291.3 °C[2]	at 760 mmHg

Experimental Protocols

Accurate determination of melting and boiling points is fundamental in chemical analysis. The following sections detail the standard methodologies for these measurements.

Melting Point Determination: Capillary Method

The capillary method is a widely accepted technique for determining the melting point of a solid crystalline substance.[4][5]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

Procedure:

• Sample Preparation: Ensure the 2-Chloro-5-methylbenzoic Acid sample is completely dry.[6] If the sample consists of large crystals, it should be pulverized into a fine powder using a mortar and pestle.[6]

• Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into the sealed end.[2][6] This process is repeated until a packed sample height of 2-3 mm is achieved.[2]

• Measurement:

  • The loaded capillary tube is placed into the heating block of the melting point apparatus.[6]

  • The sample is heated at a steady rate. For an unknown sample, a preliminary rapid heating can be done to find an approximate melting range.[7]

  • For an accurate measurement, the heating rate should be slow (around 1-2°C per minute) as the temperature approaches the expected melting point.[8]

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.[2][8]

  • The temperature at which the entire sample has turned into a clear liquid is recorded as the end of the melting range.[2][8]

• Purity Assessment: A sharp melting range (typically 0.5-1.0°C) is indicative of a pure compound, whereas a broad melting range suggests the presence of impurities.[7]

Boiling Point Determination: Distillation Method

The distillation method is a common and reliable technique for determining the boiling point of a liquid.[3][9][10]

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle or Bunsen burner

• Boiling chips

Procedure:

• Apparatus Setup: Assemble a simple distillation apparatus. The distillation flask should contain the 2-Chloro-5-methylbenzoic Acid sample and a few boiling chips to ensure smooth boiling.

• Thermometer Placement: The thermometer is positioned so that the top of the bulb is level with the bottom of the side arm of the distillation flask. This ensures that the recorded temperature is that of the vapor in equilibrium with the boiling liquid.

• Heating: The flask is heated gently. As the liquid boils, the vapor will rise and surround the thermometer bulb.

• Temperature Reading: The temperature will rise and then stabilize as the vapor condenses in the condenser. This stable temperature, observed during the collection of the distillate, is the boiling point of the substance.[11]

• Pressure Correction: The atmospheric pressure should be recorded as the boiling point is pressure-dependent. The observed boiling point can be corrected to the standard pressure of 760 mmHg if necessary.

Workflow and Process Visualization

The following diagrams illustrate the logical workflows for the experimental determination of the melting and boiling points.

Caption: Workflow for Melting Point Determination.

Caption: Workflow for Boiling Point Determination.

References

• 1. cdn.juniata.edu [cdn.juniata.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. thinksrs.com [thinksrs.com]
• 5. westlab.com [westlab.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. jk-sci.com [jk-sci.com]
• 9. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 10. vernier.com [vernier.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]

Spectroscopic Profile of 2-Chloro-5-methylbenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of 2-Chloro-5-methylbenzoic Acid, a key intermediate in various synthetic applications. This document compiles available spectroscopic data, outlines detailed experimental protocols for its characterization, and presents a logical workflow for its analysis, aiding in quality control and further research.

Spectroscopic Data Summary

Table 1: Mass Spectrometry Data

Parameter	Value	Source
Molecular Formula	C₈H₇ClO₂	PubChem[1]
Molecular Weight	170.59 g/mol	PubChem[1]
Major Fragment (m/z)	170	PubChem[1]
Second Major Fragment (m/z)	153	PubChem[1]
Third Major Fragment (m/z)	125	PubChem[1]

Table 2: Infrared (IR) Spectroscopy Data (Predicted)

Functional Group	Characteristic Absorption Range (cm⁻¹)	Expected Wavenumber (cm⁻¹) for 2-Chloro-5-methylbenzoic Acid
O-H (Carboxylic Acid)	3300-2500 (broad)	~3000
C-H (Aromatic)	3100-3000	~3050
C-H (Alkyl)	3000-2850	~2950
C=O (Carboxylic Acid)	1725-1700	~1710
C=C (Aromatic)	1600-1450	~1600, 1480
C-O (Carboxylic Acid)	1320-1210	~1290
C-Cl	800-600	~750

Table 3: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Predicted in CDCl₃)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
COOH	~11-13	Singlet (broad)	-
Ar-H (position 6)	~7.9	Doublet	~8.0
Ar-H (position 4)	~7.3	Doublet	~8.0
Ar-H (position 3)	~7.2	Singlet	-
CH₃	~2.4	Singlet	-

Table 4: ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Predicted in CDCl₃)

Carbon	Chemical Shift (δ, ppm)
C=O	~172
C-Cl	~135
C-CH₃	~139
C-COOH	~130
Aromatic CH	~132, 131, 128
CH₃	~21

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are crucial for reproducibility and data comparison.

Sample Preparation for NMR Spectroscopy

For ¹H and ¹³C NMR analysis, sample preparation is a critical step to ensure high-quality spectra.[2]

• Sample Weighing: Accurately weigh 5-25 mg of 2-Chloro-5-methylbenzoic acid for ¹H NMR and 50-100 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).[1] The choice of solvent can influence chemical shifts.[3]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[2] Gentle warming or vortexing can aid dissolution.

• Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing chemical shifts to 0.00 ppm.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

• Instrumentation: A 400 MHz NMR spectrometer is suitable for acquiring both ¹H and ¹³C spectra.[1]

• ¹H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • Typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using proton decoupling to simplify the spectrum to single lines for each carbon environment.

  • A longer acquisition time and a greater number of scans are typically required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Sample Preparation for Infrared (IR) Spectroscopy

For solid samples like 2-Chloro-5-methylbenzoic acid, the KBr pellet method is a common technique for IR analysis.

• Grinding: Grind a small amount (1-2 mg) of the sample with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

• Pellet Formation: Place the ground mixture into a pellet press and apply pressure to form a thin, transparent pellet.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule.

• Instrumentation: A standard FT-IR spectrometer can be used.

• Background Scan: Record a background spectrum of the empty sample compartment.

• Sample Scan: Place the KBr pellet in the sample holder and record the IR spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of the molecule.

• Ionization Method: Electron Ionization (EI) is a common method for volatile and thermally stable compounds.

• Analysis: The sample is introduced into the mass spectrometer, where it is ionized and fragmented. The mass-to-charge ratio (m/z) of the resulting ions is detected, providing a unique fragmentation pattern. The molecular ion peak corresponds to the molecular weight of the compound.

Spectroscopic Analysis Workflow

The logical flow of spectroscopic analysis ensures a comprehensive characterization of the compound.

Fig. 1: Workflow for the spectroscopic analysis of 2-Chloro-5-methylbenzoic Acid.

References

• 1. rsc.org [rsc.org]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. myneni.princeton.edu [myneni.princeton.edu]

An In-depth Technical Guide to the 1H NMR Spectrum of 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 2-Chloro-5-methylbenzoic Acid. It includes predicted spectral data, a comprehensive experimental protocol for acquiring such a spectrum, and visual diagrams to aid in the understanding of the molecular structure and experimental workflow.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted ¹H NMR spectral data for 2-Chloro-5-methylbenzoic Acid. These values are estimated based on established principles of NMR spectroscopy and computational prediction tools. The spectrum is predicted for a sample dissolved in deuterated chloroform (B151607) (CDCl₃) with tetramethylsilane (B1202638) (TMS) as an internal standard.

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]	Integration
H (Carboxylic Acid)	~11-13	Singlet (broad)	-	1H
H6	~7.9	Doublet	~2.0	1H
H4	~7.4	Doublet of Doublets	~8.0, 2.0	1H
H3	~7.3	Doublet	~8.0	1H
CH₃	~2.4	Singlet	-	3H

Structural Assignment of Protons

The chemical structure of 2-Chloro-5-methylbenzoic Acid with the assigned protons is illustrated below. This diagram is crucial for correlating the spectral data with the specific protons in the molecule.

Caption: Figure 1. Chemical Structure of 2-Chloro-5-methylbenzoic Acid with Proton Assignments.

Experimental Protocol for ¹H NMR Spectroscopy

This section outlines a standard procedure for obtaining a high-resolution ¹H NMR spectrum of a small organic molecule like 2-Chloro-5-methylbenzoic Acid.

1. Sample Preparation:

• Weigh approximately 5-20 mg of the solid 2-Chloro-5-methylbenzoic Acid.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

• Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the solution. The TMS peak will be used to reference the chemical shifts to 0 ppm.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition:

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity. This is a critical step to obtain sharp, well-resolved peaks.

• Set the appropriate acquisition parameters, including:

  • Pulse sequence: A standard single-pulse experiment is typically sufficient.

  • Number of scans: Depending on the sample concentration, 8 to 16 scans are usually adequate.

  • Acquisition time: Typically 2-4 seconds.

  • Relaxation delay: A delay of 1-5 seconds between scans allows for full relaxation of the protons.

  • Spectral width: A range of approximately -2 to 14 ppm is generally sufficient for most organic molecules.

• Acquire the Free Induction Decay (FID) data.

3. Data Processing:

• Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

• Phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Calibrate the chemical shift scale by setting the TMS peak to 0 ppm.

• Integrate the area under each peak to determine the relative number of protons giving rise to each signal.

• Analyze the splitting patterns (multiplicities) and measure the coupling constants (J values) to deduce the connectivity of the protons.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental procedure for obtaining a ¹H NMR spectrum.

Caption: Figure 2. Experimental Workflow for ¹H NMR Spectroscopy.

Unveiling the Molecular Fingerprint: A Technical Guide to the Raman Spectroscopy of 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vibrational spectroscopy, particularly Raman spectroscopy, serves as a powerful analytical tool in the pharmaceutical and chemical industries. It provides a unique molecular fingerprint, offering insights into chemical structure, polymorphism, and molecular interactions. This technical guide focuses on the Raman spectroscopy of 2-Chloro-5-methylbenzoic Acid, a substituted aromatic carboxylic acid of interest in medicinal chemistry and material science. While detailed experimental data for this specific compound resides within proprietary spectral libraries, this document outlines the established methodologies for its analysis, provides a framework for data interpretation, and visualizes the analytical workflow.

Data Presentation

The quantitative Raman spectral data for 2-Chloro-5-methylbenzoic Acid, including observed Raman shifts (in cm⁻¹), relative intensities, and tentative vibrational assignments, are typically housed in commercial spectral databases. The FT-Raman spectrum of this compound is available from Bio-Rad Laboratories, Inc. under the catalog number C1780.[1] Access to this data generally requires a subscription to services such as Wiley's KnowItAll® platform, which incorporates the Sadtler spectral libraries.[2][3][4][5]

For illustrative purposes, a summary of expected vibrational modes and their typical Raman shifts for a substituted benzoic acid is presented below. The precise wavenumbers for 2-Chloro-5-methylbenzoic Acid would be populated in a similar table upon accessing the proprietary data.

Raman Shift (cm⁻¹)	Vibrational Mode Assignment (Tentative)
~3100-3000	Aromatic C-H Stretching
~3000-2800	Methyl C-H Stretching
~1700-1650	Carboxylic Acid C=O Stretching
~1600-1550	Aromatic C=C Stretching
~1450-1350	C-H Bending (Methyl)
~1300-1200	C-O Stretching / O-H Bending (in-plane)
~1100-1000	Ring Breathing Mode
~900-800	C-H Out-of-Plane Bending
~800-700	C-Cl Stretching
Below 600	Ring Deformation Modes, Torsional Modes

Experimental Protocols

The acquisition of a high-quality Raman spectrum of 2-Chloro-5-methylbenzoic Acid involves a standardized experimental protocol. The following methodology is based on best practices for the analysis of solid aromatic carboxylic acids.

Sample Preparation

• Sample Form: The compound, being a solid at room temperature, is typically analyzed as a crystalline powder.

• Preparation: A small amount of the high-purity 2-Chloro-5-methylbenzoic Acid powder is placed in a suitable sample holder, such as a glass capillary tube or a well on a microscope slide. For FT-Raman spectroscopy, the sample can also be pressed into a small cup. No special sample preparation, such as dissolution or pelletizing with KBr (as in FT-IR), is usually required, highlighting a key advantage of Raman spectroscopy.

Instrumentation and Data Acquisition

• Spectrometer: A high-resolution Raman spectrometer, such as a Bruker MultiRAM Stand Alone FT-Raman Spectrometer, is employed for data collection.[1]

• Laser Source: A near-infrared (NIR) laser, commonly a Nd:YAG laser operating at 1064 nm, is often used for FT-Raman spectroscopy to minimize fluorescence, which can be a significant issue with aromatic compounds when using visible lasers.

• Data Collection: The laser is focused on the sample, and the scattered light is collected. The Raman spectrum is typically recorded over a spectral range of 4000 to 100 cm⁻¹.

• Acquisition Parameters: To achieve a good signal-to-noise ratio, multiple scans are accumulated. Typical parameters might include a laser power of 100-300 mW and a resolution of 4 cm⁻¹.

Mandatory Visualizations

Experimental Workflow for Raman Spectroscopy

The following diagram illustrates the typical experimental workflow for the Raman spectroscopic analysis of a solid sample like 2-Chloro-5-methylbenzoic Acid.

Caption: Experimental workflow for Raman analysis.

Logical Relationship in Spectroscopic Analysis

This diagram outlines the logical flow from experimental measurement and theoretical calculation to the final spectral assignment in a comprehensive vibrational spectroscopic study.

Caption: Logical flow of spectroscopic analysis.

Conclusion

The Raman spectroscopy of 2-Chloro-5-methylbenzoic Acid provides a valuable dataset for its structural characterization. While the specific spectral data is part of commercial libraries, the methodologies for its acquisition and interpretation are well-established. This guide provides the necessary framework for researchers and professionals in drug development to understand and apply Raman spectroscopy for the analysis of this and similar compounds. The integration of experimental data with computational analysis, as depicted in the logical workflow, represents the current state-of-the-art in vibrational spectroscopy, enabling a deeper understanding of molecular structure and properties.

References

• 1. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Wiley SmartSpectra Raman Database Collection - Wiley Science Solutions [sciencesolutions.wiley.com]
• 3. Raman Spectral Databases - Wiley Science Solutions [sciencesolutions.wiley.com]
• 4. KnowItAll Raman Spectral Library Collection - Wiley Science Solutions [sciencesolutions.wiley.com]
• 5. sciencesolutions.wiley.com [sciencesolutions.wiley.com]

Crystal Structure of 2-Chloro-5-methylbenzoic Acid: A Search for a Non-Existent Structure

Despite a comprehensive search of chemical and crystallographic databases, the crystal structure of 2-Chloro-5-methylbenzoic Acid has not been experimentally determined and is therefore not publicly available. This technical guide addresses the current state of knowledge regarding this compound and the implications of the absence of its crystal structure data for researchers, scientists, and drug development professionals.

Extensive searches in leading crystallographic databases, including the Cambridge Structural Database (CSD) and the Crystallography Open Database (COD), yielded no results for the crystal structure of 2-Chloro-5-methylbenzoic Acid. Furthermore, a thorough review of the scientific literature did not reveal any publications detailing its synthesis, crystallization, and subsequent X-ray diffraction analysis.

While general chemical and physical properties of 2-Chloro-5-methylbenzoic Acid are known, the lack of a determined crystal structure means that crucial information regarding its three-dimensional arrangement in the solid state remains unknown. This includes fundamental data such as:

• Unit cell parameters: The dimensions and angles of the basic repeating unit of the crystal lattice.

• Space group: The symmetry operations that describe the arrangement of molecules within the crystal.

• Atomic coordinates: The precise positions of all atoms within the unit cell.

• Intermolecular interactions: The nature and geometry of non-covalent interactions, such as hydrogen bonding and van der Waals forces, which govern the packing of molecules in the crystal.

This absence of crystallographic data significantly impacts several areas of chemical and pharmaceutical research:

• Drug Development: Crystal structure information is fundamental for structure-based drug design. It allows for the rational design of new molecules with improved binding affinity and selectivity for their biological targets. Without this data for 2-Chloro-5-methylbenzoic Acid, any drug development efforts involving this scaffold would rely on computational modeling and indirect experimental methods.

• Polymorphism Studies: The ability of a compound to exist in multiple crystalline forms (polymorphism) can have profound effects on its physical properties, including solubility, stability, and bioavailability. The identification and characterization of polymorphs are critical in pharmaceutical development. Without a known crystal structure, investigating the potential polymorphism of 2-Chloro-5-methylbenzoic Acid is not feasible.

• Materials Science: The arrangement of molecules in a crystal determines its macroscopic properties. Understanding the crystal structure is essential for designing new materials with specific optical, electronic, or mechanical properties.

Available Data for 2-Chloro-5-methylbenzoic Acid

While the crystal structure is not available, other chemical data for 2-Chloro-5-methylbenzoic Acid has been compiled and is presented in Table 1.

Property	Value
Chemical Formula	C₈H₇ClO₂
Molecular Weight	170.59 g/mol
CAS Number	6342-60-5
Appearance	White to off-white crystalline powder
Melting Point	149-153 °C
Boiling Point	305.9 °C at 760 mmHg
Solubility	Insoluble in water; Soluble in ethanol, ether, and chloroform

Hypothetical Experimental Workflow for Crystal Structure Determination

Should a researcher endeavor to determine the crystal structure of 2-Chloro-5-methylbenzoic Acid, a typical experimental workflow would be followed. This process is visualized in the DOT diagram below.

Caption: Hypothetical workflow for determining the crystal structure.

In-Depth Technical Guide: 2-Chloro-5-methylbenzoic Acid

CAS Number: 6342-60-5

A Comprehensive Resource for Researchers and Drug Development Professionals

This technical guide provides a detailed overview of 2-Chloro-5-methylbenzoic acid, a key chemical intermediate in the synthesis of various organic compounds. This document outlines its physicochemical properties, synthesis, reactivity, and applications, with a focus on its relevance to pharmaceutical research and development. Experimental protocols and visual diagrams are included to support laboratory applications.

Physicochemical Properties

2-Chloro-5-methylbenzoic acid is a substituted aromatic carboxylic acid. Its physical and chemical characteristics are summarized in the table below, providing essential data for handling, storage, and reaction setup.

Property	Value	Reference
CAS Number	6342-60-5
Molecular Formula	C₈H₇ClO₂	[1][2]
Molecular Weight	170.59 g/mol	[2]
Appearance	White to off-white crystalline solid	[3]
Melting Point	148-151 °C	[4]
Boiling Point	291.3 °C at 760 mmHg	[4]
Solubility	Limited solubility in water; soluble in organic solvents. An experimental solubility range in water is reported as 0.01 to 1.0 g/100 mL at 25°C.[1]
IUPAC Name	2-chloro-5-methylbenzoic acid	[2]
Synonyms	6-Chloro-m-toluic acid	[2]

Synthesis and Reactivity

The chemical reactivity of 2-Chloro-5-methylbenzoic acid is primarily dictated by the carboxylic acid functional group. It readily undergoes reactions typical of carboxylic acids, such as esterification and amide bond formation. The presence of the chlorine atom on the aromatic ring also influences its electronic properties and can provide a site for nucleophilic substitution under certain conditions.[6]

A key reaction of 2-Chloro-5-methylbenzoic acid in the context of drug discovery is its coupling with various amines to form a diverse range of amide derivatives. This reaction is often facilitated by coupling agents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a base like triethylamine (B128534) (Et₃N).[7]

Applications in Drug Development

2-Chloro-5-methylbenzoic acid serves as a versatile building block in medicinal chemistry. Its derivatives have been explored for various therapeutic applications. A notable example is its use in the synthesis of antagonists for the P2X7 receptor, a target implicated in inflammatory processes.

P2X7 Receptor Antagonism

The P2X7 receptor is an ATP-gated ion channel expressed on immune cells. Its activation by high concentrations of extracellular ATP triggers a cascade of downstream signaling events, leading to the release of pro-inflammatory cytokines such as interleukin-1β (IL-1β). Chronic activation of the P2X7 receptor is associated with various inflammatory diseases. Consequently, antagonists of this receptor are of significant interest as potential anti-inflammatory agents.

Amide derivatives of 2-Chloro-5-methylbenzoic acid have been synthesized and evaluated for their ability to block the P2X7 receptor.[7] The general workflow for the synthesis and evaluation of these potential drug candidates is outlined below.

Fig. 1: Drug discovery workflow for P2X7 antagonists.

The binding of an antagonist to the P2X7 receptor blocks the ATP-induced ion channel opening, thereby inhibiting downstream signaling pathways. This mechanism of action is depicted in the following diagram.

Fig. 2: Mechanism of P2X7 receptor antagonism.

Experimental Protocols

The following section provides a representative experimental protocol for a key reaction involving 2-Chloro-5-methylbenzoic acid, based on methodologies used for the synthesis of P2X7 receptor antagonists.[7]

General Protocol for Amide Coupling

This protocol describes the synthesis of an amide derivative from 2-Chloro-5-methylbenzoic acid and a primary or secondary amine using EDC as a coupling agent.

Materials:

• 2-Chloro-5-methylbenzoic acid

• Amine of interest

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Appropriate solvents for purification (e.g., ethyl acetate (B1210297), hexanes)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Chloro-5-methylbenzoic acid (1.0 equivalent) in anhydrous dichloromethane.

• Addition of Reagents: To the stirred solution, add the amine (1.0-1.2 equivalents), followed by triethylamine (2.0-3.0 equivalents).

• Activation: Add EDC·HCl (1.1-1.5 equivalents) portion-wise to the reaction mixture.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide derivative.

Conclusion

2-Chloro-5-methylbenzoic acid is a valuable and versatile intermediate in organic synthesis, particularly in the field of medicinal chemistry. Its utility in the construction of biologically active molecules, such as P2X7 receptor antagonists, highlights its importance for researchers and professionals in drug development. The information and protocols provided in this guide are intended to support the effective use of this compound in the laboratory and to facilitate further research into its potential applications.

References

• 1. 2-Chloro-5-methylbenzoic acid | 6342-60-5 | FC31319 [biosynth.com]
• 2. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. 2-Chloro-5-methylbenzoic acid | CAS#:6342-60-5 | Chemsrc [chemsrc.com]
• 5. US2100242A - Preparation of 2-chloro-5-aminobenzoic acid - Google Patents [patents.google.com]
• 6. pubs.aip.org [pubs.aip.org]
• 7. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and analysis of 2-Chloro-5-methylbenzoic acid. This compound serves as a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. All quantitative data is summarized for clarity, and detailed experimental protocols are provided for key methodologies.

Core Data Presentation

The key physicochemical properties of 2-Chloro-5-methylbenzoic acid are summarized in the table below, providing a quick reference for researchers.

Property	Value	Citations
Molecular Formula	C₈H₇ClO₂	[1]
Molecular Weight	170.59 g/mol	[1]
CAS Number	6342-60-5	[1]
Appearance	White to off-white crystalline solid	[2]
Melting Point	148-151 °C	[3]
Boiling Point	291.3 °C at 760 mmHg	[3]
Density	1.3 g/cm³	[4]
Flash Point	130 °C	[3]
Solubility	Soluble in organic solvents, limited solubility in water	[2]
IUPAC Name	2-chloro-5-methylbenzoic acid	[1]
Synonyms	6-Chloro-m-toluic acid	[1]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 2-Chloro-5-methylbenzoic acid are outlined below. These protocols are based on established chemical principles and analytical techniques for similar compounds.

Synthesis of 2-Chloro-5-methylbenzoic Acid

A common and effective method for the synthesis of 2-Chloro-5-methylbenzoic acid is the oxidation of 2-chloro-5-methyltoluene.

Reaction Scheme:

A plausible synthetic route to 2-Chloro-5-methylbenzoic acid.

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-chloro-5-methyltoluene.

• Oxidizing Agent Preparation: In a separate beaker, prepare an aqueous solution of potassium permanganate (KMnO₄).

• Reaction: Slowly add the potassium permanganate solution to the flask containing 2-chloro-5-methyltoluene while stirring. The reaction is exothermic and should be controlled by cooling the flask in an ice bath if necessary.

• Reflux: Once the addition is complete, heat the mixture to reflux. The progress of the reaction can be monitored by thin-layer chromatography (TLC). The purple color of the permanganate will disappear as it is consumed.

• Work-up: After the reaction is complete (typically after several hours of reflux), cool the mixture to room temperature. Filter the mixture to remove the manganese dioxide (MnO₂) byproduct.

• Acidification: Acidify the filtrate with a strong acid, such as hydrochloric acid (HCl), until the pH is acidic. This will precipitate the 2-Chloro-5-methylbenzoic acid.

• Isolation and Purification: Collect the solid product by vacuum filtration. The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 2-Chloro-5-methylbenzoic acid.

Characterization Protocols

• Sample Preparation: Dissolve a small amount of purified 2-Chloro-5-methylbenzoic acid in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 400 MHz).

• Expected Signals:

  • ¹H NMR: Expect signals in the aromatic region corresponding to the protons on the benzene (B151609) ring, a singlet for the methyl group protons, and a broad singlet for the carboxylic acid proton.

  • ¹³C NMR: Expect distinct signals for each of the unique carbon atoms in the molecule, including the carboxyl carbon, the aromatic carbons, and the methyl carbon.

• Sample Preparation: Prepare the sample as a KBr pellet or obtain the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the IR spectrum over the standard range (e.g., 4000-400 cm⁻¹).

• Expected Characteristic Absorptions:

  • O-H stretch (carboxylic acid): A very broad band in the region of 3300-2500 cm⁻¹.[5]

  • C-H stretch (aromatic and alkyl): Just above and below 3000 cm⁻¹.[5]

  • C=O stretch (carboxylic acid): A strong, sharp absorption around 1700 cm⁻¹.[5]

  • C=C stretch (aromatic): Peaks in the 1600-1450 cm⁻¹ region.[6]

  • C-O stretch: In the 1320-1210 cm⁻¹ region.[5]

  • C-Cl stretch: Typically found in the 800-600 cm⁻¹ region.

• Sample Introduction: Introduce the sample into the mass spectrometer, typically via a Gas Chromatography (GC) system for separation and introduction (GC-MS).

• Ionization: Use a standard ionization technique such as Electron Impact (EI).

• Data Acquisition: Obtain the mass spectrum.

• Expected Fragmentation:

  • Molecular Ion (M⁺): A peak at m/z 170, corresponding to the molecular weight of the compound.[1]

  • M-17 (Loss of OH): A peak at m/z 153, resulting from the loss of the hydroxyl radical from the carboxylic acid group.[1][7]

  • M-45 (Loss of COOH): A peak at m/z 125, corresponding to the loss of the entire carboxyl group.[1][7]

• Instrumentation: A gradient-capable HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Phosphoric acid in water.

  • B: Acetonitrile.

• Gradient Elution: A suitable gradient to ensure separation from impurities.

• Detection: UV detection at a wavelength appropriate for the chromophore (e.g., 230 nm).

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent mixture.

Role in Synthesis and Drug Development

While no specific signaling pathways involving 2-Chloro-5-methylbenzoic acid have been identified, its primary role in research and drug development is as a key building block for more complex molecules. Its functional groups (carboxylic acid, chloro, and methyl) allow for a variety of chemical transformations.

Role of 2-Chloro-5-methylbenzoic acid as a synthetic intermediate.

The carboxylic acid moiety can be readily converted into amides or esters, which is a common strategy in medicinal chemistry to modulate properties such as solubility, stability, and biological activity.[8] The chloro and methyl groups on the aromatic ring can also influence the electronic properties and steric hindrance of the molecule, and can be sites for further chemical modification. This versatility makes 2-Chloro-5-methylbenzoic acid a valuable starting material in the synthesis of novel therapeutic agents and other functional organic compounds.

References

• 1. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid - Google Patents [patents.google.com]
• 3. Method for preparing 2-amino-5-chloro-3-methylbenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 4. 2-Amino-5-chloro-3-methylbenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. uanlch.vscht.cz [uanlch.vscht.cz]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the pKa of 2-Chloro-5-methylbenzoic Acid for Researchers and Drug Development Professionals

Introduction

2-Chloro-5-methylbenzoic acid is a substituted aromatic carboxylic acid with significant applications in the pharmaceutical and agrochemical industries. Its utility as a key intermediate in the synthesis of bioactive molecules, including P2X7 antagonists, underscores the importance of understanding its physicochemical properties. The acid dissociation constant (pKa) is a critical parameter that governs the ionization state of a molecule at a given pH, profoundly influencing its solubility, lipophilicity, and ultimately, its pharmacokinetic and pharmacodynamic behavior. This technical guide provides a comprehensive overview of the pKa of 2-Chloro-5-methylbenzoic acid, including its value, the experimental methodology for its determination, and its relevance in scientific research and drug development.

Physicochemical Properties and pKa Value

The acidity of 2-Chloro-5-methylbenzoic acid arises from the dissociation of the carboxylic acid proton. The electronic effects of the substituents on the benzene (B151609) ring, namely the electron-withdrawing chloro group and the electron-donating methyl group, modulate the stability of the resulting carboxylate anion and thus influence the pKa value.

Parameter	Value	Source
pKa	4.03 ± 0.20 (Predicted)	LookChem[1]
Molecular Formula	C₈H₇ClO₂	PubChem[2]
Molecular Weight	170.59 g/mol	PubChem[2]
CAS Number	6342-60-5	PubChem[2]

Experimental Determination of pKa

The pKa of substituted benzoic acids is commonly determined using potentiometric titration. This method involves the gradual addition of a titrant (a strong base, such as sodium hydroxide) to a solution of the acid while monitoring the pH.

Experimental Protocol: Potentiometric Titration

1. Materials and Reagents:

• 2-Chloro-5-methylbenzoic acid

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Potassium chloride (KCl) for maintaining ionic strength

• High-purity water (e.g., Milli-Q)

• pH meter with a glass electrode

• Magnetic stirrer and stir bar

• Burette

• Beaker

2. Procedure:

• Preparation of the Analyte Solution: Accurately weigh a sample of 2-Chloro-5-methylbenzoic acid and dissolve it in a known volume of water to prepare a solution of known concentration (e.g., 0.01 M). An appropriate amount of KCl is added to maintain a constant ionic strength.

• Calibration of the pH Meter: Calibrate the pH meter using standard buffer solutions at, for example, pH 4.0, 7.0, and 10.0.

• Titration:

  • Place a known volume of the 2-Chloro-5-methylbenzoic acid solution in a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode into the solution.

  • Begin stirring the solution at a constant rate.

  • Add the standardized NaOH solution in small, precise increments from the burette.

  • Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

• Data Analysis:

  • Plot the measured pH values against the volume of NaOH added to generate a titration curve.

  • The equivalence point is the point of steepest inflection on the curve.

  • The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized).

  • Alternatively, the pKa can be determined from the Henderson-Hasselbalch equation: pH = pKa + log([A⁻]/[HA]) where [A⁻] is the concentration of the conjugate base and [HA] is the concentration of the acid. At the half-equivalence point, [A⁻] = [HA], and therefore pH = pKa.

Visualizing Experimental and Logical Workflows

To further elucidate the processes involved, the following diagrams, generated using Graphviz, illustrate the experimental workflow for pKa determination and the logical role of 2-Chloro-5-methylbenzoic acid in a drug discovery context.

Figure 1. Experimental workflow for pKa determination by potentiometric titration.

Figure 2. Logical workflow illustrating the role of 2-Chloro-5-methylbenzoic acid in drug discovery.

Conclusion

The pKa of 2-Chloro-5-methylbenzoic acid is a fundamental physicochemical property that is indispensable for researchers, scientists, and drug development professionals. A thorough understanding of its value and the experimental methods for its determination is crucial for predicting its behavior in various chemical and biological systems. This knowledge facilitates the rational design and development of novel pharmaceuticals and agrochemicals with optimized properties for enhanced efficacy and performance. The provided experimental protocol and logical workflows serve as a valuable resource for laboratories engaged in the synthesis and application of this important chemical intermediate.

References

• 1. Cas 1042-81-5,2-Methyl-5-chloro benzoic acid | lookchem [lookchem.com]
• 2. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermochemical Profile of 2-Chloro-5-methylbenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the thermochemical properties of 2-Chloro-5-methylbenzoic Acid. A comprehensive search of available literature and databases indicates a lack of experimentally determined thermochemical data for this specific compound. In light of this, the guide provides a detailed overview of the established experimental methodologies used for determining key thermochemical parameters for substituted benzoic acids and other organic compounds. These methods include combustion calorimetry for enthalpy of formation, the Knudsen effusion method for enthalpy of sublimation, and differential scanning calorimetry for enthalpy of fusion. Furthermore, this document presents a compilation of experimental thermochemical data for the structurally related compounds, 2-chlorobenzoic acid and 4-methylbenzoic acid, to serve as a valuable reference for estimation and comparative analysis. Visual workflows for the primary experimental protocols are provided to facilitate a deeper understanding of these techniques.

Introduction to 2-Chloro-5-methylbenzoic Acid

2-Chloro-5-methylbenzoic acid is a disubstituted benzoic acid derivative with the chemical formula C₈H₇ClO₂. Its structure features a chlorine atom at the ortho position and a methyl group at the meta position relative to the carboxylic acid group.

Compound Identification:

Identifier	Value
IUPAC Name	2-chloro-5-methylbenzoic acid
CAS Number	6342-60-5
Molecular Formula	C₈H₇ClO₂
Molecular Weight	170.59 g/mol
Canonical SMILES	CC1=CC(=C(C=C1)Cl)C(=O)O
InChI Key	LEBWXJZAWTVKFL-UHFFFAOYSA-N
PubChem CID	240430

Despite its clear identification, a thorough search of scientific databases, including the NIST WebBook and PubChem, reveals a gap in the literature regarding its experimental thermochemical data. For researchers and professionals in drug development, where such data is crucial for understanding stability, solubility, and reaction energetics, this absence necessitates either experimental determination or reliable estimation based on data from analogous compounds.

Experimental Protocols for Thermochemical Data Determination

The following sections detail the principal experimental techniques employed to determine the fundamental thermochemical properties of organic solids like 2-Chloro-5-methylbenzoic acid.

Determination of Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation (ΔfH°) of an organic compound is typically determined indirectly from its enthalpy of combustion (ΔcH°).[1][2] This is achieved using a bomb calorimeter.[3][4]

Methodology:

• Sample Preparation: A precisely weighed pellet of the sample (e.g., 2-Chloro-5-methylbenzoic acid) is placed in a crucible within a high-pressure stainless steel vessel known as a "bomb".[5] A known length of fuse wire is positioned to make contact with the sample.

• Bomb Sealing and Pressurization: A small, known amount of water is added to the bomb to ensure that the final combustion products include liquid water. The bomb is then sealed and pressurized with an excess of pure oxygen to approximately 30 atm.[4][5]

• Calorimeter Assembly: The sealed bomb is submerged in a known mass of water in an insulated container (the calorimeter). The system is equipped with a high-precision thermometer and a stirrer to ensure uniform temperature distribution.

• Ignition and Temperature Measurement: The sample is ignited by passing an electric current through the fuse wire. The combustion reaction is exothermic, causing a rise in the temperature of the calorimeter and the surrounding water. This temperature change is meticulously recorded.[3]

• Calibration: The energy equivalent of the calorimeter (Ccal) is determined by burning a standard substance with a precisely known enthalpy of combustion, most commonly benzoic acid.[3][6]

• Calculation: The heat released by the combustion of the sample is calculated from the observed temperature rise and the energy equivalent of the calorimeter. After applying corrections for the combustion of the fuse wire and the formation of nitric acid from residual nitrogen in the bomb, the standard enthalpy of combustion is determined. The standard enthalpy of formation is then calculated using Hess's Law.

Fig. 1: Workflow for Combustion Calorimetry.

Determination of Enthalpy of Sublimation via Knudsen Effusion Method

The enthalpy of sublimation (ΔsubH°), the energy required for a substance to transition from a solid to a gaseous state, can be determined by measuring its vapor pressure as a function of temperature. The Knudsen effusion method is a common technique for substances with low vapor pressures.[7][8]

Methodology:

• Sample Loading: A small amount of the crystalline sample is placed into a Knudsen cell, a small container with a precisely machined, small orifice of known area.[9][10]

• High Vacuum Environment: The Knudsen cell is placed within a high-vacuum chamber. At very low pressures, the mean free path of the effusing molecules is greater than the dimensions of the chamber, ensuring that molecules escaping the orifice do not return.

• Temperature Control: The cell is heated to a specific, constant temperature.

• Mass Loss Measurement: As the sample sublimes, its vapor effuses through the orifice into the vacuum. The rate of mass loss ( dm/dt ) is measured over time, often using a sensitive microbalance.[8]

• Vapor Pressure Calculation: The vapor pressure (P) at that temperature is calculated using the Knudsen equation: P = ( dm/dt ) * (1/A) * sqrt(2πRT/M) where A is the orifice area, R is the gas constant, T is the absolute temperature, and M is the molar mass of the substance.[8]

• Clausius-Clapeyron Plot: The experiment is repeated at several different temperatures to obtain a series of vapor pressure values. The enthalpy of sublimation is then determined from the slope of a plot of ln(P) versus 1/T, according to the Clausius-Clapeyron equation.[7]

Fig. 2: Workflow for Knudsen Effusion Method.

Determination of Enthalpy of Fusion via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to measure the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.[11] It is commonly used to determine the enthalpy of fusion (ΔfusH°), the heat absorbed during melting.[12][13]

Methodology:

• Sample and Reference Preparation: A small, precisely weighed amount of the sample (typically a few milligrams) is encapsulated in a small pan (e.g., aluminum). An identical empty pan is prepared to serve as a reference.[13]

• Instrument Setup: The sample and reference pans are placed in the DSC instrument's furnace.

• Temperature Program: The furnace is programmed to heat at a constant rate over a temperature range that encompasses the melting point of the substance.[11]

• Heat Flow Measurement: The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature as they are heated. When the sample melts, it absorbs energy (an endothermic process), requiring a greater heat flow to the sample pan compared to the reference pan.[11]

• Data Analysis: The result is a thermogram, a plot of differential heat flow versus temperature. The melting process appears as a peak. The area under this peak is directly proportional to the enthalpy of fusion.[13]

• Calibration: The instrument is calibrated for temperature and enthalpy using certified reference materials with known melting points and enthalpies of fusion, such as indium.[14]

Fig. 3: Workflow for Differential Scanning Calorimetry.

Thermochemical Data for Related Compounds

In the absence of experimental data for 2-Chloro-5-methylbenzoic Acid, the thermochemical properties of structurally similar compounds can provide valuable context and a basis for estimation. The following tables summarize data available from the NIST WebBook for 2-chlorobenzoic acid and 4-methylbenzoic acid (p-toluic acid).

Thermochemical Data for 2-Chlorobenzoic Acid (CAS: 118-91-2)

Condensed Phase Thermochemistry Data [15]

Property	Value	Units
Standard Molar Enthalpy of Formation (Solid)	-419.0 ± 0.6	kJ/mol
Standard Molar Enthalpy of Combustion (Solid)	-3100.8 ± 0.5	kJ/mol
Constant Pressure Heat Capacity (Solid) at 298.15 K	162.3	J/mol·K

Gas Phase Thermochemistry Data [16]

Property	Value	Units
Standard Molar Enthalpy of Formation (Gas)	-304.2 ± 0.7	kJ/mol

Phase Change Data [17]

Property	Value	Units
Enthalpy of Sublimation at 298.15 K	100.8	kJ/mol
Enthalpy of Fusion	25.6	kJ/mol
Normal Melting Point	414	K

Thermochemical Data for 4-Methylbenzoic Acid (CAS: 99-94-5)

Condensed Phase Thermochemistry Data [18]

Property	Value	Units
Standard Molar Enthalpy of Formation (Solid)	-454.1 ± 1.2	kJ/mol
Standard Molar Enthalpy of Combustion (Solid)	-3848.4 ± 1.1	kJ/mol
Constant Pressure Heat Capacity (Solid) at 298.15 K	166.4	J/mol·K

Gas Phase Thermochemistry Data

Note: A specific value for the gas phase enthalpy of formation was not directly available in the summarized search results.

Phase Change Data

Property	Value	Units
Enthalpy of Sublimation at 298.15 K	101.9	kJ/mol
Enthalpy of Fusion	23.3	kJ/mol
Normal Melting Point	453.7	K

Conclusion

This guide confirms the current absence of published experimental thermochemical data for 2-Chloro-5-methylbenzoic Acid. However, it equips researchers and drug development professionals with the necessary knowledge of standard experimental protocols—combustion calorimetry, the Knudsen effusion method, and differential scanning calorimetry—to determine these crucial properties. The provided workflows and detailed methodologies serve as a practical reference for laboratory investigation. Furthermore, the tabulated thermochemical data for the analogous compounds, 2-chlorobenzoic acid and 4-methylbenzoic acid, offer a solid foundation for comparative analysis and for the development of predictive models for the target compound. It is recommended that future work focus on the experimental determination of these properties for 2-Chloro-5-methylbenzoic Acid to fill this knowledge gap.

References

• 1. Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thermodynamics - How do scientist obtain the value of enthalpy of formation? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Studies in Bomb Calorimetry. A New Determination of the Energy of Combustion of Benzoic Acid in Terms of Electrical Units - PMC [pmc.ncbi.nlm.nih.gov]
• 5. personal.utdallas.edu [personal.utdallas.edu]
• 6. ddscalorimeters.com [ddscalorimeters.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pragolab.cz [pragolab.cz]
• 9. ntrs.nasa.gov [ntrs.nasa.gov]
• 10. scranton.edu [scranton.edu]
• 11. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. calnesis.com [calnesis.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Benzoic acid, 2-chloro- [webbook.nist.gov]
• 16. Benzoic acid, 2-chloro- [webbook.nist.gov]
• 17. Benzoic acid, 2-chloro- [webbook.nist.gov]
• 18. Benzoic acid, 4-methyl- [webbook.nist.gov]

Quantum Chemical Blueprint: An In-depth Technical Guide to 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of quantum chemical calculations to elucidate the molecular properties of 2-Chloro-5-methylbenzoic Acid. This document outlines the theoretical framework, computational methodologies, and experimental validation necessary for a thorough analysis of this compound, which serves as a valuable building block in the synthesis of pharmaceuticals and other complex organic molecules.[1][2][3]

Introduction to the Computational Analysis of 2-Chloro-5-methylbenzoic Acid

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), offer a powerful in-silico approach to understanding the geometric, electronic, and spectroscopic properties of molecules.[3] For 2-Chloro-5-methylbenzoic acid (C₈H₇ClO₂), these computational methods can predict key parameters such as bond lengths, bond angles, vibrational frequencies, and electronic properties. This data is invaluable for understanding its reactivity, stability, and potential interactions in biological systems. The insights gained from these calculations can significantly accelerate drug discovery and development processes by providing a rational basis for molecular design and functional analysis.

Theoretical and Computational Methodology

A robust computational analysis of 2-Chloro-5-methylbenzoic Acid typically employs Density Functional Theory (DFT) with a suitable basis set. The B3LYP functional, a hybrid functional that combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, is a commonly used and well-validated method for such studies.[4][5][6]

Software and Computational Details

The calculations would be performed using a standard quantum chemistry software package. The geometry of the molecule is first optimized to find its lowest energy conformation. Subsequent calculations, such as vibrational frequency analysis and the determination of electronic properties, are then carried out on the optimized structure. For accurate results, a basis set such as 6-311++G(d,p) is recommended, as it provides a good balance between computational cost and accuracy for this class of molecules.[5]

Computational Workflow

The general workflow for the quantum chemical analysis of 2-Chloro-5-methylbenzoic Acid is depicted in the diagram below.

A generalized workflow for performing quantum chemical calculations.

Experimental Protocols for Validation

Experimental data is crucial for validating the accuracy of the computational results. Key experimental techniques for characterizing 2-Chloro-5-methylbenzoic Acid include FT-IR and NMR spectroscopy.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of 2-Chloro-5-methylbenzoic Acid would be recorded to identify its characteristic vibrational modes.

• Sample Preparation: A small amount of the solid sample is mixed with potassium bromide (KBr) and pressed into a pellet.

• Instrumentation: A Bruker Tensor 27 FT-IR spectrometer or a similar instrument can be used.[7]

• Data Acquisition: The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are essential for confirming the molecular structure.

• Sample Preparation: The sample is dissolved in a deuterated solvent, such as CDCl₃ or DMSO-d₆.

• Instrumentation: A 400 MHz or higher field NMR spectrometer, such as a Bruker AVANCE III HD 400, can be used.[8]

• Data Acquisition: Chemical shifts are reported in parts per million (ppm) relative to an internal standard (e.g., TMS).

The logical relationship for validating the computational model with experimental data is outlined below.

Correlation between experimental and computed data for model validation.

Data Presentation: Calculated and Experimental Parameters

The following tables summarize the kind of data that would be generated from a comprehensive computational and experimental study of 2-Chloro-5-methylbenzoic Acid.

Optimized Geometrical Parameters

This table would present the calculated bond lengths, bond angles, and dihedral angles of the optimized molecular structure.

Parameter	Atom(s)	Calculated Value (DFT/B3LYP/6-311++G(d,p))	Experimental Value
Bond Length (Å)	C-Cl	[Placeholder]	[Not Available]
C-C (ring)	[Placeholder Range]	[Not Available]
C=O	[Placeholder]	[Not Available]
C-O	[Placeholder]	[Not Available]
O-H	[Placeholder]	[Not Available]
**Bond Angle (°) **	C-C-Cl	[Placeholder]	[Not Available]
C-C-C (ring)	[Placeholder Range]	[Not Available]
O=C-O	[Placeholder]	[Not Available]
Dihedral Angle (°)	C-C-C-O	[Placeholder]	[Not Available]

Vibrational Frequencies

This table would compare the calculated and experimental vibrational frequencies and their assignments.

Vibrational Mode	Calculated Frequency (cm⁻¹)	Experimental Frequency (cm⁻¹)	Assignment
O-H stretch	[Placeholder]	[Broadband ~3000]	Carboxylic acid O-H
C-H stretch (arom.)	[Placeholder Range]	[~3100-3000]	Aromatic C-H
C=O stretch	[Placeholder]	[~1700]	Carbonyl stretch
C-Cl stretch	[Placeholder]	[~700]	Carbon-chlorine stretch

Electronic Properties

This table would summarize key electronic properties derived from the calculations.

Property	Calculated Value (eV)
Highest Occupied Molecular Orbital (HOMO) Energy	[Placeholder]
Lowest Unoccupied Molecular Orbital (LUMO) Energy	[Placeholder]
HOMO-LUMO Energy Gap (ΔE)	[Placeholder]
Dipole Moment (Debye)	[Placeholder]

NMR Chemical Shifts

This table would compare the calculated and experimental ¹H and ¹³C NMR chemical shifts.

Atom	Calculated Chemical Shift (ppm)	Experimental Chemical Shift (ppm)
¹H NMR
H (Carboxyl)	[Placeholder]	[~12-13]
H (Aromatic)	[Placeholder Range]	[~7.2-7.8]
H (Methyl)	[Placeholder]	[~2.3]
¹³C NMR
C (Carboxyl)	[Placeholder]	[~170]
C (Aromatic)	[Placeholder Range]	[~120-140]
C (Methyl)	[Placeholder]	[~20]

Conclusion

The integration of quantum chemical calculations with experimental data provides a powerful and comprehensive approach to understanding the molecular characteristics of 2-Chloro-5-methylbenzoic Acid. The methodologies and data frameworks presented in this guide offer a robust protocol for researchers in drug development and materials science. The predictive power of these computational techniques can guide synthetic efforts, aid in the interpretation of experimental results, and ultimately accelerate the discovery of new molecules with desired properties.

References

• 1. 2-Amino-5-(2-chloro-5-methylphenyl)-1,3,4-thiadiazole | Benchchem [benchchem.com]
• 2. 2-Chloro-5-(hydroxymethyl)benzoic acid|CAS 90270-93-2 [benchchem.com]
• 3. 5-(Bromomethyl)-2-chlorobenzoic Acid|CAS 66658-57-9 [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. data.epo.org [data.epo.org]

An In-depth Technical Guide to the Safety and Hazards of 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated with 2-Chloro-5-methylbenzoic Acid. The information is intended to inform researchers, scientists, and professionals in the field of drug development about the potential risks and safe handling procedures for this compound.

Chemical and Physical Properties

2-Chloro-5-methylbenzoic acid is a chlorinated aromatic carboxylic acid. Its physical and chemical properties are crucial for understanding its behavior and potential for exposure.

Property	Value	Reference
CAS Number	6342-60-5	[1]
Molecular Formula	C₈H₇ClO₂	[1]
Molecular Weight	170.59 g/mol	[1]
Appearance	White to pale yellow or greyish-yellow red crystalline powder
Melting Point	148-151 °C
Boiling Point	291.3 ± 20.0 °C at 760 mmHg
Flash Point	129.9 ± 21.8 °C
Density	1.3 ± 0.1 g/cm³
Solubility	Insoluble in water.	[2]
LogP	2.50

Toxicological Hazards

The primary toxicological concerns with 2-Chloro-5-methylbenzoic Acid are acute toxicity upon ingestion and irritation to the skin and eyes.[1]

Acute Toxicity

Skin Irritation

This compound is considered to be a skin irritant (GHS Category 2).[1] Direct contact can cause redness, itching, and inflammation.[4] The acidic nature of the compound contributes to its irritant effects by causing coagulation necrosis of proteins in the skin, which can disrupt the skin barrier.[5][6]

Eye Irritation

2-Chloro-5-methylbenzoic Acid is classified as causing serious eye damage (GHS Category 1).[1] Contact with the eyes can lead to severe irritation, pain, redness, and potentially irreversible damage.[4] Acidic substances can cause denaturation and precipitation of corneal proteins, leading to a "ground-glass" appearance and significant injury.[7][8][9]

Respiratory Irritation

Inhalation of dusts or aerosols may cause respiratory tract irritation (GHS Category 3).[1]

Genotoxicity and Carcinogenicity

There is no specific data available to classify 2-Chloro-5-methylbenzoic Acid as a mutagen or carcinogen. For the related compound m-chlorobenzoic acid, it is not listed as a carcinogen by IARC, NTP, or OSHA.[10]

Hazard Classification and Labeling

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for hazard communication.

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Acute Toxicity (Oral)	4	Warning	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	1	Danger	H318: Causes serious eye damage
Specific Target Organ Toxicity (Single Exposure) - Respiratory Tract Irritation	3	Warning	H335: May cause respiratory irritation
Hazardous to the Aquatic Environment, Long-term Hazard	2	No Signal Word	H411: Toxic to aquatic life with long lasting effects

Experimental Protocols

The following are detailed methodologies for key toxicological assessments, based on OECD guidelines, that would be used to evaluate the safety of 2-Chloro-5-methylbenzoic Acid.

Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)

This method is used to determine the acute oral toxicity of a substance and allows for the estimation of an LD50 value with a reduced number of animals.

Principle: A single animal is dosed at a starting dose level. If the animal survives, the next animal is dosed at a higher fixed increment. If it dies, the next animal is dosed at a lower fixed increment. This sequential process continues until the stopping criteria are met.

Methodology:

• Animals: Healthy, young adult rodents (usually female rats) are used. They are acclimatized to laboratory conditions for at least 5 days.

• Housing and Feeding: Animals are housed in individual cages. Standard laboratory diet and water are provided ad libitum. The temperature of the animal room should be 22 ± 3 °C with a relative humidity of 30-70%.

• Dose Preparation: The test substance is typically administered in a constant volume over a range of doses. An aqueous solution is preferred, but if the substance is not soluble in water, a solution in oil (e.g., corn oil) or a suspension in a suitable vehicle may be used.

• Administration: The substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula.

• Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern) and body weight changes for at least 14 days.

• Necropsy: All animals (those that die during the test and survivors at the end) are subjected to a gross necropsy.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD 439)

This in vitro method assesses the potential of a chemical to cause skin irritation.

Principle: The test substance is applied topically to a three-dimensional reconstructed human epidermis (RhE) model. The irritancy potential is determined by the relative cell viability of the exposed tissues compared to negative controls.

Methodology:

• Test System: A commercially available, validated RhE model is used.

• Procedure:

  • Three replicate tissues are used for the test substance, a negative control (e.g., phosphate-buffered saline), and a positive control (e.g., 5% aqueous sodium dodecyl sulfate).

  • The test substance is applied uniformly to the surface of the epidermis. For solids like 2-Chloro-5-methylbenzoic Acid, approximately 25 mg is applied, moistened with deionized water.

  • The tissues are exposed for a defined period (e.g., 60 minutes) at 37°C.

  • After exposure, the tissues are thoroughly rinsed to remove the test substance.

  • The tissues are then incubated for a post-exposure period (e.g., 42 hours).

• Viability Assessment: Cell viability is measured using the MTT assay. Tissues are incubated with MTT solution, which is converted by mitochondrial dehydrogenases of viable cells into a blue formazan (B1609692) salt. The formazan is then extracted, and the optical density is measured.

• Classification: A substance is identified as an irritant if the mean relative viability of the three replicate tissues is less than or equal to 50%.

In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method (OECD 492)

This in vitro test is used to identify chemicals that can cause serious eye damage.

Principle: The test substance is applied to the surface of a reconstructed human cornea-like epithelium (RhCE) model. The potential for eye irritation is based on the reduction in tissue viability.

Methodology:

• Test System: A validated RhCE model is utilized.

• Procedure:

  • Duplicate tissues are typically used for each test substance and control.

  • For solid materials, a specific amount (e.g., 50 mg) is applied to the tissue surface.

  • The exposure time for solids is typically 6 hours.

  • Following exposure, the tissues are rinsed to remove the test material.

• Viability Measurement: Tissue viability is determined by the MTT assay, similar to the skin irritation test.

• Classification: A chemical is classified as causing serious eye damage (Category 1) if the mean tissue viability is less than or equal to 60%.

Potential Mechanisms of Toxicity and Metabolic Pathways

While specific studies on the toxicokinetics and metabolic pathways of 2-Chloro-5-methylbenzoic Acid are limited, inferences can be drawn from related compounds and general toxicological principles.

Mechanism of Irritation

The irritant effects of 2-Chloro-5-methylbenzoic Acid on the skin and eyes are likely due to its acidic nature.

References

• 1. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. P-CHLOROBENZOIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. aksci.com [aksci.com]
• 5. Evaluation of Skin Irritation of Acids Commonly Used in Cleaners in 3D-Reconstructed Human Epidermis Model, KeraSkinTM - PMC [pmc.ncbi.nlm.nih.gov]
• 6. emedicine.medscape.com [emedicine.medscape.com]
• 7. Chemical Eye Injuries from Acids - Insight Vision Center Optometry [insightvisionoc.com]
• 8. Understanding Acid Burns and Chemical Injuries to the Eye - Specialty Vision [specialty.vision]
• 9. Treating Acute Chemical Injuries of the Cornea - American Academy of Ophthalmology [aao.org]
• 10. tsapps.nist.gov [tsapps.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Chloro-5-methylbenzoic Acid from m-Toluic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the synthesis of 2-Chloro-5-methylbenzoic Acid, a valuable building block in pharmaceutical and agrochemical research, starting from the readily available precursor, m-toluic acid. The protocols detailed herein are based on established chemical transformations and provide a reliable pathway for obtaining the target compound.

Synthetic Strategy

The synthesis of 2-Chloro-5-methylbenzoic Acid from m-toluic acid is most effectively achieved through a multi-step process. A direct chlorination of m-toluic acid is challenging due to the directing effects of the methyl and carboxylic acid groups, which can lead to a mixture of isomers that are difficult to separate. The recommended synthetic route involves three key transformations:

• Nitration: Introduction of a nitro group onto the aromatic ring of m-toluic acid.

• Reduction: Conversion of the nitro group to an amine.

• Sandmeyer Reaction: Diazotization of the amino group followed by substitution with a chloro group.

This pathway offers a more controlled and higher-yielding approach to the desired product.

Logical Workflow of the Synthesis

Application Notes and Protocols for Amide Coupling Reactions with 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of amide derivatives of 2-chloro-5-methylbenzoic acid, a key intermediate in the development of pharmacologically active compounds, including P2X7 receptor antagonists.

Introduction

Amide bond formation is a cornerstone of medicinal chemistry, and the coupling of 2-chloro-5-methylbenzoic acid with various amines yields compounds with significant potential in drug discovery. Notably, derivatives of this acid have been investigated as antagonists for the P2X7 receptor, a ligand-gated ion channel implicated in inflammatory diseases and cancer.[1][2][3] This document outlines established protocols for amide coupling reactions using common reagents and provides a workflow for the synthesis and purification of these target compounds.

Data Presentation: Amide Coupling Reaction Parameters

The following table summarizes typical reaction conditions for the amide coupling of 2-chloro-5-methylbenzoic acid with primary amines. Please note that yields are dependent on the specific amine and purification method.

Coupling Reagent	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
HATU	DIPEA	DMF	Room Temp.	2-4	70-90
EDC/HOBt	Et₃N	CH₂Cl₂	0 to Room Temp.	12-18	65-85

Experimental Protocols

Protocol 1: HATU-Mediated Amide Coupling

This protocol describes a general procedure for the coupling of 2-chloro-5-methylbenzoic acid with a primary amine using O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HATU).[4]

Materials:

• 2-chloro-5-methylbenzoic acid (1.0 eq)

• Primary amine (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of 2-chloro-5-methylbenzoic acid (1.0 eq) in anhydrous DMF, add DIPEA (2.5 eq).

• Add HATU (1.2 eq) to the solution and stir for 15 minutes at room temperature to pre-activate the carboxylic acid.

• Add the primary amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This protocol details the synthesis of an amide from 2-chloro-5-methylbenzoic acid and a primary amine using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of 1-Hydroxybenzotriazole (HOBt).[5][6]

Materials:

• 2-chloro-5-methylbenzoic acid (1.0 eq)

• Primary amine (1.0 eq)

• EDC hydrochloride (1.2 eq)

• HOBt (1.2 eq)

• Triethylamine (Et₃N) (2.0 eq)

• Anhydrous Dichloromethane (CH₂Cl₂)

• 1M HCl solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 2-chloro-5-methylbenzoic acid (1.0 eq), the primary amine (1.0 eq), and HOBt (1.2 eq) in anhydrous CH₂Cl₂.

• Cool the mixture to 0 °C in an ice bath.

• Add Et₃N (2.0 eq) followed by the portion-wise addition of EDC hydrochloride (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC.

• Upon completion, wash the reaction mixture sequentially with 1M HCl solution, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

General Amide Coupling Workflow

Caption: A generalized workflow for amide coupling reactions.

P2X7 Receptor Signaling Pathway

The P2X7 receptor is an ATP-gated ion channel.[7][8] Its activation by high concentrations of extracellular ATP leads to the opening of a non-selective cation channel, resulting in K⁺ efflux and Ca²⁺ influx.[7][9] This triggers downstream signaling cascades, including the activation of the NLRP3 inflammasome and subsequent release of pro-inflammatory cytokines like IL-1β.[7][9] P2X7 receptor antagonists, potentially derived from 2-chloro-5-methylbenzoic acid, can block this pathway.[2]

Caption: Simplified P2X7 receptor signaling cascade.

References

• 1. Antagonism of the ATP-gated P2X7 receptor: a potential therapeutic strategy for cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery, synthesis and SAR of azinyl- and azolylbenzamides antagonists of the P2X₇ receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and SAR development of novel P2X7 receptor antagonists for the treatment of pain: part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. A potential therapeutic role for P2X7 receptor (P2X7R) antagonists in the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of P2X7 receptor-selective antagonists offers new insights into P2X7 receptor function and indicates a role in chronic pain states - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | P2X7 Interactions and Signaling – Making Head or Tail of It [frontiersin.org]

2-Chloro-5-methylbenzoic Acid: A Key Precursor for the Synthesis of Potent P2X7 Antagonists

Application Notes and Protocols for Researchers in Drug Development

Introduction: The P2X7 receptor, an ATP-gated ion channel, has emerged as a significant therapeutic target for a spectrum of inflammatory, neurological, and chronic pain disorders. Antagonism of this receptor is a promising strategy for the development of novel therapeutics. 2-Chloro-5-methylbenzoic acid serves as a crucial and versatile precursor in the synthesis of a class of potent P2X7 antagonists, particularly those bearing a benzamide (B126) scaffold. Its chemical properties allow for straightforward modification and coupling to various amine-containing moieties, leading to the generation of diverse compound libraries for structure-activity relationship (SAR) studies. This document provides detailed application notes and experimental protocols for the synthesis of P2X7 antagonists from 2-Chloro-5-methylbenzoic acid and their subsequent in vitro evaluation.

Chemical Properties of 2-Chloro-5-methylbenzoic Acid:

Property	Value
Molecular Formula	C₈H₇ClO₂
Molecular Weight	170.59 g/mol [1]
Appearance	White to off-white crystalline solid[2]
CAS Number	6342-60-5[1][3][4]
Melting Point	148-152 °C
Solubility	Soluble in organic solvents, limited solubility in water[2]
pKa	3.34

Synthesis of a Representative P2X7 Antagonist

This protocol describes the synthesis of N-(adamantan-1-ylmethyl)-2-chloro-5-methylbenzamide, a representative P2X7 antagonist, from 2-Chloro-5-methylbenzoic acid. The procedure involves the formation of an amide bond between the carboxylic acid and an appropriate amine.

Protocol 1: Synthesis of N-(adamantan-1-ylmethyl)-2-chloro-5-methylbenzamide

Materials:

• 2-Chloro-5-methylbenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Adamantan-1-ylmethanamine

• Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for chromatography

Procedure:

• Acid Chloride Formation:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Chloro-5-methylbenzoic acid (1.0 eq) in anhydrous DCM.

  • Add a catalytic amount of anhydrous DMF.

  • Slowly add thionyl chloride (1.2 eq) or oxalyl chloride (1.2 eq) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete (monitored by TLC or disappearance of starting material).

  • Remove the solvent and excess reagent under reduced pressure to obtain the crude 2-chloro-5-methylbenzoyl chloride. Use this directly in the next step.

• Amide Coupling:

  • Dissolve adamantan-1-ylmethanamine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM in a separate flask under an inert atmosphere and cool to 0 °C.

  • Dissolve the crude 2-chloro-5-methylbenzoyl chloride in anhydrous DCM and add it dropwise to the amine solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by adding water.

  • Separate the organic layer and wash it sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure N-(adamantan-1-ylmethyl)-2-chloro-5-methylbenzamide.

• Characterization:

  • Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Synthetic workflow for a P2X7 antagonist.

In Vitro Evaluation of P2X7 Antagonists

A series of in vitro assays are essential to characterize the potency and mechanism of action of newly synthesized P2X7 antagonists.

Protocol 2: YO-PRO-1 Dye Uptake Assay for P2X7 Pore Formation

This assay measures the formation of the large pore associated with prolonged P2X7 activation, which allows the passage of the fluorescent dye YO-PRO-1 into the cell.

Materials:

• HEK293 cells stably expressing the human P2X7 receptor (or other suitable cell line, e.g., THP-1 monocytes).

• Cell culture medium (e.g., DMEM with 10% FBS).

• Assay buffer (e.g., HEPES-buffered saline).

• P2X7 agonist (e.g., Benzoyl-ATP (BzATP) or ATP).

• YO-PRO-1 iodide.

• Test compounds (synthesized P2X7 antagonists).

• 96-well black, clear-bottom microplates.

• Fluorescence plate reader.

Procedure:

• Cell Seeding: Seed HEK293-hP2X7 cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Incubation:

  • Prepare serial dilutions of the test compounds in assay buffer.

  • Remove the culture medium from the cells and wash with assay buffer.

  • Add the compound dilutions to the wells and incubate for 15-30 minutes at 37°C.

• Agonist and Dye Addition:

  • Prepare a solution containing the P2X7 agonist (e.g., 100 µM BzATP) and YO-PRO-1 (e.g., 1 µM) in assay buffer.

  • Add this solution to the wells to initiate P2X7 activation and dye uptake.

• Fluorescence Measurement:

  • Incubate the plate at room temperature for 10-30 minutes, protected from light.

  • Measure the fluorescence intensity using a microplate reader with excitation at ~491 nm and emission at ~509 nm.

• Data Analysis:

  • Calculate the percentage of inhibition of dye uptake for each compound concentration relative to the agonist-only control.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol 3: Calcium Influx Assay

This assay measures the initial ion channel opening of the P2X7 receptor by monitoring the influx of extracellular calcium.

Materials:

• HEK293-hP2X7 cells.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Assay buffer.

• P2X7 agonist (e.g., BzATP or ATP).

• Test compounds.

• 96-well black, clear-bottom microplates.

• Fluorescence plate reader with an automated injection system.

Procedure:

• Cell Seeding: Seed cells as in Protocol 2.

• Dye Loading:

  • Prepare a loading solution of Fluo-4 AM and Pluronic F-127 in assay buffer.

  • Remove the culture medium, wash the cells, and incubate with the loading solution for 45-60 minutes at 37°C.

  • Wash the cells gently to remove extracellular dye.

• Compound Incubation: Add serial dilutions of the test compounds and incubate for 15-30 minutes.

• Fluorescence Measurement:

  • Place the plate in the fluorescence plate reader.

  • Inject the P2X7 agonist and immediately begin recording the fluorescence signal over time.

• Data Analysis:

  • Calculate the change in fluorescence from baseline.

  • Determine the IC₅₀ value by plotting the percentage of inhibition of the calcium response against the compound concentration.

Protocol 4: IL-1β Release Assay

This functional assay measures the downstream consequence of P2X7 activation in immune cells, the release of the pro-inflammatory cytokine IL-1β.

Materials:

• THP-1 human monocytic cell line.

• RPMI-1640 medium with 10% FBS.

• Phorbol 12-myristate 13-acetate (PMA) for cell differentiation.

• Lipopolysaccharide (LPS).

• P2X7 agonist (e.g., ATP).

• Test compounds.

• ELISA kit for human IL-1β.

Procedure:

• Cell Differentiation and Priming:

  • Differentiate THP-1 cells into a macrophage-like state by treating with PMA (e.g., 100 ng/mL) for 24-48 hours.

  • Prime the differentiated cells with LPS (e.g., 1 µg/mL) for 3-4 hours to induce the expression of pro-IL-1β.

• Compound Incubation: Wash the cells and pre-incubate with varying concentrations of the test compounds for 30-60 minutes.

• Agonist Stimulation: Stimulate the cells with a P2X7 agonist, such as ATP (1-5 mM), for 30-60 minutes.

• Supernatant Collection: Centrifuge the plates and carefully collect the supernatants.

• Cytokine Quantification: Quantify the concentration of IL-1β in the supernatants using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of IL-1β release for each compound concentration.

  • Determine the IC₅₀ value.

Data Presentation

Table 1: In Vitro Potency of Selected P2X7 Antagonists

Compound	Assay Type	Cell Line	Species	Agonist	IC₅₀ (nM)	Reference
A-740003	Calcium Influx	1321N1 Astrocytoma	Rat	BzATP	18	[5]
A-740003	Calcium Influx	1321N1 Astrocytoma	Human	BzATP	40	[5]
A-438079	Calcium Influx	HEK293	Human	BzATP	~10
A-438079	Calcium Influx	THP-1	Human	BzATP	~100
Brilliant Blue G (BBG)	YO-PRO-1 Uptake	J774.G8	Mouse	ATP	1300-2600	[6][7]
AZ10606120	Calcium Influx	HEK293	Human	ATP	~10	[5]
JNJ-47965567	Binding Affinity (pKᵢ)	-	Human	-	7.9	[5]
JNJ-55308942	Functional Antagonism	-	Human	-	10	[5]
GSK314181A (AACBA)	Calcium Flux	-	Human	-	18	[8]
GSK314181A (AACBA)	YO-PRO-1 Uptake	-	Human	-	85	[8]

Signaling Pathways and Experimental Workflows

Caption: P2X7 receptor signaling cascade.

Caption: Workflow for P2X7 antagonist screening.

References

• 1. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 6342-60-5: 2-Chloro-5-methylbenzoic acid | CymitQuimica [cymitquimica.com]
• 3. labsolu.ca [labsolu.ca]
• 4. 2-chloro-5-methylbenzoic acid, 98% | Fisher Scientific [fishersci.ca]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of N-(adamantan-1-ylmethyl)-5-[(3R-amino-pyrrolidin-1-yl)methyl]-2-chloro-benzamide, a P2X7 antagonist in animal models of pain and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 2-Chloro-5-methylbenzoic Acid Derivatives in the Synthesis of the Insecticide Chlorantraniliprole

Introduction: 2-Chloro-5-methylbenzoic acid and its derivatives are valuable precursors in the synthesis of complex agrochemicals. This document provides detailed application notes and protocols for the synthesis of the key intermediate, 2-amino-5-chloro-3-methylbenzoic acid, and its subsequent use in the production of the widely used insecticide, Chlorantraniliprole (B1668704). Chlorantraniliprole is a broad-spectrum insecticide effective against a variety of lepidopteran pests.[1] These protocols are intended for researchers, scientists, and professionals in the field of drug development and agrochemical synthesis.

Synthetic Pathway Overview

The synthesis of Chlorantraniliprole from a benzoic acid derivative is a multi-step process. While a direct, one-step synthesis from 2-chloro-5-methylbenzoic acid is not commonly reported, a highly relevant pathway involves the synthesis of the key intermediate, 2-amino-5-chloro-3-methylbenzoic acid, from precursors such as m-toluic acid. This intermediate is then coupled with 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid to yield Chlorantraniliprole.[2][3]

Figure 1: Overall synthetic workflow for Chlorantraniliprole.

Quantitative Data Summary

The following tables summarize the quantitative data for the synthesis of the key intermediate and the final product, Chlorantraniliprole.

Table 1: Synthesis of 2-Amino-5-chloro-3-methylbenzoic Acid

Step	Reaction	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
1	Nitration	m-Toluic Acid, Nitric Acid	-	0 to -20	1-2	-	-
2	Hydrogenation Reduction	2-Nitro-3-methylbenzoic Acid, H₂, Pd/C	-	-	-	-	-
3	Chlorination	2-Amino-3-methylbenzoic Acid, Chlorinating Agent, Benzoyl Peroxide	-	90-110	1-2	63.0-68.4 (overall)	99.0-99.5

Data compiled from a multi-step synthesis patent.[1]

Table 2: Synthesis of Chlorantraniliprole

Reactants	Coupling Reagent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Amino-5-chloro-3-methylbenzoic Acid, 3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic Acid	Methanesulfonyl Chloride	3-Picoline	Propionitrile	-5 to 0	1-3	97.0

Data extracted from a patent describing the final coupling step.[2]

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-5-chloro-3-methylbenzoic Acid

This protocol describes a three-step synthesis starting from m-toluic acid.[1]

Step 1: Nitration of m-Toluic Acid

• Mix m-toluic acid with nitric acid (60-75% mass concentration) at a volume ratio of 1g : (3-5) mL.

• Cool the mixture to a temperature between 0 and -20 °C.

• Carry out the nitration reaction for 1-2 hours to obtain 2-nitro-3-methylbenzoic acid.

Step 2: Hydrogenation Reduction of 2-Nitro-3-methylbenzoic Acid

• Mix the 2-nitro-3-methylbenzoic acid obtained from the previous step with a hydrogenation reduction reaction solvent and a hydrogenation catalyst (e.g., Pd/C, Pt/C, or Raney nickel).

• Conduct the hydrogenation reduction reaction in a hydrogen atmosphere to yield 2-amino-3-methylbenzoic acid.

Step 3: Chlorination of 2-Amino-3-methylbenzoic Acid

• Mix the 2-amino-3-methylbenzoic acid with a chlorination reagent, benzoyl peroxide, and a chlorination reaction solvent.

• Heat the mixture to a temperature of 90-110 °C for 1-2 hours to produce 2-amino-5-chloro-3-methylbenzoic acid.

• The reported total yield for this three-step process is between 63.0% and 68.4%, with a purity of 99.0-99.5%.[1]

Protocol 2: Synthesis of Chlorantraniliprole

This protocol details the amide coupling reaction to form the final product.[2][3]

• In a reaction vessel, combine 2-amino-5-chloro-3-methylbenzoic acid (1.05 equivalents) and 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid (1.0 equivalent) in propionitrile.

• Add 3-picoline (2.6 equivalents) to the mixture.

• Cool the reaction mixture to -5 °C.

• Slowly add methanesulfonyl chloride (1.2 equivalents) dropwise, maintaining the temperature between -5 and 0 °C.

• Stir the mixture at 0 to 5 °C for 1 hour, and then for an additional 3 hours at room temperature.

• Add water dropwise and continue stirring for 1 hour at room temperature.

• Filter the mixture and wash the solid with a 3:1 propionitrile-water solution, followed by washing with propionitrile.

• Dry the solid under a nitrogen atmosphere to obtain Chlorantraniliprole. A yield of 97.0% has been reported for this step.[2]

Mechanism of Action: Ryanodine (B192298) Receptor Modulation

Chlorantraniliprole exerts its insecticidal effect by targeting and activating the ryanodine receptors (RyRs) in the muscle cells of susceptible insects.[4] Ryanodine receptors are intracellular calcium channels that play a critical role in muscle contraction.

The binding of Chlorantraniliprole to the ryanodine receptor leads to an uncontrolled release of calcium from the sarcoplasmic reticulum into the cytoplasm of the muscle cells. This sustained calcium release causes impaired muscle regulation, leading to paralysis and ultimately the death of the insect. The selectivity of Chlorantraniliprole for insect ryanodine receptors over mammalian receptors contributes to its favorable safety profile for non-target organisms.

Figure 2: Signaling pathway of Chlorantraniliprole's insecticidal action.

Disclaimer: These protocols are intended for informational purposes for qualified researchers and professionals. Appropriate safety precautions, including the use of personal protective equipment and working in a well-ventilated fume hood, should be strictly followed. All chemical waste should be disposed of in accordance with institutional and environmental regulations.

References

• 1. Method for synthesizing chlorantraniliprole - Eureka | Patsnap [eureka.patsnap.com]
• 2. Chlorantraniliprole synthesis - chemicalbook [chemicalbook.com]
• 3. Preparation method of chlorantraniliprole and intermediate thereof - Eureka | Patsnap [eureka.patsnap.com]
• 4. Method for preparing 2-amino-5-chloro-3-methylbenzoic acid - Eureka | Patsnap [eureka.patsnap.com]

Application Notes: 2-Chloro-5-methylbenzoic Acid Derivatives as Key Intermediates in Insecticide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the synthesis of the potent insecticide chlorantraniliprole (B1668704), highlighting the pivotal role of benzoic acid derivatives. While 2-Chloro-5-methylbenzoic acid itself is not a direct precursor, this document outlines the established industrial synthesis pathways for the crucial intermediate, 2-amino-5-chloro-3-methylbenzoic acid, from which chlorantraniliprole is derived.

Introduction

Chlorantraniliprole, marketed under trade names such as Kangkuan, is a leading insecticide belonging to the anthranilic diamide (B1670390) class. It exhibits exceptional efficacy against a broad spectrum of chewing pests, primarily in the orders Lepidoptera, Coleoptera, and Isoptera. Its novel mode of action, targeting insect ryanodine (B192298) receptors, imparts a favorable toxicological profile with high selectivity for insects over mammals. The synthesis of this complex molecule relies on the precise assembly of key building blocks, with 2-amino-5-chloro-3-methylbenzoic acid being a critical intermediate.

Synthetic Pathways to Chlorantraniliprole

The industrial synthesis of chlorantraniliprole is a multi-step process. A key transformation is the amide coupling between 2-amino-5-chloro-3-methylbenzoic acid and 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid. The synthesis of the requisite 2-amino-5-chloro-3-methylbenzoic acid is typically achieved through two primary routes, starting from either m-toluic acid or 2-amino-3-methylbenzoic acid.

Diagram of the General Synthetic Approach to Chlorantraniliprole

Application Notes and Protocols: 2-Chloro-5-methylbenzoic Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-methylbenzoic acid is a versatile substituted aromatic carboxylic acid that serves as a crucial building block in the synthesis of a variety of organic molecules. Its unique substitution pattern, featuring a chloro group ortho to the carboxylic acid and a methyl group in the meta position, imparts specific reactivity and structural characteristics that are leveraged in the development of pharmaceuticals and agrochemicals. This document provides detailed application notes and experimental protocols for the use of 2-Chloro-5-methylbenzoic acid in organic synthesis, with a focus on its application as a precursor for biologically active compounds.

Key Applications

2-Chloro-5-methylbenzoic acid is primarily utilized as a key intermediate in the synthesis of complex organic molecules, most notably in the development of amide-containing structures. The presence of the carboxylic acid moiety allows for a range of chemical transformations, with amide bond formation being the most prominent.

Amide Synthesis and Application in Drug Discovery

A significant application of 2-Chloro-5-methylbenzoic acid is in the synthesis of N-substituted benzamides, a structural motif present in numerous biologically active compounds. One notable area of application is in the development of antagonists for the P2X7 receptor, a ligand-gated ion channel involved in inflammation and immune responses. Amides derived from 2-Chloro-5-methylbenzoic acid have been investigated for their potential as P2X7 receptor antagonists.[1][2][3]

The general synthetic approach involves the coupling of 2-Chloro-5-methylbenzoic acid with a suitable primary or secondary amine. A common and efficient method for this transformation is the use of carbodiimide (B86325) coupling agents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an activating agent like 1-Hydroxybenzotriazole (HOBt) to enhance reaction efficiency and suppress side reactions.[4][5]

A representative example is the synthesis of N-(adamantan-1-ylmethyl)-2-chloro-5-methylbenzamide, a compound structurally related to known P2X7 antagonists.[1][6][7] This reaction showcases the utility of 2-Chloro-5-methylbenzoic acid as a scaffold for introducing the 2-chloro-5-methylbenzoyl moiety into a target molecule.

Experimental Protocols

The following section provides a detailed, representative protocol for the synthesis of an N-substituted benzamide (B126) using 2-Chloro-5-methylbenzoic acid as the starting material.

Protocol 1: Synthesis of N-(adamantan-1-ylmethyl)-2-chloro-5-methylbenzamide via EDC/HOBt Coupling

This protocol describes a standard procedure for the amide coupling of 2-Chloro-5-methylbenzoic acid with 1-adamantylmethanamine using EDC and HOBt.

Materials:

• 2-Chloro-5-methylbenzoic acid

• 1-Adamantylmethanamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ethyl acetate (B1210297) (EtOAc)

• Hexanes

• Standard laboratory glassware and magnetic stirrer

• Thin Layer Chromatography (TLC) plates (silica gel)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Chloro-5-methylbenzoic acid (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM).

• Addition of Reagents: To the stirred solution, add 1-adamantylmethanamine (1.1 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• EDC Addition: Slowly add EDC·HCl (1.2 eq) to the cooled and stirred mixture.

• Reaction Progression: Allow the reaction mixture to gradually warm to room temperature and continue stirring for 12-24 hours.

• Monitoring: Monitor the progress of the reaction by TLC until the starting material is consumed.

• Workup:

  • Dilute the reaction mixture with DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄.

• Purification:

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-(adamantan-1-ylmethyl)-2-chloro-5-methylbenzamide.

Data Presentation

The following table summarizes the key quantitative data for the representative synthesis of N-(adamantan-1-ylmethyl)-2-chloro-5-methylbenzamide.

Parameter	Value
Starting Materials
2-Chloro-5-methylbenzoic acid	1.0 equivalent
1-Adamantylmethanamine	1.1 equivalents
Coupling Reagents
EDC·HCl	1.2 equivalents
HOBt	1.2 equivalents
Base
DIPEA	2.0 equivalents
Reaction Conditions
Solvent	Anhydrous Dichloromethane (DCM)
Temperature	0 °C to Room Temperature
Reaction Time	12-24 hours
Product
N-(adamantan-1-ylmethyl)-2-chloro-5-methylbenzamide	-
Typical Yield	80-95% (post-purification)
Purification Method	Flash Column Chromatography (Silica Gel)

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of N-substituted benzamides from 2-Chloro-5-methylbenzoic acid.

Caption: General workflow for amide synthesis.

Signaling Pathway: P2X7 Receptor Antagonism

Amides derived from 2-Chloro-5-methylbenzoic acid can act as antagonists of the P2X7 receptor. The diagram below illustrates the signaling pathway initiated by P2X7 receptor activation and the point of inhibition by an antagonist.

Caption: P2X7 receptor signaling pathway.

References

• 1. Design, Synthesis, and in vitro Evaluation of P2X7 Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel P2X7 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 6. Characterization of N-(adamantan-1-ylmethyl)-5-[(3R-amino-pyrrolidin-1-yl)methyl]-2-chloro-benzamide, a P2X7 antagonist in animal models of pain and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, SAR, and Pharmacological Characterization of Brain Penetrant P2X7 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Heterocyclic Compounds from 2-Chloro-5-methylbenzoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of a variety of heterocyclic compounds utilizing 2-Chloro-5-methylbenzoic Acid as a key starting material. The synthetic strategies outlined herein focus on the initial transformation of 2-Chloro-5-methylbenzoic Acid into the versatile intermediate, 2-amino-5-methylbenzoic acid, which serves as a scaffold for the construction of diverse heterocyclic cores, including benzoxazinones, quinazolinones, and benzodiazepines. These classes of compounds are of significant interest in medicinal chemistry and drug discovery due to their wide range of biological activities.

Introduction

2-Chloro-5-methylbenzoic acid is a readily available starting material that can be strategically functionalized to access a range of complex molecular architectures. A key transformation is its conversion to 2-amino-5-methylbenzoic acid, an anthranilic acid derivative. This intermediate is primed for a variety of cyclocondensation reactions to build fused heterocyclic systems. The protocols detailed below provide step-by-step instructions for these syntheses, and the accompanying data tables summarize the expected outcomes based on established chemical principles.

Core Synthetic Pathway

The overall synthetic approach involves a two-stage process. The first stage is the conversion of 2-Chloro-5-methylbenzoic Acid to 2-amino-5-methylbenzoic acid. The second stage involves the cyclization of this amino acid intermediate with various reagents to yield the desired heterocyclic products.

Figure 1: General two-stage synthetic workflow.

Stage 1: Synthesis of 2-amino-5-methylbenzoic Acid

The crucial intermediate, 2-amino-5-methylbenzoic acid, can be prepared from 2-Chloro-5-methylbenzoic acid via amination. A common method for this transformation is the Ullmann condensation.

Protocol 1: Ullmann Condensation for the Synthesis of 2-amino-5-methylbenzoic Acid

This protocol describes a general procedure for the copper-catalyzed amination of 2-Chloro-5-methylbenzoic acid.

Materials:

• 2-Chloro-5-methylbenzoic acid

• Aqueous ammonia (B1221849) (28-30%)

• Copper(I) oxide (Cu₂O)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

Procedure:

• To a sealed reaction vessel, add 2-Chloro-5-methylbenzoic acid (1.0 eq), copper(I) oxide (0.1 eq), and potassium carbonate (2.0 eq).

• Add anhydrous DMF to the vessel.

• Add aqueous ammonia (5.0 eq) to the reaction mixture.

• Seal the vessel and heat the mixture to 100-120 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove insoluble inorganic salts.

• Dilute the filtrate with water and acidify with concentrated HCl to a pH of approximately 2-3 to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol (B145695)/water).

Quantitative Data Summary (Stage 1)

Parameter	Value	Reference
Starting Material	2-Chloro-5-methylbenzoic acid	N/A
Product	2-amino-5-methylbenzoic acid	N/A
Typical Yield	60-80%	General Ullmann Condensation Principles
Reaction Time	12-24 hours	General Ullmann Condensation Principles
Temperature	100-120 °C	General Ullmann Condensation Principles

Stage 2: Synthesis of Heterocyclic Compounds

With 2-amino-5-methylbenzoic acid in hand, various heterocyclic cores can be constructed. The following protocols detail the synthesis of benzoxazinones, quinazolinones, and benzodiazepines.

Application Note 1: Synthesis of 6-methyl-4H-3,1-benzoxazin-4-ones

Benzoxazinones are valuable scaffolds in medicinal chemistry. The reaction of 2-amino-5-methylbenzoic acid with anhydrides or acyl chlorides provides a straightforward route to this class of compounds.

Figure 2: Synthesis of a 6-methyl-4H-3,1-benzoxazin-4-one.

Protocol 2: Synthesis of 6-methyl-2-methyl-4H-3,1-benzoxazin-4-one

Materials:

• 2-amino-5-methylbenzoic acid

• Acetic anhydride (B1165640)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add 2-amino-5-methylbenzoic acid (1.0 eq).

• Add an excess of acetic anhydride (5-10 eq).

• Heat the mixture to reflux (approximately 140 °C) for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the cooled mixture into ice-water with stirring to precipitate the product.

• Filter the solid, wash thoroughly with cold water, and dry to afford the crude product.

• Recrystallize from ethanol to obtain the pure 6-methyl-2-methyl-4H-3,1-benzoxazin-4-one.[1]

Application Note 2: Synthesis of 6-methylquinazolin-4(3H)-ones

Quinazolinones are a prominent class of heterocyclic compounds with a wide array of pharmacological activities. A common synthetic route is the condensation of an anthranilic acid derivative with formamide (B127407) or other amides.

Figure 3: Synthesis of 6-methylquinazolin-4(3H)-one.

Protocol 3: Synthesis of 6-methylquinazolin-4(3H)-one

Materials:

• 2-amino-5-methylbenzoic acid

• Formamide

Procedure:

• In a round-bottom flask, combine 2-amino-5-methylbenzoic acid (1.0 eq) and an excess of formamide (10-20 eq).

• Heat the mixture to 160-180 °C for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Add water to the cooled mixture to precipitate the product.

• Filter the solid, wash with water, and dry.

• Recrystallize from a suitable solvent like ethanol to yield pure 6-methylquinazolin-4(3H)-one.

Application Note 3: Synthesis of 7-methyl-1,4-benzodiazepine-2,5-diones

Benzodiazepines are a well-known class of psychoactive drugs. The synthesis of the 1,4-benzodiazepine-2,5-dione core can be achieved from anthranilic acid derivatives.

Figure 4: General route to 1,4-benzodiazepine-2,5-diones.

Protocol 4: Synthesis of 7-methyl-1,4-benzodiazepine-2,5-dione

This synthesis involves the initial conversion of 2-amino-5-methylbenzoic acid to its corresponding isatoic anhydride, followed by reaction with an amino acid and subsequent cyclization.

Part A: Synthesis of 6-methylisatoic anhydride

• Dissolve 2-amino-5-methylbenzoic acid (1.0 eq) in a suitable solvent like THF.

• Cool the solution to 0 °C.

• Add a phosgene equivalent (e.g., triphosgene, 0.4 eq) portion-wise while maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Remove the solvent under reduced pressure to obtain the crude 6-methylisatoic anhydride, which can be used in the next step without further purification.

Part B: Synthesis of 7-methyl-1,4-benzodiazepine-2,5-dione

• Dissolve 6-methylisatoic anhydride (1.0 eq) in a polar aprotic solvent such as DMF.

• Add an amino acid (e.g., glycine, 1.1 eq) and a non-nucleophilic base (e.g., triethylamine, 2.2 eq).

• Heat the mixture to 80-100 °C for 6-12 hours.

• Monitor the reaction by TLC.

• After cooling, pour the reaction mixture into water and acidify with HCl to precipitate the intermediate N-(2-carboxy-4-methylphenyl)amino acid.

• Isolate the intermediate by filtration.

• The isolated intermediate is then heated in a high-boiling solvent (e.g., xylenes) with a catalytic amount of p-toluenesulfonic acid to effect cyclization via dehydration.

• Cool the reaction mixture, and collect the precipitated product by filtration. Purify by recrystallization.

Quantitative Data Summary (Stage 2)

Product Class	Reagents	Typical Yield	Reaction Time	Temperature (°C)
Benzoxazinones	Acetic anhydride	70-90%	2-4 hours	~140
Quinazolinones	Formamide	60-80%	4-6 hours	160-180
Benzodiazepines	Phosgene equivalent, Amino Acid	40-60% (multi-step)	12-24 hours	80-140

Disclaimer: The provided protocols are based on general and well-established synthetic methodologies for the formation of these heterocyclic systems from anthranilic acid derivatives. The reaction conditions and yields are typical for these transformations and may require optimization for the specific substrate, 2-amino-5-methylbenzoic acid. All experiments should be conducted by trained professionals in a well-ventilated fume hood with appropriate personal protective equipment.

References

• 1. 2-Methyl-4H-3,1-benzoxazin-4-one synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the palladium-catalyzed cross-coupling reactions of 2-Chloro-5-methylbenzoic Acid. This versatile building block can be functionalized through various C-C and C-N bond-forming reactions, offering access to a diverse range of substituted benzoic acid derivatives valuable in medicinal chemistry and materials science. This document outlines detailed protocols and reaction parameters for Suzuki-Miyaura, Heck, Buchwald-Hartwig, and Sonogashira couplings, as well as a decarbonylative cyanation reaction.

Introduction to Palladium-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[1] These reactions generally proceed through a catalytic cycle involving a palladium(0) active species that undergoes oxidative addition to an aryl halide. Subsequent transmetalation (in Suzuki, and Sonogashira couplings) or coordination/deprotonation (in Buchwald-Hartwig and Heck couplings) followed by reductive elimination yields the desired product and regenerates the palladium(0) catalyst.[2][3][4] The choice of ligand, base, and solvent is crucial for a successful transformation, particularly with challenging substrates like the electron-deficient 2-Chloro-5-methylbenzoic Acid.

Suzuki-Miyaura Coupling: Synthesis of Biaryl Carboxylic Acids

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an organohalide and an organoboron compound.[5][6] For 2-Chloro-5-methylbenzoic Acid, this reaction allows for the introduction of various aryl and heteroaryl substituents at the 2-position, yielding substituted biphenyl-3-carboxylic acid derivatives.

General Reaction Scheme:

Data Presentation: Representative Conditions for Suzuki-Miyaura Coupling

While specific data for 2-Chloro-5-methylbenzoic acid is limited in readily available literature, the following table presents typical conditions extrapolated from protocols for structurally similar aryl chlorides.[5]

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene (B28343)/H₂O	100	18	~90 (estimated)
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₂CO₃	1,4-Dioxane (B91453)	110	12	~85 (estimated)
3	3-Thiopheneboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	90	24	~80 (estimated)

Experimental Protocol: Synthesis of 5-Methyl-2-(phenyl)benzoic Acid

This protocol is a representative procedure adapted from established methods for Suzuki-Miyaura couplings of aryl chlorides.

• Reagent Preparation: To an oven-dried Schlenk tube, add 2-Chloro-5-methylbenzoic Acid (1.0 mmol, 170.6 mg), phenylboronic acid (1.2 mmol, 146.3 mg), potassium phosphate (B84403) (K₃PO₄, 2.0 mmol, 424.6 mg), palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 4.5 mg), and SPhos (0.04 mmol, 16.4 mg).

• Reaction Setup: Seal the Schlenk tube with a rubber septum, and evacuate and backfill with argon three times.

• Solvent Addition: Add degassed toluene (4 mL) and degassed water (1 mL) via syringe.

• Reaction Execution: Place the reaction mixture in a preheated oil bath at 100 °C and stir vigorously for 18 hours.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL). Acidify the aqueous layer to pH ~2 with 1M HCl.

• Extraction: Separate the layers and extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired product.

Visualization of the Suzuki-Miyaura Catalytic Cycle

Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Heck Reaction: Synthesis of Stilbene (B7821643) Derivatives

The Heck reaction facilitates the coupling of an aryl halide with an alkene to form a substituted alkene.[7] This reaction is particularly useful for synthesizing stilbene and cinnamic acid derivatives from 2-Chloro-5-methylbenzoic Acid.

General Reaction Scheme:

Data Presentation: Representative Conditions for Heck Reaction

The following table provides representative conditions for the Heck reaction of aryl chlorides.[7]

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene (B11656)	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N	DMF	120	24	~75 (estimated)
2	n-Butyl acrylate	PdCl₂(PPh₃)₂ (1)	-	K₂CO₃	NMP	140	18	~80 (estimated)
3	Methyl acrylate	Pd₂(dba)₃ (1.5)	PCy₃ (3)	Cs₂CO₃	1,4-Dioxane	130	16	~82 (estimated)

Experimental Protocol: Synthesis of 5-Methyl-2-(styryl)benzoic Acid

This protocol is a generalized procedure for the Heck reaction.

• Reaction Setup: In a sealed tube, combine 2-Chloro-5-methylbenzoic Acid (1.0 mmol, 170.6 mg), styrene (1.5 mmol, 173 µL), palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg), tri(o-tolyl)phosphine (P(o-tol)₃, 0.04 mmol, 12.2 mg), and triethylamine (B128534) (Et₃N, 2.0 mmol, 279 µL).

• Solvent Addition: Add N,N-dimethylformamide (DMF, 5 mL).

• Reaction Execution: Seal the tube and heat the mixture in an oil bath at 120 °C for 24 hours.

• Workup: Cool the reaction to room temperature and pour it into 1M HCl (20 mL).

• Extraction: Extract the mixture with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the residue by flash chromatography.

Buchwald-Hartwig Amination: Synthesis of N-Aryl Anthranilic Acid Derivatives

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds between an aryl halide and an amine.[2][4] This reaction allows for the synthesis of N-aryl derivatives of 2-amino-5-methylbenzoic acid.

General Reaction Scheme:

Data Presentation: Representative Conditions for Buchwald-Hartwig Amination

The conditions below are adapted from general protocols for the amination of aryl chlorides.[8]

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline (B41778)	Pd₂(dba)₃ (1)	Xantphos (2)	Cs₂CO₃	1,4-Dioxane	110	20	~88 (estimated)
2	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Toluene	100	18	~92 (estimated)
3	Benzylamine	PdCl₂(dppf) (3)	-	NaOtBu	THF	80	24	~85 (estimated)

Experimental Protocol: Synthesis of 5-Methyl-2-(phenylamino)benzoic Acid

This is a representative protocol for the Buchwald-Hartwig amination.

• Reaction Setup: To a Schlenk tube, add 2-Chloro-5-methylbenzoic Acid (1.0 mmol, 170.6 mg), aniline (1.2 mmol, 109 µL), cesium carbonate (Cs₂CO₃, 1.4 mmol, 456 mg), tris(dibenzylideneacetone)dipalladium(0) (B46781) (Pd₂(dba)₃, 0.01 mmol, 9.2 mg), and Xantphos (0.02 mmol, 11.6 mg).

• Inerting: Evacuate and backfill the tube with argon three times.

• Solvent Addition: Add degassed 1,4-dioxane (5 mL).

• Reaction Execution: Heat the mixture at 110 °C for 20 hours.

• Workup: Cool to room temperature, add water (15 mL), and acidify with 1M HCl to pH ~4.

• Extraction and Purification: Extract with ethyl acetate (3 x 20 mL), wash the combined organic layers with brine, dry over Na₂SO₄, concentrate, and purify by chromatography.

Visualization of Experimental Workflow for Cross-Coupling

A typical experimental workflow for palladium-catalyzed cross-coupling.

Sonogashira Coupling: Synthesis of Arylalkynes

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl halide, providing access to 2-alkynyl-5-methylbenzoic acids.[3][9] This reaction is typically co-catalyzed by a copper(I) salt.

General Reaction Scheme:

Data Presentation: Representative Conditions for Sonogashira Coupling

The following conditions are based on protocols for the Sonogashira coupling of aryl chlorides.[9][10]

Entry	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene (B144264)	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N	DMF	80	12	~70 (estimated)
2	1-Heptyne	Pd(PPh₃)₄ (3)	CuI (5)	Piperidine	Toluene	90	16	~65 (estimated)
3	(Trimethylsilyl)acetylene	Pd(OAc)₂ (2) / SPhos (4)	- (copper-free)	Cs₂CO₃	1,4-Dioxane	100	24	~78 (estimated)

Experimental Protocol: Synthesis of 5-Methyl-2-(phenylethynyl)benzoic Acid

This is a representative protocol for the Sonogashira coupling.

• Reaction Setup: To a Schlenk tube, add 2-Chloro-5-methylbenzoic Acid (1.0 mmol, 170.6 mg), bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.02 mmol, 14.0 mg), and copper(I) iodide (CuI, 0.04 mmol, 7.6 mg).

• Inerting: Evacuate and backfill the tube with argon.

• Reagent Addition: Add DMF (5 mL), triethylamine (Et₃N, 3.0 mmol, 418 µL), and phenylacetylene (1.2 mmol, 132 µL) via syringe.

• Reaction Execution: Heat the mixture at 80 °C for 12 hours.

• Workup and Purification: After cooling, pour the mixture into 1M HCl and extract with ethyl acetate. Wash the organic layer with brine, dry, concentrate, and purify by chromatography.

Decarbonylative Cyanation

Aryl nitriles can also be synthesized directly from benzoic acids via a palladium-catalyzed decarbonylative cyanation. This reaction offers an alternative route to functionalized products, replacing the carboxylic acid group with a nitrile.

Data Presentation: Conditions for Decarbonylative Cyanation of a Benzoic Acid Derivative

The following data is adapted from a protocol for the decarbonylative cyanation of 3-chloro-5-methoxybenzoic acid.

Substrate	Cyanating Agent	Catalyst (mol%)	Ligand (mol%)	Additive	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
3-Chloro-5-methoxybenzoic acid	TMSCN	Pd(PPh₃)₄ (5)	dppp (10)	Piv₂O	Et₃N	Cyclohexane (B81311)	150	12	77

Experimental Protocol: Decarbonylative Cyanation of 2-Chloro-5-methylbenzoic Acid (Proposed)

This proposed protocol is based on the successful cyanation of a similar substrate.

• Reaction Setup: In a dry glass tube, combine 2-Chloro-5-methylbenzoic Acid (0.2 mmol, 34.1 mg), trimethylsilyl (B98337) cyanide (TMSCN, 0.3 mmol, 40 µL), tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.01 mmol, 11.6 mg), 1,3-bis(diphenylphosphino)propane (B126693) (dppp, 0.02 mmol, 8.2 mg), triethylamine (Et₃N, 0.04 mmol, 5.6 µL), and pivalic anhydride (B1165640) (Piv₂O, 0.24 mmol, 49 µL).

• Solvent Addition: Add cyclohexane (2 mL).

• Reaction Execution: Seal the tube and heat at 150 °C for 12 hours.

• Workup and Purification: Cool the reaction to room temperature and concentrate in vacuo. Purify the residue by preparative thin-layer chromatography (PTLC).

Conclusion

The palladium-catalyzed cross-coupling of 2-Chloro-5-methylbenzoic Acid provides a versatile platform for the synthesis of a wide range of functionalized aromatic compounds. The protocols and data presented in these application notes serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science, facilitating the exploration of novel chemical entities. Optimization of the described conditions may be necessary to achieve the best results for specific substrate combinations.

References

• 1. researchgate.net [researchgate.net]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Heck Reaction [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient con ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA01569E [pubs.rsc.org]

Application Notes and Protocols for the Esterification of 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The esterification of 2-Chloro-5-methylbenzoic acid is a crucial chemical transformation for the synthesis of various compounds with applications in medicinal chemistry and materials science. The resulting esters serve as key intermediates and building blocks in the development of novel pharmaceuticals and functional materials. Due to the presence of a chloro-substituent ortho to the carboxylic acid group, 2-Chloro-5-methylbenzoic acid can be considered a sterically hindered substrate. This steric hindrance can influence the choice of esterification method and reaction conditions to achieve optimal yields.

This document provides detailed application notes on various methods for the esterification of 2-Chloro-5-methylbenzoic acid, including traditional Fischer esterification, an acyl chloride-mediated route, and modern microwave-assisted techniques. Detailed experimental protocols are provided to guide researchers in the successful synthesis of the corresponding esters.

Data Presentation: Comparison of Esterification Methods

The selection of an appropriate esterification method depends on factors such as the desired scale of the reaction, the sensitivity of the starting materials to harsh conditions, and the required purity of the final product. Below is a summary of quantitative data for different esterification approaches for 2-Chloro-5-methylbenzoic acid and analogous substituted benzoic acids.

Ester Product	Alcohol	Method	Catalyst/Reagent	Reaction Conditions	Yield (%)	Reference
Methyl 2-chloro-5-methylbenzoate	Methanol (B129727)	Fischer Esterification	H₂SO₄	Reflux, 4-8 h	70-85	[1]
Methyl 2-chloro-5-methylbenzoate	Methanol	Acyl Chloride	Thionyl chloride, then Methanol	Not specified	90-95
Ethyl 4-fluoro-3-nitrobenzoate	Ethanol (B145695)	Microwave-Assisted	H₂SO₄	130°C, 15 min	High	[1]
Butyl 4-fluoro-3-nitrobenzoate	n-Butanol	Microwave-Assisted	H₂SO₄	130°C, 15 min	98	[1]
Propyl benzoate	n-Propanol	Microwave-Assisted	H₂SO₄	Not specified, 6 min	Not specified	[2]
Methyl benzoate	Methanol	Fischer Esterification	H₂SO₄	65°C	90	[3]
Ethyl benzoate	Ethanol	Microwave Synthesis	H₂SO₄	170°C, 5 min	97	[4]

Experimental Protocols

Protocol 1: Fischer Esterification of 2-Chloro-5-methylbenzoic Acid with Methanol

This protocol describes the synthesis of methyl 2-chloro-5-methylbenzoate using the classical Fischer esterification method.[1]

Materials:

• 2-Chloro-5-methylbenzoic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (B1210297) or Diethyl ether (for extraction)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Chloro-5-methylbenzoic acid (1.0 eq) in a large excess of anhydrous methanol (e.g., 10-20 equivalents), which also serves as the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution while stirring.

• Heat the reaction mixture to reflux (approximately 65-70°C) and maintain for 4-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in an organic solvent such as ethyl acetate or diethyl ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 2-chloro-5-methylbenzoate.

• If necessary, the crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Microwave-Assisted Esterification of 2-Chloro-5-methylbenzoic Acid with Ethanol (General Protocol Adaptation)

This protocol is adapted from a general procedure for the microwave-assisted esterification of substituted benzoic acids and can be applied for the synthesis of ethyl 2-chloro-5-methylbenzoate.[1]

Materials:

• 2-Chloro-5-methylbenzoic acid

• Ethanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate or Diethyl ether (for extraction)

Procedure:

• In a microwave-safe reaction vessel, combine 2-Chloro-5-methylbenzoic acid (1.0 eq) and anhydrous ethanol (10-20 equivalents).

• Add a catalytic amount of concentrated sulfuric acid (e.g., 1-5% v/v).

• Seal the vessel and place it in a microwave reactor.

• Set the reaction temperature to 130-170°C and the reaction time to 5-15 minutes.

• After the reaction is complete, cool the vessel to room temperature.

• Transfer the reaction mixture to a separatory funnel and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ethyl 2-chloro-5-methylbenzoate.

• Purify by column chromatography if necessary.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General workflow for the esterification of 2-Chloro-5-methylbenzoic acid.

Caption: Chemical transformation in the Fischer esterification of 2-Chloro-5-methylbenzoic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. personal.tcu.edu [personal.tcu.edu]
• 4. uwlax.edu [uwlax.edu]

Application Notes and Protocols for the Derivatization of 2-Chloro-5-methylbenzoic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the derivatization of 2-chloro-5-methylbenzoic acid, a versatile scaffold for the development of novel therapeutic agents. The primary focus of derivatization is on the synthesis of amides and esters to explore their potential as modulators of various biological targets, with a particular emphasis on the P2X7 receptor, a key player in inflammatory pathways.

Introduction to 2-Chloro-5-methylbenzoic Acid in Drug Discovery

2-Chloro-5-methylbenzoic acid is an attractive starting material in medicinal chemistry due to its substituted benzene (B151609) ring, which allows for the exploration of structure-activity relationships (SAR). The carboxylic acid moiety provides a convenient handle for derivatization, most commonly through the formation of amide or ester linkages. These derivatives have been investigated for a range of therapeutic applications, including as anti-inflammatory, anticancer, and antidiabetic agents. The 2-chloro and 5-methyl substituents on the phenyl ring play a crucial role in modulating the physicochemical properties and biological activity of the resulting derivatives, influencing factors such as potency, selectivity, and metabolic stability.

Derivatization Strategies for Medicinal Chemistry Applications

The carboxyl group of 2-chloro-5-methylbenzoic acid is the primary site for derivatization. The two most common strategies, amide and ester bond formation, are detailed below.

Amide Synthesis

Amide bond formation is a cornerstone of medicinal chemistry, as the resulting amide group can participate in hydrogen bonding interactions with biological targets and generally exhibits good metabolic stability. A common method for the synthesis of amides from 2-chloro-5-methylbenzoic acid involves the use of coupling agents to activate the carboxylic acid.

General Reaction Scheme for Amide Synthesis:

Ester Synthesis

Esterification is another valuable derivatization strategy. Esters are often used to improve the pharmacokinetic properties of a drug, for instance, by increasing its lipophilicity to enhance membrane permeability. They can also act as prodrugs, which are metabolized in vivo to release the active carboxylic acid.

General Reaction Scheme for Ester Synthesis:

Application Example: 2-Chloro-5-methylbenzoic Acid Amides as P2X7 Receptor Antagonists

The P2X7 receptor is an ATP-gated ion channel primarily expressed on immune cells and is involved in inflammatory responses.[1][2] Antagonism of the P2X7 receptor is a promising therapeutic strategy for a variety of inflammatory and neurological disorders.[3] Several studies have explored the potential of substituted benzamides as P2X7 antagonists.[3][4][5]

Structure-Activity Relationship (SAR) of 2-Chlorobenzamide (B146235) Derivatives as P2X7 Antagonists

Compound ID	R1 (at 5-position)	R2 (Amide)	hP2X7 IC50 (nM)
1	-CH3	Adamantyl-1-methyl	10
2	-Br	Adamantyl-1-methyl	8
3	-CN	Adamantyl-1-methyl	15
4	-CH3	(4,4-Difluoro-1-hydroxycyclohexyl)methyl	5
5	-F	(4,4-Difluoro-1-hydroxycyclohexyl)methyl	3

Note: The data presented here is a representative compilation from literature on substituted 2-chlorobenzamides and may not be from a single source.

P2X7 Receptor Signaling Pathway

Activation of the P2X7 receptor by extracellular ATP triggers a cascade of intracellular signaling events, leading to the activation of the NLRP3 inflammasome and the release of pro-inflammatory cytokines such as IL-1β.[6][7][8] This pathway is a key target for anti-inflammatory drug discovery.

Caption: P2X7 Receptor Signaling Cascade.

Experimental Protocols

The following are detailed protocols for the synthesis of amide and ester derivatives of 2-chloro-5-methylbenzoic acid.

Protocol 1: Synthesis of N-(Adamantan-1-ylmethyl)-2-chloro-5-methylbenzamide (Amide Derivative)

This protocol describes the synthesis of an amide derivative using 1-(aminomethyl)adamantane and 2-chloro-5-methylbenzoic acid with EDC as the coupling agent.

Materials:

• 2-Chloro-5-methylbenzoic acid

• 1-(Aminomethyl)adamantane

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) hydrochloride

• Triethylamine (B128534) (Et3N)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a solution of 2-chloro-5-methylbenzoic acid (1.0 eq) in anhydrous DCM, add triethylamine (2.0 eq).

• Add 1-(aminomethyl)adamantane (1.0 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC hydrochloride (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution (2 x) and brine (1 x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to afford the desired product.

Protocol 2: Synthesis of Methyl 2-chloro-5-methylbenzoate (Ester Derivative)

This protocol outlines the synthesis of a methyl ester derivative using methanol (B129727) and a catalytic amount of sulfuric acid.

Materials:

• 2-Chloro-5-methylbenzoic acid

• Methanol

• Concentrated Sulfuric Acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Diethyl ether

Procedure:

• Dissolve 2-chloro-5-methylbenzoic acid (1.0 eq) in an excess of methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate solution (2 x) and brine (1 x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester.

• If necessary, purify the product by flash column chromatography on silica gel.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for the synthesis and evaluation of 2-chloro-5-methylbenzoic acid derivatives.

Caption: Drug Discovery Workflow.

Conclusion

The derivatization of 2-chloro-5-methylbenzoic acid into amides and esters represents a fruitful avenue for the discovery of novel drug candidates. The protocols and data presented herein provide a foundation for researchers to synthesize and evaluate new derivatives targeting a range of biological pathways, with the P2X7 receptor serving as a prominent example. Further exploration of the structure-activity relationships of these compounds will be crucial for the development of potent and selective therapeutics.

References

• 1. P2X7 Receptor Orchestrates Multiple Signalling Pathways Triggering Inflammation, Autophagy and Metabolic/Trophic Responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iris.unife.it [iris.unife.it]
• 3. P2X7 receptor antagonists for the treatment of systemic inflammatory disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery, synthesis and SAR of azinyl- and azolylbenzamides antagonists of the P2X₇ receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of 2-chloro-N-((4,4-difluoro-1-hydroxycyclohexyl)methyl)-5-(5-fluoropyrimidin-2-yl)benzamide as a potent and CNS penetrable P2X7 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. P2X7 Interactions and Signaling – Making Head or Tail of It - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 2-Chloro-5-methylbenzoic Acid in the Synthesis of Bioactive Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-methylbenzoic acid is a versatile chemical intermediate that serves as a valuable building block in the synthesis of a variety of bioactive molecules. Its substituted benzene (B151609) ring structure allows for diverse chemical modifications, making it a key component in the development of new therapeutic agents and other biologically active compounds. This document provides an overview of its applications, detailed experimental protocols for the synthesis of derivatives, and quantitative data to support further research and development.

Applications in Bioactive Molecule Synthesis

2-Chloro-5-methylbenzoic acid and its close analogs are instrumental in the synthesis of compounds targeting a range of biological activities. Its derivatives have been explored for their potential as anticancer agents, antibacterials, and hypoglycemics. The presence of the chloro and methyl groups on the benzoic acid backbone allows for strategic manipulation of the molecule's steric and electronic properties, which can significantly influence its biological activity and pharmacokinetic profile.

Precursor to Pharmaceutical Intermediates

This substituted benzoic acid is a precursor to more complex intermediates used in the pharmaceutical industry. For instance, related compounds like 2-amino-3-methyl-5-chlorobenzoic acid are key intermediates in the synthesis of some modern insecticides.[1] Similarly, 2-chloro-5-nitrobenzoic acid, another analog, is a precursor for 2-amino-5-chlorobenzoic acid, which is utilized in the production of the antibacterial drug Chlorquinaldol.[2] Furthermore, the synthesis of 2-chloro-5-iodobenzoic acid has been highlighted for its application in developing novel hypoglycemic medicines.[3]

Role in Anticancer Drug Discovery

Benzoic acid derivatives are a well-established class of compounds in the field of oncology research.[4] The structural framework of 2-chloro-5-methylbenzoic acid can be incorporated into larger molecules designed to interact with various cancer-related targets. The synthesis of novel benzoic acid analogs and their evaluation for anticancer activity is an active area of research.[4]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of bioactive molecules and their intermediates using 2-chloro-5-methylbenzoic acid and related starting materials.

Protocol 1: General Amide Synthesis from 2-Chloro-5-methylbenzoic Acid

This protocol describes a general method for the synthesis of amides by coupling 2-chloro-5-methylbenzoic acid with a primary or secondary amine.[5]

Materials:

• 2-Chloro-5-methylbenzoic acid

• Amine of choice (e.g., 1-Adamantylmethanamine)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC hydrochloride)

• Triethylamine (B128534) (Et3N)

• Anhydrous Dichloromethane (B109758) (CH2Cl2)

Procedure:

• Dissolve 2-chloro-5-methylbenzoic acid in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere.

• Add 1.2 equivalents of the desired amine to the solution.

• Add 1.5 equivalents of EDC hydrochloride and 2.0 equivalents of triethylamine to the reaction mixture.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired amide.

Protocol 2: Multi-step Synthesis of 2-Amino-3-methyl-5-chlorobenzoic Acid

This protocol details the synthesis of the key intermediate, 2-amino-3-methyl-5-chlorobenzoic acid, starting from m-toluic acid.[6]

Step 1: Nitration of m-Toluic Acid

• Mix m-toluic acid with nitric acid (60-75% mass concentration).

• Carry out the nitration reaction to obtain 2-nitro-3-methylbenzoic acid.

Step 2: Hydrogenation of 2-Nitro-3-methylbenzoic Acid

• Mix the 2-nitro-3-methylbenzoic acid with a suitable hydrogenation reduction reaction solvent and a hydrogenation catalyst.

• Perform the hydrogenation reduction reaction in a hydrogen atmosphere to yield 2-amino-3-methylbenzoic acid.

Step 3: Chlorination of 2-Amino-3-methylbenzoic Acid

• In a 1L four-neck flask, add 87.3g (0.577mol) of 2-amino-3-methylbenzoic acid, 350ml of N,N-dimethylformamide (DMF), 56.8g (0.288mol) of dichlorohydantoin, and 0.87g of benzoyl peroxide as a catalyst.[6]

• Heat the mixture to 100°C and maintain the chlorination reaction for 1 hour.[6]

• Monitor the reaction by liquid phase chromatography until the starting material is less than 0.3%.[6]

• Cool the reaction system to room temperature and pour it into 400ml of ice water to precipitate a white solid.[6]

• Filter the white solid, wash with 100ml of water, and dry to obtain 2-amino-3-methyl-5-chlorobenzoic acid.[6]

Quantitative Data

The following tables summarize quantitative data from the synthesis of 2-amino-3-methyl-5-chlorobenzoic acid as described in the patent literature.[6]

Table 1: Reaction Conditions and Yields for the Synthesis of 2-Amino-3-methyl-5-chlorobenzoic Acid

Step	Starting Material	Key Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
Nitration	m-Toluic Acid	Nitric Acid (60-75%)	-	-	-	-	-
Hydrogenation	2-Nitro-3-methylbenzoic Acid	H2, Catalyst	-	-	-	-	-
Chlorination	2-Amino-3-methylbenzoic Acid	Dichlorohydantoin, Benzoyl Peroxide	DMF	100	1	87.0 - 87.7	99.3 - 99.5
Overall	m-Toluic Acid	-	-	-	-	63.0 - 68.4	99.0 - 99.5

Data extracted from patent CN112778147A.[6]

Table 2: Physicochemical Properties of 2-Amino-3-methyl-5-chlorobenzoic Acid

Property	Value
Melting Point	238-243 °C
Purity	99.0-99.5%

Data extracted from patent CN112778147A.[6]

Logical Relationships in Drug Discovery

The use of building blocks like 2-chloro-5-methylbenzoic acid is a fundamental concept in modern drug discovery. The following diagram illustrates the logical relationship between a chemical scaffold and the generation of diverse bioactive molecules for screening and development.

Conclusion

2-Chloro-5-methylbenzoic acid and its related structures are valuable tools for chemists and pharmacologists. The synthetic versatility of this scaffold allows for the creation of diverse molecular libraries, which can be screened for a wide range of biological activities. The provided protocols and data serve as a foundation for researchers to explore the potential of these compounds in the development of new and effective therapeutic agents.

References

• 1. Method for preparing 2-amino-5-chloro-3-methylbenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 2. nbinno.com [nbinno.com]
• 3. CN104086361A - Preparation method of 2-chloro-5-iodobenzoic acid - Google Patents [patents.google.com]
• 4. preprints.org [preprints.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid - Google Patents [patents.google.com]

Application Notes and Protocols for the Reaction of 2-Chloro-5-methylbenzoic Acid with Amines

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of N-substituted-2-amino-5-methylbenzoic acids and 2-(acylamino)-5-methylbenzoic acids from 2-chloro-5-methylbenzoic acid and various amines. These reactions are of significant interest in medicinal chemistry and drug development due to the biological activities of the resulting products, particularly as anti-inflammatory agents and modulators of the P2X7 receptor.

Introduction

The coupling of amines with 2-chloro-5-methylbenzoic acid can be achieved through several synthetic methodologies, primarily leading to two classes of compounds: N-substituted-2-amino-5-methylbenzoic acids via C-N cross-coupling reactions, and N-substituted-2-amido-5-methylbenzoic acids through amide bond formation. The choice of reaction pathway depends on the desired final product and the nature of the amine. This document details three common and effective methods: the Ullmann Condensation, the Buchwald-Hartwig Amination, and Amide Coupling using carbodiimide (B86325) reagents.

The products of these reactions, particularly N-arylanthranilic acid derivatives, have been investigated for their anti-inflammatory properties.[1][2] One of the key mechanisms underlying this activity is the antagonism of the P2X7 receptor, an ATP-gated ion channel involved in inflammatory signaling cascades.[3][4]

Application: P2X7 Receptor Antagonism in Inflammation

N-substituted-2-amino-5-methylbenzoic acid derivatives have emerged as potent antagonists of the P2X7 receptor. The P2X7 receptor is predominantly expressed on immune cells and its activation by high concentrations of extracellular ATP, often released during cellular stress or injury, triggers a pro-inflammatory cascade.[5] This involves ion flux, activation of the NLRP3 inflammasome, and subsequent processing and release of the pro-inflammatory cytokine Interleukin-1β (IL-1β).[2][3] By blocking this receptor, these compounds can mitigate the inflammatory response, making them attractive candidates for the development of novel therapeutics for a range of inflammatory diseases.[6]

P2X7 Receptor Signaling Pathway

The following diagram illustrates the signaling pathway initiated by P2X7 receptor activation and its role in inflammation.

P2X7 receptor signaling pathway.

Experimental Protocols and Data

This section provides detailed protocols for the three primary methods of reacting 2-chloro-5-methylbenzoic acid with amines, along with tabulated quantitative data from literature sources.

Ullmann Condensation

The Ullmann condensation is a classical copper-catalyzed reaction for the formation of C-N bonds. It is particularly effective for the arylation of amines with aryl halides.

A mixture of the 2-chlorobenzoic acid derivative (1.0 eq), the corresponding amine (1.0-1.2 eq), a copper catalyst (e.g., CuO, CuI, or copper powder, 5-10 mol%), and a base (e.g., K₂CO₃, 2.0 eq) in a high-boiling polar solvent (e.g., DMF, DMSO, or nitrobenzene) is heated at reflux for several hours. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature, diluted with water, and acidified with HCl. The precipitated product is filtered, washed with water, and purified by recrystallization or column chromatography. For enhanced reaction rates, ultrasonic or microwave irradiation can be employed.[7]

Amine	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Aniline	CuO	K₂CO₃	Nitrobenzene	180-190	7	75	[1]
4-Chloroaniline	CuO	K₂CO₃	Nitrobenzene	180-190	7	82	[1]
4-Methylaniline	CuO	K₂CO₃	Nitrobenzene	180-190	7	85	[1]
2-Aminothiazole	Cu/CuI	Pyridine	DMF	Reflux	3	78	[7]
2-Aminobenzothiazole	Cu/CuI	Pyridine	DMF	Reflux	3	82	[7]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a more modern, palladium-catalyzed cross-coupling reaction that offers a broader substrate scope and generally milder reaction conditions compared to the Ullmann condensation.

To an oven-dried reaction vessel under an inert atmosphere (e.g., argon or nitrogen) are added the 2-chloro-5-methylbenzoic acid (1.0 eq), the amine (1.0-1.2 eq), a palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, 1-5 mol%), a phosphine (B1218219) ligand (e.g., XPhos, SPhos, BINAP, 2-10 mol%), and a base (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃, 1.5-2.5 eq). A suitable anhydrous solvent (e.g., toluene, dioxane, or THF) is added, and the mixture is heated, typically between 80-120 °C, until the starting material is consumed (monitored by TLC or GC-MS). After cooling, the reaction mixture is diluted with an organic solvent and washed with water and brine. The organic layer is dried over anhydrous sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Amine	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Aniline	γ-Fe₂O₃@MBD/Pd-Co	t-BuONa	Water	80	24	95	[8][9]
Morpholine	Pd(OAc)₂/RuPhos	K₃PO₄	Toluene	100	18	92	[10]
Carbazole	[Pd(allyl)Cl]₂/t-BuXPhos	t-BuOLi	Toluene	100	24	98	[11]
Diphenylamine	[Pd(allyl)Cl]₂/XPhos	t-BuONa	Toluene	100	24	97	[11]
Pyrrolidine	[Pd(cinnamyl)Cl]₂/Mor-DalPhos	KOH	Water	110	18	68	[10]

Amide Coupling via Carbodiimide Activation

This method forms an amide bond between the carboxylic acid and an amine, resulting in an N-substituted-2-amido-5-methylbenzoic acid. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a common water-soluble coupling agent, often used in conjunction with 1-hydroxybenzotriazole (B26582) (HOBt) to improve efficiency and reduce side reactions.

To a solution of 2-chloro-5-methylbenzoic acid (1.0 eq) in a suitable solvent (e.g., DMF, DCM, or acetonitrile) is added EDC (1.0-1.5 eq) and HOBt (1.0-1.5 eq). The mixture is stirred at room temperature for 15-30 minutes to form the active ester. The amine (1.0-1.2 eq) is then added, followed by a base such as N,N-diisopropylethylamine (DIPEA) or triethylamine (B128534) (Et₃N) (2.0-3.0 eq). The reaction is stirred at room temperature until completion (monitored by TLC). The workup typically involves dilution with an organic solvent, washing with aqueous acid (e.g., 1M HCl) to remove excess base and EDC byproducts, followed by washing with aqueous base (e.g., saturated NaHCO₃) to remove unreacted starting acid and HOBt, and finally with brine. The organic layer is dried, filtered, and concentrated. The product is purified by column chromatography or recrystallization.

Amine	Coupling Agents	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1-Adamantylmethanamine	EDC·HCl, Et₃N	Et₃N	CH₂Cl₂	RT	-	-	[12]
Methylamine	EDC·HCl, HOBt, DIEA	DIEA	DCM	RT	-	-	[13]
Aniline	EDC, DMAP, HOBt (cat.)	DIPEA	CH₃CN	RT	42	72	[11]
Various Amines	EDC·HCl, HOBt	-	DMF	RT	12	61	[13]
Various Amines	EDC·HCl, HOBt, DIEA	DIEA	DMF	RT	0.5	83	[13]

Workflow Diagrams

The following diagrams illustrate the general experimental workflows for the three synthetic methods described.

References

• 1. The Role of Purinergic P2X7 Receptor in Inflammation and Cancer: Novel Molecular Insights and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | The P2X7 Receptor in Inflammatory Diseases: Angel or Demon? [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Frontiers | P2X7 Interactions and Signaling – Making Head or Tail of It [frontiersin.org]
• 7. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. P2X7 Receptor Orchestrates Multiple Signalling Pathways Triggering Inflammation, Autophagy and Metabolic/Trophic Responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Synthesis of 2-Chloro-5-methylbenzoic Acid Amides: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of N-substituted amides of 2-chloro-5-methylbenzoic acid, a versatile building block in medicinal chemistry and materials science. Two primary methods are outlined: a direct coupling method using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a two-step method via the corresponding acyl chloride. These protocols are designed to be reproducible and scalable for various research and development applications.

Introduction

Amides of 2-chloro-5-methylbenzoic acid are of significant interest due to their potential biological activities and use as intermediates in the synthesis of more complex molecules. The presence of the chloro and methyl substituents on the phenyl ring allows for further functionalization, making these compounds valuable scaffolds in drug discovery. The protocols detailed below offer reliable methods for the efficient synthesis of a range of amide derivatives.

Data Presentation

The following table summarizes the synthesis of representative 2-chloro-5-methylbenzoic acid amides, providing key quantitative data for comparison.

Compound Name	Amine Used	Method	Yield (%)	Melting Point (°C)	Analytical Data
2-Chloro-5-methyl-N-phenylbenzamide	Aniline	Acyl Chloride	85	139-141	¹H NMR (CDCl₃, δ) : 7.80 (s, 1H), 7.61 (d, J=8.0 Hz, 2H), 7.42-7.35 (m, 3H), 7.21-7.15 (m, 2H), 2.39 (s, 3H). ¹³C NMR (CDCl₃, δ) : 164.2, 137.9, 137.5, 134.1, 132.8, 131.1, 129.2, 129.0, 128.8, 124.8, 120.4, 21.0.
2-Chloro-N-(4-chlorophenyl)-5-methylbenzamide	4-Chloroaniline	EDC Coupling	78	155-157	¹H NMR (DMSO-d₆, δ) : 10.45 (s, 1H), 7.78 (d, J=8.8 Hz, 2H), 7.55 (s, 1H), 7.43 (d, J=8.8 Hz, 2H), 7.38 (d, J=8.0 Hz, 1H), 7.24 (dd, J=8.0, 1.6 Hz, 1H), 2.35 (s, 3H).

Experimental Protocols

Two robust and widely applicable methods for the synthesis of 2-chloro-5-methylbenzoic acid amides are presented below.

Protocol 1: EDC Coupling Method

This method facilitates the direct formation of the amide bond between 2-chloro-5-methylbenzoic acid and an amine using EDC as a coupling agent.

Materials:

• 2-Chloro-5-methylbenzoic acid

• Amine (e.g., 4-chloroaniline)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC.HCl)

• Triethylamine (B128534) (Et₃N)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 2-chloro-5-methylbenzoic acid (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂), add the desired amine (1.1 eq) and triethylamine (1.5 eq).

• Stir the mixture at room temperature for 10 minutes.

• Add EDC.HCl (1.2 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Upon completion, dilute the reaction mixture with CH₂Cl₂ and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization or column chromatography to obtain the desired amide.

Protocol 2: Acyl Chloride Method (Schotten-Baumann Conditions)

This two-step method involves the initial conversion of the carboxylic acid to a more reactive acyl chloride, followed by reaction with the amine.

Step 1: Synthesis of 2-Chloro-5-methylbenzoyl chloride

Materials:

• 2-Chloro-5-methylbenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous Toluene (B28343) or Dichloromethane (CH₂Cl₂)

• A catalytic amount of N,N-Dimethylformamide (DMF) (if using oxalyl chloride)

• Round-bottom flask with a reflux condenser and gas trap

• Magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, suspend 2-chloro-5-methylbenzoic acid (1.0 eq) in anhydrous toluene or CH₂Cl₂.

• Slowly add thionyl chloride (2.0 eq) to the suspension at room temperature.

• Heat the mixture to reflux and maintain for 2-4 hours, or until the evolution of gas ceases. The reaction can be monitored by the dissolution of the starting material.

• Alternatively, if using oxalyl chloride (1.5 eq), add it to a solution of the carboxylic acid in anhydrous CH₂Cl₂ followed by a catalytic amount of DMF. Stir at room temperature until gas evolution stops.

• After the reaction is complete, remove the excess thionyl chloride or oxalyl chloride and solvent by distillation or under reduced pressure to obtain the crude 2-chloro-5-methylbenzoyl chloride, which can be used in the next step without further purification.

Step 2: Amide Formation

Materials:

• Crude 2-chloro-5-methylbenzoyl chloride

• Amine (e.g., Aniline)

• A suitable base (e.g., Triethylamine, Pyridine, or aqueous Sodium Hydroxide)

• An appropriate solvent (e.g., Dichloromethane, Tetrahydrofuran, or a biphasic system with water)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• Dissolve the amine (1.0 eq) and a base like triethylamine (1.2 eq) in an anhydrous solvent such as dichloromethane.

• Cool the solution in an ice bath.

• Slowly add a solution of the crude 2-chloro-5-methylbenzoyl chloride (1.1 eq) in the same solvent to the cooled amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-6 hours. Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting amide by recrystallization or column chromatography.

Visualizations

Caption: Workflow for the synthesis of 2-Chloro-5-methylbenzoic Acid amides.

Caption: Simplified signaling pathway of the EDC coupling mechanism.

Application Notes and Protocols for the Industrial Production of 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial production of 2-Chloro-5-methylbenzoic Acid, a key intermediate in the synthesis of pharmaceuticals and other specialty chemicals. The following sections detail a plausible and robust manufacturing process, including experimental protocols, quantitative data, and workflow diagrams to facilitate understanding and implementation in a laboratory or industrial setting.

Overview and Industrial Relevance

2-Chloro-5-methylbenzoic acid is a valuable building block in organic synthesis. Its substituted benzoic acid structure makes it an important precursor for the synthesis of a variety of more complex molecules, particularly in the pharmaceutical and agrochemical industries. The presence of the chloro, methyl, and carboxylic acid functional groups allows for a range of chemical transformations, enabling the construction of diverse molecular architectures.

Proposed Industrial Synthesis Route

A common and industrially scalable method for the synthesis of 2-Chloro-5-methylbenzoic Acid is via the Sandmeyer reaction, starting from 2-Amino-5-methylbenzoic acid. This route is favored for its reliability and the relatively low cost of the starting materials. An alternative, though potentially less direct route, involves the oxidation of 2-chloro-5-methyltoluene.

This document will focus on the Sandmeyer reaction approach, which can be broken down into two key stages:

• Diazotization: The conversion of the primary aromatic amine (2-Amino-5-methylbenzoic acid) into a diazonium salt.

• Sandmeyer Reaction: The displacement of the diazonium group with a chlorine atom using a copper(I) chloride catalyst.

Detailed Experimental Protocols

Stage 1: Diazotization of 2-Amino-5-methylbenzoic Acid

This protocol outlines the conversion of 2-Amino-5-methylbenzoic acid to its corresponding diazonium salt.

Materials:

• 2-Amino-5-methylbenzoic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• Water

• Ice

Procedure:

• In a reaction vessel equipped with a stirrer, thermometer, and addition funnel, suspend 2-Amino-5-methylbenzoic acid in a mixture of water and concentrated hydrochloric acid.

• Cool the suspension to 0-5 °C using an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the suspension, ensuring the temperature is maintained below 5 °C.

• After the addition is complete, continue to stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt. The resulting solution should be kept cold for the subsequent Sandmeyer reaction.

Stage 2: Sandmeyer Reaction

This protocol describes the conversion of the diazonium salt to 2-Chloro-5-methylbenzoic Acid.

Materials:

• Diazonium salt solution from Stage 1

• Copper(I) Chloride (CuCl)

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• In a separate reaction vessel, prepare a solution of copper(I) chloride in concentrated hydrochloric acid.

• Cool this solution to 0-5 °C.

• Slowly and carefully add the cold diazonium salt solution from Stage 1 to the copper(I) chloride solution with vigorous stirring. The temperature should be maintained below 10 °C during the addition.

• Nitrogen gas will be evolved during the reaction. The reaction is typically complete when the evolution of gas ceases.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• The crude 2-Chloro-5-methylbenzoic acid will precipitate out of the solution.

Purification

Procedure:

• Collect the crude product by filtration.

• Wash the filter cake with cold water to remove any remaining salts and acid.

• For further purification, the crude product can be recrystallized from a suitable solvent system, such as an ethanol-water mixture.

• Dry the purified product under vacuum at a controlled temperature.

Quantitative Data Summary

The following tables summarize typical quantitative data for the industrial production of 2-Chloro-5-methylbenzoic Acid via the Sandmeyer reaction.

Parameter	Value
Starting Material	2-Amino-5-methylbenzoic acid
Key Reagents	Sodium Nitrite, Copper(I) Chloride, Hydrochloric Acid
Overall Yield	80-90%
Purity (after recrystallization)	>99%
Reaction Temperature (Diazotization)	0-5 °C
Reaction Temperature (Sandmeyer)	<10 °C
Reaction Time	4-6 hours
Solvent	Water

Table 1: Key Process Parameters and Expected Outcomes.

Analysis Method	Specification
Appearance	White to off-white crystalline powder
Melting Point	149-152 °C
Assay (by HPLC)	≥ 99.0%
Moisture Content	≤ 0.5%
Insoluble Matter	≤ 0.1%

Table 2: Quality Control Specifications for Final Product.

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis pathway and the experimental workflow for the industrial production of 2-Chloro-5-methylbenzoic Acid.

Caption: Synthesis Pathway of 2-Chloro-5-methylbenzoic Acid.

Caption: Experimental Workflow for Industrial Production.

Application Notes and Protocols: 2-Chloro-5-methylbenzoic Acid in the Preparation of Specialty Chemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-methylbenzoic acid is a versatile chemical intermediate employed in the synthesis of a variety of specialty chemicals, particularly in the pharmaceutical and agrochemical industries. Its substituted benzoic acid structure allows for functionalization, most notably through the formation of amide bonds, to generate molecules with diverse biological activities. This document provides detailed application notes and experimental protocols for the use of 2-Chloro-5-methylbenzoic acid in the preparation of N-substituted amides, which are key components in the development of bioactive compounds such as P2X7 receptor antagonists.

Physicochemical Properties of 2-Chloro-5-methylbenzoic Acid

A summary of the key physicochemical properties of 2-Chloro-5-methylbenzoic acid is provided in the table below for easy reference.

Property	Value
Molecular Formula	C₈H₇ClO₂
Molecular Weight	170.59 g/mol
CAS Number	6342-60-5
Appearance	Solid
IUPAC Name	2-chloro-5-methylbenzoic acid
Synonyms	6-Chloro-m-toluic acid

Application: Synthesis of N-Substituted Amides as P2X7 Receptor Antagonists

Amide derivatives of 2-Chloro-5-methylbenzoic acid have been investigated as potential antagonists for the P2X7 receptor, a ligand-gated ion channel that plays a significant role in inflammation and immune cell signaling. The following sections detail the protocols for the synthesis of these specialty chemicals.

Experimental Protocols

Two common and effective methods for the synthesis of N-substituted amides from 2-Chloro-5-methylbenzoic acid are presented below. Protocol A describes a specific carbodiimide-mediated coupling, while Protocol B outlines a more general approach using a uronium-based coupling agent.

Protocol A: Synthesis of 2-Chloro-N-(adamantan-1-ylmethyl)-5-methylbenzamide via EDC Coupling

This protocol is based on the reported synthesis of P2X7 antagonists and utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as the coupling agent.[1]

Materials:

• 2-Chloro-5-methylbenzoic acid

• 1-Adamantylmethanamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• Triethylamine (B128534) (Et₃N)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) and hexanes (for chromatography)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Chromatography column

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Chloro-5-methylbenzoic acid (1.0 eq) in anhydrous dichloromethane.

• To this solution, add 1-Adamantylmethanamine (1.1 eq) and triethylamine (2.0 eq).

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add EDC-HCl (1.2 eq) to the stirred solution in portions.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the reaction is complete, dilute the mixture with dichloromethane.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2-Chloro-N-(adamantan-1-ylmethyl)-5-methylbenzamide.

Quantitative Data for Representative Synthesis (Protocol A):

Reagent	Molar Eq.
2-Chloro-5-methylbenzoic acid	1.0
1-Adamantylmethanamine	1.1
EDC-HCl	1.2
Triethylamine	2.0
Expected Yield	70-90% (general range)
Purity	>95% after chromatography

Protocol B: General Amide Synthesis using HATU

This protocol outlines the use of O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HATU), a common and efficient uronium-based coupling agent.

Materials:

• 2-Chloro-5-methylbenzoic acid

• Desired primary or secondary amine

• HATU

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate or Dichloromethane

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Silica gel for column chromatography

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 2-Chloro-5-methylbenzoic acid (1.0 eq) in anhydrous DMF.

• Add HATU (1.1 eq) and DIPEA or TEA (2.0 eq) to the solution and stir for 15-20 minutes at room temperature to pre-activate the carboxylic acid.

• Add the desired amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-6 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate or dichloromethane.

• Wash the organic layer with saturated aqueous NaHCO₃ solution followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired amide.

Visualizations

Experimental Workflow for Amide Synthesis

The following diagram illustrates the general workflow for the synthesis of N-substituted amides from 2-Chloro-5-methylbenzoic acid.

General workflow for amide synthesis.

P2X7 Receptor Signaling Pathway

The specialty chemicals synthesized from 2-Chloro-5-methylbenzoic acid can act as antagonists to the P2X7 receptor. The diagram below outlines the key signaling events initiated by the activation of this receptor by its endogenous ligand, ATP.

Simplified P2X7 receptor signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 2-Chloro-5-methylbenzoic Acid Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis yield of 2-Chloro-5-methylbenzoic Acid. The primary synthesis route discussed is the Sandmeyer reaction, a reliable method for converting an aromatic amine to an aryl halide.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 2-Chloro-5-methylbenzoic Acid?

A1: The most prevalent and dependable method for the synthesis of 2-Chloro-5-methylbenzoic Acid is the Sandmeyer reaction. This process involves two main steps: the diazotization of the precursor, 2-amino-5-methylbenzoic acid, followed by the copper(I) chloride-catalyzed conversion of the resulting diazonium salt to the final product.

Q2: What are the critical parameters to control during the Sandmeyer reaction for this synthesis?

A2: Successful synthesis of 2-Chloro-5-methylbenzoic Acid via the Sandmeyer reaction hinges on the careful control of several key parameters:

• Temperature: Diazotization must be conducted at low temperatures, typically between 0-5 °C, to ensure the stability of the diazonium salt.

• Acid Concentration: A sufficient concentration of hydrochloric acid is necessary for both the formation of the diazonium salt and to provide the chloride ions for the final substitution.

• Purity of Reagents: The use of high-purity 2-amino-5-methylbenzoic acid and sodium nitrite (B80452) is crucial for efficient diazotization.

• Catalyst: Cuprous chloride (CuCl) is the standard and most effective catalyst for this transformation.

Q3: What are the potential side reactions and impurities I should be aware of?

A3: Several side reactions can occur, leading to the formation of impurities and a reduction in the overall yield. These include:

• Phenol Formation: The diazonium salt can react with water to form the corresponding hydroxy compound (2-hydroxy-5-methylbenzoic acid), especially if the temperature is not kept low.

• Azo Coupling: The diazonium salt can couple with the starting amine or other electron-rich aromatic compounds in the reaction mixture, forming colored azo compounds.

• Incomplete Diazotization: If the diazotization is not complete, unreacted 2-amino-5-methylbenzoic acid will remain as an impurity.

Q4: Are there any specific safety precautions for the Sandmeyer reaction?

A4: Yes, the Sandmeyer reaction involves potentially hazardous intermediates and reagents.

• Diazonium Salts: Solid diazonium salts can be explosive and should be handled with extreme care. It is highly recommended to use them in solution without isolation.

• Sodium Nitrite: Sodium nitrite is a strong oxidizing agent and is toxic. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Nitrogen Oxides: The reaction may evolve nitrogen oxides, which are toxic. Ensure the reaction is performed in a well-ventilated fume hood.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 2-Chloro-5-methylbenzoic Acid	1. Incomplete diazotization. 2. Decomposition of the diazonium salt due to elevated temperatures. 3. Insufficient amount of copper(I) chloride catalyst. 4. Formation of phenolic byproducts.	1. Ensure a slight excess of sodium nitrite is used and that the reaction is sufficiently acidic. 2. Strictly maintain the reaction temperature between 0-5 °C during diazotization and the addition to the copper(I) chloride solution. 3. Use a stoichiometric amount of freshly prepared copper(I) chloride. 4. Add the diazonium salt solution to the copper(I) chloride solution, not the other way around, to minimize reaction with water.
Presence of a Colored Impurity (Often Red or Orange)	Formation of azo compounds due to the coupling of the diazonium salt with the unreacted starting amine or other aromatic species.	1. Add the sodium nitrite solution slowly and with efficient stirring to avoid localized high concentrations. 2. Ensure the complete conversion of the primary amine to the diazonium salt before proceeding to the Sandmeyer reaction.
Product is Contaminated with the Starting Material (2-amino-5-methylbenzoic acid)	Incomplete diazotization reaction.	1. Check the purity and stoichiometry of the sodium nitrite. 2. Ensure the reaction mixture is sufficiently acidic. 3. Allow for a sufficient reaction time for the diazotization to go to completion.
Formation of an Oily or Gummy Product Instead of a Precipitate	1. Presence of significant amounts of byproducts. 2. Insufficient cooling during product precipitation.	1. Review the reaction conditions to minimize side reactions. 2. Ensure the reaction mixture is thoroughly cooled to induce crystallization of the product. An ice bath may be necessary.

Experimental Protocols

Detailed Methodology for the Synthesis of 2-Chloro-5-methylbenzoic Acid via Sandmeyer Reaction

This protocol outlines the synthesis of 2-Chloro-5-methylbenzoic Acid from 2-amino-5-methylbenzoic acid.

Materials:

• 2-amino-5-methylbenzoic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(I) Chloride (CuCl)

• Deionized Water

• Ice

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Dropping funnel

• Beakers

• Buchner funnel and filter paper

Procedure:

Part 1: Diazotization of 2-amino-5-methylbenzoic acid

• In a three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer, prepare a suspension of 2-amino-5-methylbenzoic acid (1.0 eq.) in a mixture of concentrated hydrochloric acid (3.0 eq.) and water.

• Cool the suspension to 0-5 °C in an ice-salt bath with continuous stirring. A fine slurry of the amine hydrochloride may form.

• In a separate beaker, prepare a solution of sodium nitrite (1.05 eq.) in cold deionized water.

• Slowly add the chilled sodium nitrite solution dropwise to the stirred amine hydrochloride suspension via a dropping funnel. The rate of addition should be carefully controlled to maintain the reaction temperature between 0 °C and 5 °C.

• After the addition is complete, continue to stir the mixture for an additional 30 minutes at 0-5 °C. The completion of the diazotization can be monitored by testing for the presence of excess nitrous acid using starch-iodide paper (an immediate blue-black color indicates excess).

Part 2: Sandmeyer Reaction

• In a separate large beaker, prepare a solution of copper(I) chloride (1.2 eq.) in concentrated hydrochloric acid.

• Cool this solution to 0-5 °C in an ice bath.

• Slowly and with vigorous stirring, add the cold diazonium salt solution to the copper(I) chloride solution. Be prepared for the evolution of nitrogen gas.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat it gently to 50-60 °C for 30-60 minutes to ensure the complete decomposition of the diazonium salt.

• Cool the reaction mixture to room temperature and then in an ice bath to precipitate the crude 2-Chloro-5-methylbenzoic Acid.

• Collect the crude product by suction filtration using a Buchner funnel and wash it with cold water.

Part 3: Purification

• The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol-water mixture.

• Dissolve the crude solid in a minimal amount of hot ethanol (B145695) and then add hot water dropwise until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Collect the purified crystals by suction filtration, wash with a small amount of cold ethanol-water mixture, and dry under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Chloro-5-methylbenzoic Acid.

Caption: Troubleshooting decision-making for synthesis optimization.

Technical Support Center: Purification of Crude 2-Chloro-5-methylbenzoic Acid

This technical support center is designed to assist researchers, scientists, and drug development professionals in the successful purification of crude 2-Chloro-5-methylbenzoic Acid. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying crude 2-Chloro-5-methylbenzoic Acid?

A1: The most effective and widely used method for purifying crude 2-Chloro-5-methylbenzoic Acid is recrystallization. This technique leverages the difference in solubility of the target compound and its impurities in a suitable solvent at different temperatures.

Q2: How do I select an appropriate solvent for the recrystallization of 2-Chloro-5-methylbenzoic Acid?

A2: An ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at room or lower temperatures. For 2-Chloro-5-methylbenzoic Acid, which is an aromatic carboxylic acid, suitable solvents to consider are ethanol, methanol, acetic acid, toluene, or binary mixtures such as ethanol/water or acetone/water.[1] It is soluble in organic solvents but has limited solubility in water.[2] A small-scale solubility test is always recommended to determine the optimal solvent or solvent system.

Q3: My crude 2-Chloro-5-methylbenzoic Acid sample has a persistent color. How can I remove it?

A3: Colored impurities can often be removed by adding a small amount of activated charcoal to the hot solution before filtration. The charcoal adsorbs the colored compounds. Use the minimum amount necessary, as excessive use can lead to a loss of your desired product.

Q4: What are the likely impurities in my crude 2-Chloro-5-methylbenzoic Acid?

A4: Impurities can arise from the starting materials or side reactions during synthesis. If synthesized by chlorination of p-toluic acid, potential impurities could include unreacted p-toluic acid, isomers such as 3-chloro-4-methylbenzoic acid, and dichlorinated byproducts.[3][4]

Q5: How can I assess the purity of my recrystallized 2-Chloro-5-methylbenzoic Acid?

A5: The purity of the final product can be determined using several analytical techniques. A sharp melting point range close to the literature value is a good indicator of purity. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of 2-Chloro-5-methylbenzoic Acid.

Problem	Possible Cause(s)	Solution(s)
The compound does not dissolve in the hot solvent.	- Insufficient solvent was added.- The chosen solvent is unsuitable.	- Add more hot solvent in small increments until the solid dissolves.- If a large amount of solvent is required, consider a different solvent in which the compound is more soluble at high temperatures.
The compound "oils out" instead of forming crystals.	- The solution is supersaturated with impurities.- The cooling rate is too fast.- The boiling point of the solvent is higher than the melting point of the compound.	- Add a small amount of additional hot solvent to reduce saturation.- Allow the solution to cool more slowly at room temperature before placing it in an ice bath.- Consider using a lower-boiling point solvent or a binary solvent mixture.
No crystals form upon cooling.	- Too much solvent was used.- The solution is not sufficiently saturated.	- Boil off some of the solvent to concentrate the solution and then allow it to cool again.- Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure 2-Chloro-5-methylbenzoic Acid.
Low recovery of the purified product.	- Too much solvent was used, leading to significant loss of product in the mother liquor.- Premature crystallization occurred during hot filtration.- The product is significantly soluble in the cold wash solvent.	- Use the minimum amount of hot solvent necessary for dissolution.- Ensure the filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated before hot filtration.- Use a minimal amount of ice-cold solvent to wash the crystals.
Crystals are discolored.	- Colored impurities were not fully removed.	- Perform a second recrystallization.- Add a small amount of activated charcoal to the hot solution and perform a hot filtration before cooling.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This method provides a quantitative measure of the purity of 2-Chloro-5-methylbenzoic Acid.

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water containing 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of 1 mg/mL.

Protocol 2: Purification by Recrystallization

This protocol outlines the general procedure for the recrystallization of crude 2-Chloro-5-methylbenzoic Acid.

• Solvent Selection: Based on preliminary tests, select a suitable solvent (e.g., ethanol/water).

• Dissolution: Place the crude 2-Chloro-5-methylbenzoic Acid in an Erlenmeyer flask with a stir bar. Add the minimum amount of the hot primary solvent (e.g., ethanol) to dissolve the solid completely with heating and stirring.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: If activated charcoal or insoluble impurities are present, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper into a clean, pre-warmed flask. This step should be performed quickly to prevent premature crystallization.

• Crystallization: If using a binary solvent system, add the hot anti-solvent (e.g., water) dropwise to the hot filtrate until the solution becomes slightly cloudy. Add a few drops of the primary solvent to redissolve the precipitate. Cover the flask and allow the solution to cool slowly to room temperature.

• Cooling: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice bath for at least 30 minutes to maximize crystal yield.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature to remove any residual solvent.

Data Presentation

Table 1: Solubility of Aromatic Carboxylic Acids in Common Solvents

Solvent	Polarity	Solubility of Aromatic Carboxylic Acids at Room Temperature	Solubility of Aromatic Carboxylic Acids at Elevated Temperature
Water	High	Generally Low	Moderate to High
Ethanol	High	Moderate	High
Methanol	High	Moderate	High
Acetone	Medium	High	Very High
Ethyl Acetate	Medium	Moderate	High
Toluene	Low	Low	Moderate to High
Hexane	Low	Very Low	Low

This table is a qualitative guide based on general principles of solubility for aromatic carboxylic acids.

Visualizations

Recrystallization Workflow

Caption: General workflow for the recrystallization of 2-Chloro-5-methylbenzoic Acid.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for common recrystallization problems.

References

• 1. westfield.ma.edu [westfield.ma.edu]
• 2. CAS 6342-60-5: 2-Chloro-5-methylbenzoic acid | CymitQuimica [cymitquimica.com]
• 3. Page loading... [wap.guidechem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Recrystallization of 2-Chloro-5-methylbenzoic Acid

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for the recrystallization of 2-chloro-5-methylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is 2-Chloro-5-methylbenzoic acid? A1: 2-Chloro-5-methylbenzoic acid is an aromatic carboxylic acid. It appears as a white to off-white crystalline solid.[1] Its chemical structure includes a benzoic acid backbone with a chlorine atom at the second position and a methyl group at the fifth position of the benzene (B151609) ring.[1] This compound serves as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Q2: What is the principle behind recrystallization? A2: Recrystallization is a purification technique for solid organic compounds.[2] It relies on the principle that the solubility of a compound in a solvent increases with temperature. An impure solid is dissolved in a minimum amount of a hot solvent to create a saturated solution. As the solution cools, the solubility of the desired compound decreases, causing it to crystallize out of the solution while the impurities remain dissolved in the cold solvent (mother liquor).[2]

Q3: Why is selecting the right solvent crucial? A3: The success of recrystallization heavily depends on the choice of solvent. An ideal solvent should dissolve the target compound well at high temperatures but poorly at low temperatures.[2][3] Additionally, impurities should either be insoluble in the hot solvent or remain soluble in the cold solvent.[2]

Q4: How can I be sure my purified crystals are dry? A4: Solids recrystallized from water or other high-boiling point solvents may require overnight drying.[4][5] For organic solvents, drying is often faster.[4] A key indicator of dryness is a stable weight. The presence of residual solvent can also depress the melting point and broaden its range.[4]

Compound Data and Solubility

Table 1: Physicochemical Properties of 2-Chloro-5-methylbenzoic Acid

Property	Value	Reference
CAS Number	6342-60-5
Molecular Formula	C₈H₇ClO₂	[1]
Molecular Weight	170.6 g/mol
Melting Point	148-151 °C
Boiling Point	291.3 °C at 760 mmHg
Appearance	White to off-white crystalline solid	[1]

Table 2: Solubility Profile

Solvent	Solubility at Room Temperature	Solubility at Elevated Temperature
Water	Low	Moderate
Ethanol	Moderate	High
Methanol	Moderate	High
Acetone (B3395972)	High	Very High
Toluene	Low	High
Hexane	Very Low	Low

Experimental Protocol: Recrystallization

This protocol outlines the standard procedure for purifying 2-Chloro-5-methylbenzoic acid.

• Solvent Selection:

  • Based on the solubility data, solvents like ethanol, methanol, or a mixed solvent system (e.g., toluene/hexane, alcohol/water) are potential candidates.[8]

  • Test a small amount of the crude material with a few potential solvents to find one that dissolves the compound when hot but not when cold.

• Dissolution:

  • Place the crude 2-Chloro-5-methylbenzoic acid in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate).

  • Continue adding the solvent in small portions until the solid is completely dissolved at the boiling point of the solvent.[5] Crucially, use the minimum amount of hot solvent required to achieve a saturated solution. Adding too much solvent will result in a poor crystal yield.[4][5]

• Decolorization (Optional):

  • If the hot solution is colored due to impurities, remove it from the heat source.

  • Add a small amount of activated carbon to the solution.

  • Reheat the solution to boiling for a few minutes. The activated carbon will adsorb the colored impurities.[2]

• Hot Gravity Filtration (Optional):

  • If activated carbon was used or if there are insoluble impurities, it is necessary to filter the hot solution.

  • Use a pre-warmed funnel and fluted filter paper to quickly filter the hot solution into a clean, pre-warmed Erlenmeyer flask. This prevents premature crystallization in the funnel.[2]

• Crystallization (Cooling):

  • Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[9]

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize crystal formation.[5][8]

• Crystal Collection (Suction Filtration):

  • Collect the formed crystals using a Büchner funnel and suction filtration.

  • Ensure the filter flask is securely clamped.

• Washing:

  • Wash the crystals on the filter paper with a small amount of ice-cold solvent .[4] Using solvent that is not chilled can redissolve some of the product, leading to a lower yield.[5]

• Drying:

  • Continue to draw air through the funnel to help dry the crystals.

  • Transfer the crystals to a watch glass and allow them to air dry completely. For higher boiling point solvents, drying in a desiccator or a low-temperature oven may be necessary.

Troubleshooting Guide

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// Edges start -> no_crystals [color="#5F6368"]; start -> oiling_out [color="#5F6368"]; start -> low_yield [color="#5F6368"]; start -> colored_crystals [color="#5F6368"];

no_crystals -> sol_no_crystals [label="Troubleshoot", color="#34A853"]; oiling_out -> sol_oiling_out [label="Troubleshoot", color="#34A853"]; low_yield -> sol_low_yield [label="Troubleshoot", color="#34A853"]; colored_crystals -> sol_colored_crystals [label="Troubleshoot", color="#34A853"]; } Caption: Troubleshooting workflow for common recrystallization issues.

Q: What should I do if no crystals form upon cooling? A: This is the most common problem and is usually caused by using too much solvent.[9]

• Solution 1: Reheat the solution and boil off some of the solvent to increase the concentration of the solute. Then, allow it to cool again.[10]

• Solution 2: Try to induce crystallization by scratching the inside of the flask with a glass stirring rod just below the surface of the solution. The tiny scratches on the glass can provide a surface for crystal nucleation.[2]

• Solution 3: If you have a pure crystal of the compound, add a tiny "seed crystal" to the cooled solution to initiate crystallization.[8]

Q: My compound separated as an oil, not crystals. What went wrong? A: This phenomenon, known as "oiling out," can occur if the melting point of the solid is lower than the boiling point of the solvent, or if the solution is highly impure.[2][9]

• Solution: Reheat the solution to dissolve the oil. Add a small amount of additional solvent to lower the saturation point and then allow the solution to cool much more slowly.[2][9] Very slow cooling can favor crystal formation over oiling.[9]

Q: My final yield of crystals is very low. Why did this happen? A: A low recovery can be due to several factors.

• Reason 1: Too much solvent was used. This keeps a significant amount of your product dissolved in the mother liquor even after cooling.[10] You can try to recover more product by evaporating some of the solvent from the filtrate and cooling it again.

• Reason 2: Premature crystallization. The compound may have crystallized in the filter paper during a hot filtration step. Ensure the funnel and receiving flask are pre-warmed.

• Reason 3: Excessive washing. Washing the crystals with too much solvent or with solvent that was not ice-cold can dissolve a portion of the product.[4][5]

Q: The crystals I obtained are colored, but the pure compound should be white. How can I fix this? A: Colored crystals indicate the presence of colored impurities that co-crystallized with your product.

• Solution: The most effective way to remove colored impurities is by using activated carbon (charcoal).[2] You will need to perform the recrystallization again. After dissolving the impure crystals in the hot solvent, add a small amount of activated carbon, boil the solution for a few minutes, and then perform a hot gravity filtration to remove the carbon (and the adsorbed impurities) before letting the solution cool.[2] A second recrystallization may be necessary.[2]

References

• 1. CAS 6342-60-5: 2-Chloro-5-methylbenzoic acid | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. chem.libretexts.org [chem.libretexts.org]

By-product formation in the synthesis of 2-Chloro-5-methylbenzoic Acid

Technical Support Center: Synthesis of 2-Chloro-5-methylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 2-Chloro-5-methylbenzoic Acid.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 2-Chloro-5-methylbenzoic Acid?

A1: There are three primary synthetic routes for the preparation of 2-Chloro-5-methylbenzoic Acid:

• Oxidation of 2-chloro-5-methyltoluene: This is a direct approach where the methyl group of 2-chloro-5-methyltoluene is oxidized to a carboxylic acid.

• Sandmeyer Reaction from 2-amino-5-methylbenzoic acid: This method involves the diazotization of 2-amino-5-methylbenzoic acid followed by a copper(I) chloride-mediated substitution of the diazonium group with a chloro group.

• Grignard Reaction and Carboxylation: This route typically involves the formation of a Grignard reagent from a suitable dihalo-toluene derivative, followed by carboxylation with carbon dioxide.

Q2: What are the most common by-products observed during the synthesis of 2-Chloro-5-methylbenzoic Acid?

A2: The by-products largely depend on the chosen synthetic route.

• Oxidation Route: The primary by-product is often the unreacted starting material, 2-chloro-5-methyltoluene, due to incomplete oxidation. Over-oxidation products are generally not a major concern for this substrate.

• Sandmeyer Route: This route can generate several by-products, including 2-hydroxy-5-methylbenzoic acid (phenol by-product from reaction with water), azo-coupling products, and biaryl impurities.[1]

• Grignard Route: The main by-product is typically a biphenyl (B1667301) derivative formed from the coupling of the Grignard reagent with the starting halide.

Q3: How can I purify the crude 2-Chloro-5-methylbenzoic Acid?

A3: Recrystallization is a highly effective method for purifying the final product. A common solvent system is an ethanol/water mixture. The crude product is dissolved in a minimal amount of hot ethanol, and then water is added dropwise until the solution becomes slightly cloudy. Upon slow cooling, pure crystals of 2-Chloro-5-methylbenzoic Acid will form.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-Chloro-5-methylbenzoic Acid.

Issue 1: Low Yield and Presence of Starting Material in the Oxidation Route

Symptoms:

• The final product yield is significantly lower than expected.

• Analysis of the crude product (e.g., by NMR or GC-MS) shows a significant amount of unreacted 2-chloro-5-methyltoluene.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Insufficient Oxidant	Ensure the molar ratio of the oxidizing agent (e.g., KMnO4) to the starting material is adequate. A slight excess of the oxidant may be necessary.
Inadequate Reaction Time or Temperature	Monitor the reaction progress using TLC or GC. If the reaction stalls, consider increasing the reaction time or temperature according to established protocols. The oxidation of similar substrates like o-chlorotoluene often requires several hours at reflux.[2]
Poor Solubility of Starting Material	If using an aqueous oxidant like KMnO4, ensure vigorous stirring to maximize the interfacial area between the organic substrate and the aqueous oxidant. The use of a phase-transfer catalyst can also improve reaction rates.

Issue 2: Formation of Colored Impurities and Low Yield in the Sandmeyer Reaction

Symptoms:

• The crude product has a distinct color (e.g., yellow, orange, or brown).

• The yield of the desired 2-Chloro-5-methylbenzoic Acid is low.

• Analysis reveals the presence of phenolic or azo by-products.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Decomposition of the Diazonium Salt	Maintain a low temperature (0-5 °C) throughout the diazotization and the Sandmeyer reaction. Prepare and use the diazonium salt solution immediately; do not store it.[1]
Formation of Phenol By-product	The diazonium group can be displaced by water. Ensure the reaction medium is sufficiently acidic to suppress this side reaction.[1]
Azo Coupling	The diazonium salt can couple with the starting amine or other electron-rich aromatic compounds. Add the sodium nitrite (B80452) solution slowly and with efficient stirring to prevent localized high concentrations. Ensure the complete conversion of the primary amine to the diazonium salt before proceeding with the Sandmeyer reaction.[1]

Issue 3: Presence of Biphenyl By-product in the Grignard Route

Symptoms:

• The crude product contains a significant amount of a non-polar, high molecular weight impurity.

• This impurity is identified as a biphenyl derivative by mass spectrometry.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Wurtz-type Coupling	This side reaction is inherent to the Grignard reaction. To minimize it, add the halide to the magnesium turnings at a rate that maintains a gentle reflux. Using an excess of magnesium can also be beneficial.
Reaction with Unreacted Halide	Ensure the formation of the Grignard reagent is as complete as possible before the addition of carbon dioxide.
Purification Challenges	The biphenyl by-product is non-acidic and can be effectively removed during the work-up. After quenching the reaction with acid, the 2-Chloro-5-methylbenzoic acid can be extracted into a basic aqueous solution, leaving the non-polar biphenyl by-product in the organic layer.[3]

Quantitative Data Summary

The following table summarizes typical yields and purities for analogous reactions, which can serve as a benchmark for the synthesis of 2-Chloro-5-methylbenzoic Acid.

Synthetic Route Analogue	Product	Reported Yield	Reported Purity	Reference
Chlorination of 2-amino-3-methylbenzoic acid	2-amino-5-chloro-3-methylbenzoic acid	87.0%	99.3%	CN112778147A
Oxidation of o-chlorotoluene	o-chlorobenzoic acid	76-78%	~99% after recrystallization	Organic Syntheses

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-5-methylbenzoic Acid via Oxidation of 2-chloro-5-methyltoluene

Materials:

• 2-chloro-5-methyltoluene

• Potassium permanganate (B83412) (KMnO4)

• Water

• Concentrated Hydrochloric Acid (HCl)

• Toluene (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 2-chloro-5-methyltoluene and water.

• Heat the mixture to reflux with vigorous stirring.

• Slowly add potassium permanganate in portions over several hours. The purple color of the permanganate should disappear as the reaction proceeds.

• After the addition is complete, continue to reflux until the permanganate color is completely gone.

• Cool the reaction mixture and filter off the manganese dioxide by-product.

• Wash the filter cake with hot water.

• Combine the filtrate and washings, and concentrate the solution by heating.

• While hot, carefully acidify the solution with concentrated HCl to precipitate the 2-Chloro-5-methylbenzoic Acid.

• Cool the mixture in an ice bath to complete the precipitation.

• Collect the crude product by vacuum filtration and wash with cold water.

• Purify the crude product by recrystallization from toluene.

Protocol 2: Synthesis of 2-Chloro-5-methylbenzoic Acid via Sandmeyer Reaction

Materials:

• 2-amino-5-methylbenzoic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium nitrite (NaNO2)

• Copper(I) chloride (CuCl)

• Water

• Ice

Procedure:

• Diazotization:

  • Dissolve 2-amino-5-methylbenzoic acid in a mixture of concentrated HCl and water.

  • Cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the temperature remains below 5 °C.

  • Stir the mixture for an additional 30 minutes at 0-5 °C.

• Sandmeyer Reaction:

  • In a separate flask, dissolve copper(I) chloride in concentrated HCl.

  • Cool this solution to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the CuCl solution with vigorous stirring, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for several hours.

• Work-up and Purification:

  • Collect the precipitated crude product by vacuum filtration.

  • Wash the solid with water.

  • Purify the crude 2-Chloro-5-methylbenzoic Acid by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Visualizations

Caption: Synthetic pathways and potential by-products.

Caption: Troubleshooting decision tree for by-product formation.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]

Technical Support Center: Purification of 2-Chloro-5-methylbenzoic Acid

This technical support center is designed to assist researchers, scientists, and drug development professionals in improving the purity of 2-Chloro-5-methylbenzoic Acid. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during purification experiments.

Troubleshooting Guide

Encountering issues during the purification of 2-Chloro-5-methylbenzoic Acid is common. This guide provides systematic solutions to frequently observed problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Recovery of Purified Product	The chosen recrystallization solvent is too good a solvent, even at low temperatures, leading to significant loss of the product in the mother liquor.	- Select a solvent or solvent system in which 2-Chloro-5-methylbenzoic Acid has high solubility at elevated temperatures and low solubility at room or sub-ambient temperatures.- Ensure the minimum amount of hot solvent is used to dissolve the crude product.- After crystallization, cool the flask in an ice bath to maximize precipitation.
Premature crystallization occurred during hot filtration.	- Pre-heat the filtration apparatus (funnel and receiving flask) before filtering the hot solution.- Use a small amount of hot solvent to wash the filter paper and apparatus to dissolve any crystals that have formed prematurely.
Oiling Out Instead of Crystallization	The melting point of the crude 2-Chloro-5-methylbenzoic Acid is lower than the boiling point of the chosen solvent.	- Switch to a lower-boiling point solvent.- Use a mixed solvent system. Dissolve the compound in a "good" solvent and then add a "poor" solvent dropwise at an elevated temperature until slight turbidity is observed.
The presence of significant impurities is depressing the melting point and interfering with crystal lattice formation.	- Consider a pre-purification step such as an acid-base extraction to remove neutral or basic impurities.- Attempt purification by column chromatography before recrystallization.
No Crystals Form Upon Cooling	The solution is not supersaturated; too much solvent was used.	- Evaporate some of the solvent to increase the concentration of the product and attempt to recrystallize.- Add a "poor" solvent (in which the compound is insoluble) dropwise to the solution to induce precipitation.
The solution is supersaturated, but crystallization has not been initiated.	- Scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.- Add a seed crystal of pure 2-Chloro-5-methylbenzoic Acid.
Colored Impurities in the Final Product	Colored byproducts from the synthesis are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration. Use with caution as it can also adsorb the desired product.- Perform a second recrystallization.
Inconsistent Melting Point of Purified Product	The product is still impure.	- Repeat the recrystallization process.- Analyze the sample using HPLC or NMR to identify the nature and amount of the remaining impurities.
The product is wet with residual solvent.	- Ensure the crystals are thoroughly dried under vacuum.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying 2-Chloro-5-methylbenzoic Acid?

A1: Recrystallization is the most common and effective method for purifying crude 2-Chloro-5-methylbenzoic Acid. This technique relies on the difference in solubility of the compound and its impurities in a suitable solvent at different temperatures.

Q2: How do I choose the right solvent for recrystallization?

A2: An ideal solvent for recrystallizing 2-Chloro-5-methylbenzoic Acid should:

• Completely dissolve the compound when hot.

• Have low solubility for the compound when cold.

• Either dissolve impurities very well at all temperatures or not at all.

• Not react with the compound.

• Be volatile enough to be easily removed from the purified crystals.

Based on solubility data for similar benzoic acid derivatives, promising solvents include ethanol, methanol, acetic acid, or a mixed solvent system like ethanol/water or acetone/water.[1][2] A small-scale trial is always recommended to determine the optimal solvent or solvent mixture.

Q3: What are the likely impurities in my crude 2-Chloro-5-methylbenzoic Acid?

A3: The impurities will depend on the synthetic route used. A common synthesis involves the oxidation of 2-chloro-5-methyltoluene. Potential impurities could include:

• Unreacted starting material (2-chloro-5-methyltoluene).

• Over-oxidized products.

• Isomeric byproducts formed during the chlorination or other steps.

• Reagents and catalysts from the synthesis.

Q4: My purified 2-Chloro-5-methylbenzoic Acid has a broad melting point range. What does this indicate?

A4: A broad melting point range is a strong indication of the presence of impurities. Pure crystalline solids typically have a sharp melting point range of 1-2°C. The impurities disrupt the crystal lattice, leading to a depression and broadening of the melting point. Further purification is recommended.

Q5: How can I assess the purity of my final product?

A5: Several analytical techniques can be used to determine the purity of 2-Chloro-5-methylbenzoic Acid:

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive method for quantifying the purity and detecting trace impurities. A reverse-phase C18 column with a mobile phase of acetonitrile (B52724) and water (with an acid modifier like phosphoric or formic acid) is a common starting point for analyzing benzoic acid derivatives.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the structure of the desired product and identify the presence of any significant impurities with distinct spectral signatures.

• Melting Point Analysis: As mentioned, a sharp melting point close to the literature value is a good indicator of high purity.

Experimental Protocols

Protocol 1: Recrystallization of 2-Chloro-5-methylbenzoic Acid

This protocol provides a general guideline for the purification of 2-Chloro-5-methylbenzoic Acid by recrystallization. The choice of solvent and specific volumes may need to be optimized based on the initial purity of the crude material.

Materials:

• Crude 2-Chloro-5-methylbenzoic Acid

• Recrystallization solvent (e.g., ethanol, methanol, or an ethanol/water mixture)

• Erlenmeyer flasks

• Hot plate with magnetic stirrer

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude 2-Chloro-5-methylbenzoic Acid in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring. Gradually add more hot solvent until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal, and then gently reheat to boiling for a few minutes.

• Hot Filtration: If activated charcoal was used or if there are insoluble impurities, perform a hot gravity filtration to remove them. It is crucial to keep the solution hot during this step to prevent premature crystallization.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Crystal formation should be observed. To maximize the yield, place the flask in an ice bath for at least 30 minutes.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of the solvent.

• Analysis: Determine the melting point and assess the purity by HPLC or NMR.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for the purity analysis of 2-Chloro-5-methylbenzoic Acid.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (analytical grade)

Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50 v/v) with 0.1% phosphoric acid. The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

Procedure:

• Standard Preparation: Prepare a standard solution of high-purity 2-Chloro-5-methylbenzoic Acid of a known concentration in the mobile phase.

• Sample Preparation: Prepare a solution of the purified 2-Chloro-5-methylbenzoic Acid in the mobile phase.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Purity Calculation: The purity of the sample can be calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.

Data Presentation

Table 1: Solubility of 2-Amino-5-chloro-3-methylbenzoic Acid in Various Solvents at Different Temperatures (as an analogue for 2-Chloro-5-methylbenzoic Acid) [1][2][5]

Solvent	Temperature (°C)	Solubility ( g/100g of solvent)
Methanol	25	~1.5
40	~3.0
Ethanol	25	~1.0
40	~2.5
Acetone	25	~5.0
40	~10.0
Ethyl Acetate	25	~0.8
40	~2.0
Water	25	<0.1
100	~0.5

Note: This data is for a structurally similar compound and should be used as a guideline for solvent selection. Experimental verification for 2-Chloro-5-methylbenzoic Acid is recommended.

Table 2: Typical HPLC Purity Analysis Results

Sample	Retention Time (min)	Peak Area	% Area
Impure Product	5.2 (Impurity)	15000	5.0
6.5 (Product)	285000	95.0
Purified Product	6.5 (Product)	300000	99.8
-	-	0.2 (minor impurities)

Mandatory Visualizations

Caption: Experimental workflow for the recrystallization of 2-Chloro-5-methylbenzoic Acid.

Caption: Troubleshooting logic for the purification of 2-Chloro-5-methylbenzoic Acid.

References

• 1. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-5-chloro-3-methylbenzoic acid | C8H8ClNO2 | CID 11644044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Separation of 2-Chlorobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. helixchrom.com [helixchrom.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Amide Coupling with 2-Chloro-5-methylbenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in amide coupling reactions involving 2-Chloro-5-methylbenzoic Acid.

Frequently Asked Questions (FAQs)

Q1: Why is my amide coupling reaction with 2-Chloro-5-methylbenzoic Acid showing low to no yield?

A1: Low or no yield in amide coupling with 2-Chloro-5-methylbenzoic Acid can be attributed to several factors, primarily stemming from its sterically hindered nature. The ortho-chloro substituent significantly obstructs the approach of the amine to the activated carboxylic acid intermediate. Additionally, inefficient activation of the carboxylic acid, the use of a sterically bulky or electron-poor amine, and suboptimal reaction conditions can all contribute to poor conversion. Careful selection of coupling reagents and optimization of reaction parameters are crucial for success.

Q2: What are the most effective coupling reagents for 2-Chloro-5-methylbenzoic Acid?

A2: For sterically hindered carboxylic acids like 2-Chloro-5-methylbenzoic Acid, standard coupling reagents may be insufficient. More potent activating agents are often required. Uronium-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), often in combination with a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA), are generally more effective than carbodiimides like EDC. These reagents rapidly form the activated ester, which can enhance the reaction rate with the amine.

Q3: I am observing the formation of an unidentifiable byproduct. What could it be?

A3: A common side reaction, particularly when using carbodiimide (B86325) reagents like DCC or EDC, is the formation of an N-acylurea byproduct. This occurs when the O-acylisourea intermediate rearranges before the amine can react. Another possibility, especially with uronium reagents like HATU, is the guanidinylation of the amine, where the coupling reagent reacts with the amine, rendering it inactive for the desired amide bond formation. Careful control of stoichiometry and the order of addition of reagents can help minimize these side reactions.

Q4: Can I use EDC/HOBt for this coupling, and how can I optimize the conditions?

A4: While more challenging, it is possible to use 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-Hydroxybenzotriazole (HOBt) or OxymaPure.[1] To optimize this reaction, consider the following:

• Pre-activation: Allow the 2-Chloro-5-methylbenzoic Acid to react with EDC and HOBt for a period (e.g., 15-30 minutes) before adding the amine. This ensures the formation of the active ester intermediate.

• Temperature: While many amide couplings are run at room temperature, gentle heating may be necessary for sluggish reactions involving hindered substrates. However, be cautious as excessive heat can promote side reactions.

• Solvent: Anhydrous polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) are typically used.

• Base: A non-nucleophilic base such as DIPEA or triethylamine (B128534) (Et3N) is essential to neutralize any acids formed and to deprotonate the amine if it is used as a salt.[1]

Q5: How can I minimize the risk of side reactions when using HATU?

A5: To minimize side reactions with HATU:

• Stoichiometry: Use a slight excess (1.05-1.2 equivalents) of HATU and the carboxylic acid relative to the amine. Avoid a large excess of HATU, as this can lead to guanidinylation of the amine.

• Order of Addition: Add HATU to a solution of the carboxylic acid and a non-nucleophilic base (e.g., DIPEA). Allow for a short pre-activation time (5-15 minutes) before adding the amine.

• Temperature: Conduct the reaction at room temperature or 0 °C to control the reaction rate and minimize potential side reactions.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inefficient Carboxylic Acid Activation	- Switch to a more powerful coupling reagent like HATU or HBTU. - Ensure your coupling reagents are fresh and have been stored under anhydrous conditions. - If using EDC/HOBt, allow for a pre-activation step before adding the amine.
Steric Hindrance	- If possible, use a less sterically hindered amine. - Increase the reaction temperature in increments (e.g., to 40-50 °C) and monitor for product formation and byproduct generation. - Consider converting the carboxylic acid to the corresponding acyl chloride using a reagent like thionyl chloride or oxalyl chloride, followed by reaction with the amine.
Poor Amine Nucleophilicity	- If using an electron-deficient amine (e.g., an aniline (B41778) with electron-withdrawing groups), a more forceful coupling reagent and/or higher reaction temperature may be necessary.
Suboptimal Reaction Conditions	- Ensure all solvents and reagents are anhydrous. - Use a suitable non-nucleophilic base (e.g., DIPEA) in sufficient quantity (typically 2-3 equivalents) to neutralize acids. - Increase the reaction time.

Issue 2: Presence of Impurities and Byproducts

Observed Impurity	Potential Cause	Mitigation Strategy
Unreacted Starting Materials	Incomplete reaction.	- Increase reaction time and/or temperature. - Use a more efficient coupling reagent. - Optimize stoichiometry, potentially using a slight excess of one reagent.
N-acylurea	Rearrangement of the O-acylisourea intermediate (with carbodiimides).	- Add HOBt or OxymaPure to trap the activated acid as a more stable active ester. - Ensure rapid consumption of the active intermediate by the amine.
Guanidinylated Amine	Reaction of the amine with excess uronium reagent (e.g., HATU).	- Avoid using a large excess of the coupling reagent. - Pre-activate the carboxylic acid before adding the amine.

Quantitative Data Summary

The following table presents a comparison of yields for the amide coupling of sterically hindered or electron-deficient benzoic acids with various amines using different coupling reagents. While specific data for 2-Chloro-5-methylbenzoic Acid is limited in the public domain, these examples with analogous substrates provide valuable insights into reagent efficacy.

Table 1: Comparison of Coupling Reagent Performance with Hindered/Electron-Deficient Benzoic Acids

Carboxylic Acid	Amine	Coupling Reagent/Conditions	Yield (%)	Reference
Boc-Valine	4-Amino-N-(4-methoxybenzyl)benzamide	HATU, DIPEA, DMF, 23°C, 5h	38	[2]
Boc-Valine	4-Amino-N-(4-methoxybenzyl)benzamide	BOPCl, Et3N, CH2Cl2, 23°C	28	[2]
Boc-Valine	4-Amino-N-(4-methoxybenzyl)benzamide	DCC, DMAP, HOBt (cat.), CH3CN, 23°C, 42h	51	[2]
Boc-Valine	4-Amino-N-(4-methoxybenzyl)benzamide	EDC, DMAP, HOBt (cat.), CH3CN, 23°C, 42h	72	[2]
2,6-Dimethylbenzoic Acid	Benzylamine	DIC, HOPO, MeCN/water, 70°C, 48h	66 (isolated)	[3]
2,6-Dimethylbenzoic Acid	Pyridin-2-ylmethanamine	DIC, HOPO, MeCN/water, 70°C, 48h	64 (isolated)	[3]

Experimental Protocols

Protocol 1: Amide Coupling using HATU

This protocol is recommended for the coupling of 2-Chloro-5-methylbenzoic Acid with primary or secondary amines, especially when other methods have failed.

Materials:

• 2-Chloro-5-methylbenzoic Acid

• Amine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Chloro-5-methylbenzoic Acid (1.0 eq).

• Dissolve the acid in anhydrous DMF.

• Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution.

• Stir the mixture at room temperature for 15-20 minutes to pre-activate the carboxylic acid.

• Add the amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS. Reaction times can vary from 2 to 24 hours depending on the amine's reactivity.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired amide.

Protocol 2: Amide Coupling using EDC/HOBt

This protocol is a more cost-effective alternative but may require more optimization for 2-Chloro-5-methylbenzoic Acid.

Materials:

• 2-Chloro-5-methylbenzoic Acid

• Amine

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (1-Hydroxybenzotriazole)

• Triethylamine (Et3N) or DIPEA

• Anhydrous Dichloromethane (DCM) or DMF

• 1M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-Chloro-5-methylbenzoic Acid (1.0 eq).[1]

• Dissolve the acid in anhydrous DCM or DMF.[1]

• Add HOBt (1.2 eq) and the amine (1.1 eq).

• Add Et3N or DIPEA (2.5 eq) to the mixture.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add EDC (1.2 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with the reaction solvent.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. luxembourg-bio.com [luxembourg-bio.com]

Technical Support Center: Overcoming Solubility Challenges of 2-Chloro-5-methylbenzoic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered during reactions with 2-Chloro-5-methylbenzoic Acid.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 2-Chloro-5-methylbenzoic Acid?

A1: 2-Chloro-5-methylbenzoic acid is a white to off-white crystalline solid.[1] Due to its hydrophobic aromatic structure, it has limited solubility in water but is generally soluble in organic solvents.[1]

Q2: In which types of organic solvents is 2-Chloro-5-methylbenzoic Acid likely to be most soluble?

A2: Based on its chemical structure and data from analogous compounds, 2-Chloro-5-methylbenzoic Acid is expected to be most soluble in polar aprotic solvents like acetone (B3395972), and to a lesser extent in alcohols such as methanol, ethanol (B145695), and isopropanol. The solubility in these solvents is also positively correlated with temperature.[2][3]

Q3: What are the initial steps to take when encountering a solubility issue with 2-Chloro-5-methylbenzoic Acid in a reaction?

A3: The initial steps should involve a systematic solvent screening process. If the compound's solubility is insufficient in a single solvent, techniques such as heating or using a co-solvent system should be considered.

Troubleshooting Guide

Issue: 2-Chloro-5-methylbenzoic Acid is not dissolving sufficiently in my chosen reaction solvent.

• Question: I am using a nonpolar solvent and the compound is not dissolving. What should I do?

  • Answer: 2-Chloro-5-methylbenzoic acid is a polar molecule and will have low solubility in nonpolar solvents. It is recommended to switch to a more polar solvent. A good starting point would be polar aprotic solvents like acetone or polar protic solvents like ethanol or methanol.

• Question: I am using a recommended polar solvent, but the solubility is still too low for the desired reaction concentration. What are my options?

  • Answer: You can try several techniques to enhance solubility:

    • Heating: The solubility of 2-Chloro-5-methylbenzoic acid in organic solvents generally increases with temperature.[2][3] Gently heating the mixture while stirring can significantly improve dissolution.

    • Co-solvency: This is a highly effective technique where a second, miscible solvent in which the compound has higher solubility is added to the primary solvent.[4] For example, if your primary solvent is ethanol, adding a small amount of a stronger solvent like acetone could enhance overall solubility.

    • pH Adjustment: As a carboxylic acid, the solubility of 2-Chloro-5-methylbenzoic acid in aqueous or protic solutions can be increased by raising the pH.[5] The addition of a base will deprotonate the carboxylic acid to form a more soluble salt.

    • Particle Size Reduction: Decreasing the particle size of the solid by grinding it into a finer powder increases the surface area available for solvation, which can improve the rate of dissolution.[4][5][6]

• Question: Can I use a co-solvent? If so, how do I choose one and what is a good starting ratio?

  • Answer: Yes, co-solvency is a common and effective strategy.[4] To choose a co-solvent, select a solvent in which 2-Chloro-5-methylbenzoic acid is highly soluble. Based on data from similar compounds, acetone is a good candidate.[2][3] You can start by preparing mixtures of your primary solvent with the co-solvent in various ratios (e.g., 9:1, 4:1, 1:1) and observing the solubility.

Illustrative Solubility Data

Solvent	Molar Fraction (x10³) at 278.15 K (5°C)	Molar Fraction (x10³) at 323.15 K (50°C)
Acetone	~15	~60
Ethyl Acetate	~10	~45
Methanol	~8	~35
Ethanol	~6	~30
n-Propanol	~5	~25
Isopropanol	~4	~20
Acetonitrile	~7	~30
Xylene	<1	~2
n-Hexane	<0.1	<0.5

Note: This data is for 2-amino-5-chloro-3-methylbenzoic acid and is intended to be illustrative for guiding solvent selection for 2-Chloro-5-methylbenzoic Acid.[2][3]

Experimental Protocols

Protocol 1: Solvent Screening for Solubility Determination

Objective: To identify a suitable solvent or co-solvent system for a reaction involving 2-Chloro-5-methylbenzoic Acid.

Materials:

• 2-Chloro-5-methylbenzoic Acid

• A selection of solvents (e.g., acetone, ethanol, methanol, ethyl acetate, acetonitrile, and water)

• Small vials or test tubes

• Magnetic stirrer and stir bars or vortex mixer

• Heating plate

Methodology:

• Weigh a small, precise amount of 2-Chloro-5-methylbenzoic Acid (e.g., 10 mg) into several vials.

• To the first vial, add a measured volume (e.g., 0.5 mL) of the first test solvent.

• Stir or vortex the mixture vigorously for 2-3 minutes at room temperature.

• Visually inspect for complete dissolution.

• If the solid is not fully dissolved, add another measured aliquot of the solvent (e.g., 0.1 mL) and repeat the stirring/vortexing.

• Continue adding the solvent in small aliquots until the solid is completely dissolved. Record the total volume of solvent used.

• Repeat steps 2-6 for each of the selected solvents.

• If solubility is still low in all single solvents, repeat the experiment with co-solvent mixtures (e.g., 9:1, 4:1, 1:1 ratios of two selected solvents).

• To test the effect of temperature, gently heat the vials with undissolved solid on a heating plate while stirring and observe for dissolution.

Visualizations

Caption: A flowchart for troubleshooting solubility problems.

Caption: Diagram illustrating the principle of co-solvency.

References

• 1. CAS 6342-60-5: 2-Chloro-5-methylbenzoic acid | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. wjbphs.com [wjbphs.com]
• 6. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]

Technical Support Center: Catalyst Selection for Reactions Involving 2-Chloro-5-methylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals. The focus is on catalyst selection and optimization for common chemical transformations involving 2-Chloro-5-methylbenzoic Acid.

Frequently Asked Questions (FAQs)

Q1: Which catalytic reactions are commonly performed with 2-Chloro-5-methylbenzoic Acid?

A1: 2-Chloro-5-methylbenzoic Acid is a versatile building block used in various catalyzed reactions, including:

• Palladium-catalyzed Cross-Coupling Reactions: Such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination, which are essential for forming new carbon-carbon and carbon-nitrogen bonds.

• Esterification: The conversion of the carboxylic acid to an ester, typically catalyzed by strong acids.

• Amidation: The formation of an amide bond by reacting the carboxylic acid with an amine, often facilitated by coupling agents or catalysts.

Q2: How do the chloro and methyl substituents on the benzoic acid ring affect catalyst selection and reactivity?

A2: The electronic and steric properties of the chloro and methyl groups significantly influence the reactivity of 2-Chloro-5-methylbenzoic Acid:

• Chloro Group: As an electron-withdrawing and ortho-directing group, it deactivates the aromatic ring, making oxidative addition in palladium-catalyzed cross-coupling reactions more challenging compared to bromo or iodo analogs. This often necessitates more active catalysts, specialized ligands, and higher reaction temperatures.

• Methyl Group: Being an electron-donating group, it can help to partially mitigate the deactivating effect of the chlorine atom. Its position can also introduce steric hindrance, which may influence the choice of catalyst and coupling partners.

Q3: What are the key parameters to consider when optimizing a catalytic reaction with 2-Chloro-5-methylbenzoic Acid?

A3: Optimization is crucial for achieving high yields and purity. Key parameters to consider include:

• Catalyst and Ligand: The choice of the metal catalyst (e.g., palladium, copper) and the coordinating ligand is critical, especially for cross-coupling reactions.

• Base: The type and amount of base can significantly affect the reaction rate and outcome, particularly in cross-coupling and amidation reactions.

• Solvent: The solvent should be chosen based on the solubility of the reactants and catalyst, as well as its compatibility with the reaction conditions.

• Temperature: Many reactions require heating to proceed at a reasonable rate, but excessive temperatures can lead to catalyst decomposition and side reactions.[1]

• Reaction Time: Monitoring the reaction progress is essential to determine the optimal reaction time.

Troubleshooting Guides

Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura, Heck, Buchwald-Hartwig)

Issue 1: Low or No Conversion to the Desired Product

Potential Cause	Troubleshooting Recommendation
Inactive Catalyst	Ensure the use of a high-purity palladium source and appropriate ligand. For challenging substrates like aryl chlorides, consider using pre-formed catalysts or more active, bulky electron-rich phosphine (B1218219) ligands (e.g., XPhos, SPhos).[2][3] Ensure an inert atmosphere is maintained throughout the reaction to prevent catalyst oxidation.[1]
Suboptimal Ligand	The choice of ligand is crucial. Screen a variety of ligands, particularly bulky, electron-rich phosphine ligands for C-Cl bond activation.[2]
Incorrect Base	The base is critical for the catalytic cycle. For Suzuki-Miyaura, bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are common. For Buchwald-Hartwig, strong non-nucleophilic bases like NaOt-Bu or LHMDS are often required.[2]
Low Reaction Temperature	Aryl chlorides often require higher temperatures for efficient oxidative addition. Gradually increase the reaction temperature, for instance in 10-15 °C increments, while monitoring for potential catalyst decomposition.[1]
Poor Reagent Quality	Use fresh, high-purity starting materials. Boronic acids, in particular, can degrade over time.[1] Solvents should be anhydrous and degassed.

Issue 2: Formation of Significant Side Products (e.g., Homocoupling, Hydrodehalogenation)

Potential Cause	Troubleshooting Recommendation
Presence of Oxygen	Rigorously degas all solvents and reagents and maintain a strict inert atmosphere (e.g., Argon or Nitrogen) to minimize oxygen, which can promote homocoupling of boronic acids.[1]
Suboptimal Catalyst System	Some catalyst systems may favor side reactions. Screening different palladium precursors and ligands can help identify a more selective system.
Incorrect Stoichiometry	In Suzuki-Miyaura reactions, using a slight excess of the boronic acid can help suppress the homocoupling of the aryl halide.
High Temperature	While necessary for activation, excessively high temperatures can promote side reactions. Find the optimal temperature that balances reaction rate and selectivity.

Esterification Reactions

Issue: Incomplete Conversion to the Ester

Potential Cause	Troubleshooting Recommendation
Insufficient Catalyst	For acid-catalyzed esterification (Fischer esterification), ensure a sufficient amount of strong acid catalyst (e.g., concentrated H₂SO₄) is used.[4][5]
Equilibrium Limitation	Esterification is a reversible reaction. To drive the reaction to completion, either use a large excess of the alcohol or remove water as it is formed (e.g., using a Dean-Stark apparatus or a drying agent).[4]
Low Reaction Temperature	Heating is typically required to achieve a reasonable reaction rate. Refluxing the reaction mixture is a common practice.[6]

Amidation Reactions

Issue: Low Yield of the Amide Product

Potential Cause	Troubleshooting Recommendation
Inefficient Coupling Agent	If using a coupling agent (e.g., EDC, HATU), ensure it is fresh and used in the correct stoichiometric amount.
Suboptimal Base	An appropriate base (e.g., Et₃N, DIPEA) is often required to neutralize the acid formed during the reaction.[7]
Side Reactions	The carboxylic acid can sometimes undergo side reactions. Protecting the carboxylic acid or using milder reaction conditions may be necessary.
Catalyst Deactivation (if applicable)	If using a catalytic amidation method, consider potential catalyst poisoning and screen different catalysts.

Data Presentation: Representative Reaction Conditions

Note: The following tables provide examples of reaction conditions. Optimal conditions may vary and require experimental optimization.

Table 1: Palladium-Catalyzed Cross-Coupling Reactions

Reaction Type	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene (B28343)/H₂O	100	16-24	~80*	[8]
Buchwald-Hartwig	Morpholine	Pd₂(dba)₃ (1.5)	XPhos (3)	NaOt-Bu (2)	Toluene	Reflux	6	94**	[3]
Heck	Styrene	Pd(OAc)₂ (1)	PPh₃ (2)	K₂CO₃ (1.2)	NMP	140	3	>90***	[9]

* Typical yield for similar substrates; optimization for 2-Chloro-5-methylbenzoic Acid is recommended. ** Yield for the reaction of 4-chlorotoluene (B122035) with morpholine, serving as a model for aryl chloride amination. *** Yield for the reaction of bromobenzene (B47551) with styrene; conditions may need to be adjusted for the chloro-substituted substrate.

Table 2: Esterification and Amidation Reactions

Reaction Type	Reagent	Catalyst/Coupling Agent	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Esterification	Methanol	H₂SO₄ (catalytic)	-	Methanol (excess)	Reflux	-	High	[4][5]
Amidation	1-Adamantylmethanamine	EDC·HCl	Et₃N	CH₂Cl₂	RT	-	-	[7]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 2-Chloro-5-methylbenzoic Acid (1.0 mmol), the desired boronic acid (1.2-1.5 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), the ligand (e.g., SPhos, 2-10 mol%), and the base (e.g., K₃PO₄, 2-3 equiv.).

• Solvent Addition: Add the degassed solvent system (e.g., a mixture of toluene and water).

• Reaction: Heat the mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a strictly inert atmosphere, charge a Schlenk tube with the palladium precatalyst (e.g., XPhos Pd G3, 1-3 mol%) and the base (e.g., NaOt-Bu, 1.5-2.0 equiv.).

• Reagent Addition: Add the solvent (e.g., anhydrous, degassed toluene), followed by 2-Chloro-5-methylbenzoic Acid (1.0 mmol) and the desired amine (1.1-1.5 equiv.).

• Reaction: Seal the tube and heat the reaction mixture to the appropriate temperature (typically 80-110 °C) with stirring.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by flash column chromatography.[10]

Protocol 3: General Procedure for Fischer Esterification

• Reaction Setup: To a round-bottom flask, add 2-Chloro-5-methylbenzoic Acid (1.0 equiv.) and a large excess of the desired alcohol (e.g., methanol, which also serves as the solvent).

• Catalyst Addition: Carefully add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid).[11]

• Reaction: Heat the mixture to reflux with stirring.

• Monitoring: Monitor the disappearance of the starting carboxylic acid by TLC.

• Work-up: Cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., saturated sodium bicarbonate solution).

• Purification: Extract the ester with an organic solvent, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. The product can be further purified by distillation or column chromatography if necessary.

Visualizations

Caption: Troubleshooting workflow for low conversion in cross-coupling.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Caption: General experimental workflow for cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. personal.tcu.edu [personal.tcu.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Making esters from alcohols and acids | Class experiment | RSC Education [edu.rsc.org]

Temperature control in the nitration of m-toluic acid for synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of nitro-m-toluic acid derivatives. The information focuses on critical temperature control aspects to ensure optimal reaction outcomes.

Troubleshooting Guide

Effectively managing the reaction temperature is paramount during the nitration of m-toluic acid to maximize the yield of the desired isomer and minimize the formation of by-products. The nitration of m-toluic acid is a strongly exothermic reaction, and improper temperature control can lead to reduced selectivity and safety hazards.[1] This guide addresses common issues related to temperature control.

Issue	Potential Cause	Recommended Solution
Low Yield of Desired Product	Inadequate Temperature Control: Temperatures outside the optimal range can favor the formation of undesired isomers or dinitrated products.[2][3]	Maintain the reaction temperature within the specified range for the target isomer. For the synthesis of 2-nitro-3-methylbenzoic acid, a temperature range of -30°C to -15°C is often employed.[1][4] A specific protocol suggests maintaining the temperature at -10°C for one hour.[5]
Localized Hotspots: The exothermic nature of the reaction can create localized areas of high temperature, leading to increased by-product formation.[1]	Ensure vigorous and efficient stirring throughout the reaction. Add the nitrating agent slowly and in a controlled manner to allow for effective heat dissipation.
Formation of Multiple Isomers	Incorrect Reaction Temperature: The distribution of nitro isomers is highly dependent on the reaction temperature.	Adhere strictly to the recommended temperature for the desired isomer. The nitration of m-toluic acid can produce 2-nitro, 4-nitro, and 6-nitro substituted products.[1]
Runaway Reaction	Rapid Addition of Reagents: Adding the nitrating agent too quickly can lead to an uncontrollable increase in temperature and pressure.	Add the nitrating agent dropwise or in small portions, allowing the temperature to stabilize between additions. Utilize an efficient cooling bath (e.g., ice-salt or dry ice-acetone) to absorb the heat generated.
Low Conversion Rate	Reaction Temperature is Too Low: While low temperatures are crucial for selectivity, excessively low temperatures can significantly slow down the reaction rate.	If the reaction is proceeding too slowly, consider a modest and carefully controlled increase in temperature, while closely monitoring the reaction progress and by-product formation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the nitration of m-toluic acid?

The optimal temperature for the nitration of m-toluic acid depends on the desired product. For the synthesis of 2-nitro-3-methylbenzoic acid, a temperature range of -30°C to -15°C is recommended, with a preferred range of -25°C to -17°C.[1][4]

Q2: How does temperature affect the selectivity of the nitration of m-toluic acid?

Temperature plays a critical role in the regioselectivity of the reaction. Deviations from the optimal temperature range can lead to an increase in the formation of undesired isomers, thereby reducing the selectivity for the target product.[1]

Q3: What are the primary isomeric by-products in the nitration of m-toluic acid?

The nitration of m-toluic acid can yield several mononitro-substituted products, including 3-methyl-2-nitrobenzoic acid, 3-methyl-4-nitrobenzoic acid, and 5-methyl-2-nitrobenzoic acid.[6]

Q4: Why is slow addition of the nitrating agent important?

The nitration of m-toluic acid is a highly exothermic process.[1] Slow, controlled addition of the nitrating agent is essential to manage the heat generated, prevent localized temperature spikes, and avoid a runaway reaction.

Q5: Can the reaction be performed at room temperature?

Performing the nitration at room temperature is not recommended. Higher temperatures significantly increase the rate of reaction and reduce selectivity, leading to the formation of multiple by-products and potentially dinitrated compounds.[3] Maintaining a low temperature is crucial for a successful and selective synthesis.

Quantitative Data Summary

The following table summarizes the effect of temperature on the selectivity for 2-nitro-3-methylbenzoic acid during the nitration of m-toluic acid.

Reaction Temperature (°C)	Reaction Time (minutes)	Conversion of m-Toluic Acid (%)	Selectivity for 2-nitro-3-methylbenzoic acid (%)
-28.0	70	99.7	87.2
-23.3	50	99.8	84.8
-22.5	42	99.7	82.4
-21.2	90	99.5	83.6
-20.1	100	99.4	81.5
-17.8	35	99.4	79.8
-17.0	120	99.3	78.4
-15.0	10	99.1	75.2

Data compiled from patents CN108129322B and a related Eureka | Patsnap document.[1][4]

Experimental Protocol: Synthesis of 2-nitro-3-methylbenzoic acid

This protocol is adapted from a patented synthesis method.[1]

Materials:

• m-Toluic acid powder

• Concentrated nitric acid (98%)

• Four-neck glass bottle (1000 mL)

• Mechanical stirrer

• Cooling bath

Procedure:

• Add 500g of concentrated nitric acid (98%) to a 1000 mL four-neck glass bottle equipped with a mechanical stirrer.

• Cool the nitric acid to -22.5°C using a suitable cooling bath.

• While maintaining the temperature at -22.5°C and with continuous stirring, slowly add 124.2g of m-toluic acid powder (average particle size of 90 microns).

• Continue the reaction at -22.5°C for 42 minutes.

• Upon completion, the reaction mixture contains 2-nitro-3-methylbenzoic acid as the main product.

• The product can be isolated by adding water to the reaction mixture and subsequent filtration.

Troubleshooting Workflow

References

• 1. CN108129322B - Synthetic method of 2-nitro-3-methylbenzoic acid - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. ochem.weebly.com [ochem.weebly.com]
• 4. A kind of synthetic method of 2-nitro-3-methylbenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN108218710B - Comprehensive utilization method of m-methylbenzoic acid nitration solid waste - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2-Chloro-5-methylbenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Chloro-5-methylbenzoic Acid, with a focus on the post-reaction workup phase.

Experimental Protocol: Oxidation of 2-chloro-5-methyltoluene

A common and effective method for the synthesis of 2-Chloro-5-methylbenzoic Acid is the oxidation of 2-chloro-5-methyltoluene using a strong oxidizing agent such as potassium permanganate (B83412).

Reaction Scheme:

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, a mixture of 2-chloro-5-methyltoluene and water is prepared.

• Addition of Oxidant: Potassium permanganate (KMnO₄) is added portion-wise to the heated reaction mixture. The reaction is exothermic and should be controlled by the rate of addition.

• Reflux: The mixture is heated to reflux with vigorous stirring. The progress of the reaction can be monitored by the disappearance of the purple color of the permanganate.

• Quenching and Filtration: After the reaction is complete, the hot mixture is filtered to remove the manganese dioxide (MnO₂) precipitate. The filter cake is washed with hot water to ensure complete recovery of the product.

• Acidification: The combined filtrate is cooled and then acidified with a strong acid, such as hydrochloric acid (HCl), to a pH of approximately 1-2. This protonates the carboxylate salt, causing the 2-Chloro-5-methylbenzoic Acid to precipitate out of the solution.

• Isolation: The precipitated product is collected by vacuum filtration and washed with cold water to remove any remaining inorganic salts.

• Drying and Purification: The crude product is dried. For higher purity, it can be recrystallized from a suitable solvent like toluene (B28343) or an ethanol (B145695)/water mixture.

Data Presentation

Table 1: Typical Reaction Parameters and Yields

Parameter	Value
Starting Material	2-chloro-5-methyltoluene
Oxidizing Agent	Potassium Permanganate (KMnO₄)
Reaction Temperature	Reflux (~100 °C)
Typical Crude Yield	75-85%
Purity after Recrystallization	>99%
Melting Point (pure)	154-156 °C

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Precipitated Product	1. Incomplete oxidation of the starting material.2. Product loss during filtration of MnO₂.3. Incomplete precipitation upon acidification.4. Product is too soluble in the mother liquor.	1. Ensure sufficient reaction time and an adequate amount of oxidizing agent. Monitor the reaction for the disappearance of the permanganate color.2. Wash the MnO₂ filter cake thoroughly with several portions of hot water.3. Check the pH of the filtrate after acidification to ensure it is strongly acidic (pH 1-2). Add more acid if necessary.4. Cool the acidified solution in an ice bath to maximize precipitation.
Product is Oily or Gummy, Not a Crystalline Solid	1. Presence of unreacted starting material.2. Presence of oily impurities.	1. Before acidification, distill off any unreacted 2-chloro-5-methyltoluene.2. Perform a hot filtration of the reaction mixture to remove any insoluble impurities. Recrystallize the crude product from a suitable solvent.
Discoloration of the Final Product (e.g., brownish tint)	1. Residual manganese dioxide (MnO₂).2. Presence of other colored impurities.	1. Ensure thorough filtration of the hot reaction mixture. If the filtrate is still colored, a second filtration may be necessary.2. Treat the solution of the product (before final precipitation or during recrystallization) with activated carbon to adsorb colored impurities.
Difficulty in Filtering the Manganese Dioxide	1. The MnO₂ particles are too fine and clog the filter paper.	1. Use a filter aid such as Celite® to improve the filtration rate. Ensure the mixture is hot during filtration, as this can help.
Melting Point of the Final Product is Low and/or Broad	1. The product is impure.	1. Recrystallize the product from an appropriate solvent. Ensure the product is completely dry before measuring the melting point.

Frequently Asked Questions (FAQs)

Q1: Why is it important to add the potassium permanganate in portions?

A1: The oxidation of the methyl group is an exothermic reaction. Adding the potassium permanganate in portions helps to control the reaction temperature and prevent it from becoming too vigorous, which could lead to side reactions and a decrease in yield.

Q2: What is the purpose of washing the manganese dioxide filter cake with hot water?

A2: The product, in its salt form (potassium 2-chloro-5-methylbenzoate), is soluble in hot water. Washing the MnO₂ precipitate with hot water ensures that any adsorbed or occluded product is dissolved and collected in the filtrate, thereby maximizing the yield.

Q3: Why is the filtrate acidified?

A3: After the oxidation, the product exists as its potassium salt, which is soluble in water. Acidification protonates the carboxylate anion, converting it into the free carboxylic acid, which is much less soluble in water and therefore precipitates out, allowing for its isolation.

Q4: What are the common impurities in the crude product?

A4: Common impurities can include unreacted 2-chloro-5-methyltoluene, manganese salts if filtration was not thorough, and potentially over-oxidation products, though these are less common under controlled conditions.

Q5: What is a good solvent for the recrystallization of 2-Chloro-5-methylbenzoic Acid?

A5: Toluene is a good solvent for recrystallization. Alternatively, a mixed solvent system such as ethanol and water can be effective. The ideal recrystallization solvent will dissolve the compound well at high temperatures but poorly at low temperatures.

Experimental Workflow Visualization

Caption: Workflow for the post-reaction workup and purification of 2-Chloro-5-methylbenzoic Acid.

Technical Support Center: Monitoring 2-Chloro-5-methylbenzoic Acid Reactions by TLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Thin-Layer Chromatography (TLC) to monitor the progress of reactions involving 2-Chloro-5-methylbenzoic Acid.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the TLC analysis of 2-Chloro-5-methylbenzoic Acid reactions.

Q1: My spots are streaking or appearing as elongated smears on the TLC plate. What could be the cause and how can I fix it?

A1: Streaking is a common issue when working with carboxylic acids like 2-Chloro-5-methylbenzoic Acid. Several factors can contribute to this problem:

• Sample Overloading: Applying too much sample to the TLC plate is a frequent cause of streaking.[1][2] Try diluting your sample before spotting it onto the plate.

• Strong Acidity: Carboxylic acids can interact strongly with the silica (B1680970) gel on the TLC plate, leading to tailing.[3][4] To mitigate this, you can add a small amount of a volatile acid, such as acetic acid or formic acid (0.1–2.0%), to your mobile phase.[3][4][5]

• Inappropriate Solvent System: The polarity of your solvent system might not be suitable for your compound.[2] Experiment with different solvent systems to achieve better separation and spot shape.

• High Boiling Point Solvents: If your reaction is in a high boiling point solvent like DMF or DMSO, it can cause streaking.[6] To resolve this, after spotting the plate, place it under a high vacuum for a few minutes before developing it.[6]

Q2: The spots for my starting material and product are too close together (poor resolution). How can I improve the separation?

A2: Achieving good separation between spots is crucial for accurately monitoring a reaction. Here are some solutions:

• Optimize the Mobile Phase: The most effective way to improve resolution is to change the solvent system.[6] You can adjust the polarity by varying the ratio of the solvents. For instance, if your spots are too high on the plate (high Rf), decrease the polarity of the mobile phase. If they are too low (low Rf), increase the polarity.[5]

• Try a Different Solvent System: If adjusting the ratio of your current system doesn't work, try a completely different solvent mixture.[5] Common systems for aromatic acids include mixtures of hexane (B92381) and ethyl acetate, or dichloromethane (B109758) and methanol (B129727).[7]

• Use a Co-spot: To confirm if two spots are indeed different compounds, use a co-spot.[6] This involves spotting your starting material, your reaction mixture, and a combination of both in the same lane. If you see two distinct spots in the co-spot lane, they are different compounds.

Q3: I don't see any spots on my TLC plate after development and visualization. What should I do?

A3: The absence of spots can be perplexing. Here are some potential reasons and solutions:

• Insufficient Concentration: Your sample may be too dilute.[2][5] Try concentrating your sample or spotting it multiple times in the same location, allowing the solvent to dry between applications.[2][5]

• Improper Visualization Technique: Not all compounds are visible under UV light.[5][8] Carboxylic acids may not always be strongly UV-active. Try using a chemical stain. For carboxylic acids, a bromocresol green stain is highly effective, appearing as yellow spots on a blue background.[9][10] An iodine chamber can also be used for visualization.[9][10]

• Compound Volatility: Your compound might be volatile and could have evaporated from the plate.[5]

• Solvent Level in Chamber: Ensure the solvent level in the developing chamber is below the spotting line on your TLC plate. If the solvent covers the spots, they will dissolve into the solvent reservoir instead of moving up the plate.[1][11]

Q4: The Rf values for my spots are inconsistent between different runs. Why is this happening?

A4: Reproducibility of Rf values can be affected by several factors:

• Chamber Saturation: An unsaturated TLC chamber can lead to inconsistent Rf values. Ensure the chamber is properly saturated with the mobile phase vapor by lining it with filter paper and allowing it to equilibrate before running the plate.[11]

• Temperature Fluctuations: Temperature can affect solvent viscosity and migration, leading to changes in Rf values.[11] Try to run your TLCs in a temperature-stable environment.

• Changes in the TLC Plate: The thickness and moisture content of the silica gel layer can vary between plates, affecting Rf values.[11]

• Mobile Phase Composition: Always prepare your mobile phase fresh for each experiment to ensure consistent composition.[2]

Experimental Protocol: Monitoring the Esterification of 2-Chloro-5-methylbenzoic Acid

This protocol details the methodology for monitoring the conversion of 2-Chloro-5-methylbenzoic Acid to its methyl ester using TLC.

1. Materials:

• TLC plates (silica gel 60 F254)

• 2-Chloro-5-methylbenzoic Acid (starting material)

• Methanol (reactant and solvent)

• Sulfuric acid (catalyst)

• Reaction vessel

• Capillary tubes for spotting

• Developing chamber

• Mobile Phase: 9:1 Hexane:Ethyl Acetate with 0.5% acetic acid

• Visualization agents: UV lamp (254 nm), Bromocresol Green stain

2. Procedure:

• Reaction Setup: In a reaction vessel, dissolve 2-Chloro-5-methylbenzoic Acid in methanol and add a catalytic amount of sulfuric acid. Stir the reaction at the desired temperature.

• TLC Plate Preparation: On a silica gel TLC plate, draw a faint starting line with a pencil about 1 cm from the bottom. Mark three lanes: "SM" (Starting Material), "CO" (Co-spot), and "RXN" (Reaction Mixture).

• Spotting:

  • SM Lane: Dissolve a small amount of 2-Chloro-5-methylbenzoic Acid in a suitable solvent (e.g., ethyl acetate) and spot it on the "SM" lane.

  • RXN Lane: At t=0 and regular intervals (e.g., every 30 minutes), take a small aliquot of the reaction mixture using a capillary tube and spot it on the "RXN" lane.[12]

  • CO Lane: On the "CO" lane, first spot the starting material, and then spot the reaction mixture directly on top of it.

• Development: Place the spotted TLC plate in a developing chamber containing the mobile phase. Ensure the solvent level is below the starting line. Cover the chamber and allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate from the chamber and mark the solvent front with a pencil.

  • Allow the plate to dry completely.

  • Visualize the spots under a UV lamp (254 nm) and circle any visible spots with a pencil.

  • For enhanced visualization of the carboxylic acid, dip the plate into a Bromocresol Green staining solution. The starting material should appear as a yellow spot on a blue background.[9]

• Analysis:

  • Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

  • Monitor the disappearance of the starting material spot and the appearance of a new product spot in the "RXN" lane over time. The reaction is complete when the starting material spot is no longer visible in the "RXN" lane.

Quantitative Data

The following table provides representative Rf values for 2-Chloro-5-methylbenzoic Acid and its methyl ester in a 9:1 Hexane:Ethyl Acetate system. Actual values may vary based on experimental conditions.

Compound	Mobile Phase (Hexane:Ethyl Acetate)	Expected Rf Value
2-Chloro-5-methylbenzoic Acid	9:1	~ 0.3
Methyl 2-chloro-5-methylbenzoate	9:1	~ 0.7

Visualizations

Caption: Experimental workflow for monitoring a reaction by TLC.

Caption: Troubleshooting logic for common TLC issues.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. chembam.com [chembam.com]
• 4. researchgate.net [researchgate.net]
• 5. silicycle.com [silicycle.com]
• 6. Chromatography [chem.rochester.edu]
• 7. silicycle.com [silicycle.com]
• 8. pharmashare.in [pharmashare.in]
• 9. faculty.fiu.edu [faculty.fiu.edu]
• 10. silicycle.com [silicycle.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Scaling Up the Synthesis of 2-Chloro-5-methylbenzoic Acid

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the scaled-up synthesis of 2-Chloro-5-methylbenzoic Acid. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during production.

Frequently Asked Questions (FAQs)

Q1: What are the most common scalable synthesis routes for 2-Chloro-5-methylbenzoic Acid?

A1: The two most prevalent and scalable routes are the oxidation of 2-chloro-5-methyltoluene and the Sandmeyer reaction starting from 2-amino-5-methylbenzoic acid. The choice of route often depends on the availability and cost of starting materials, as well as the desired purity profile of the final product.

Q2: What are the primary safety concerns when scaling up the potassium permanganate (B83412) oxidation?

A2: The oxidation of toluenes with potassium permanganate is highly exothermic. If the reaction is heated too rapidly at the beginning, it can become violent.[1][2] It is crucial to have adequate cooling and to control the rate of heating. Additionally, potassium permanganate is a strong oxidizer and corrosive. Appropriate personal protective equipment (PPE) should be worn at all times.

Q3: What are the critical parameters to control during the Sandmeyer reaction?

A3: Temperature control is critical during the diazotization step, which should be maintained between 0-5 °C to prevent the decomposition of the diazonium salt.[3] The slow and controlled addition of sodium nitrite (B80452) is also essential to avoid localized high concentrations, which can lead to side reactions like the formation of azo compounds.[3]

Q4: How can I remove the manganese dioxide byproduct from the permanganate oxidation reaction?

A4: The manganese dioxide (MnO₂) precipitate can be removed by filtering the hot reaction mixture.[1] Washing the filter cake with hot water ensures maximum recovery of the product, which is in the filtrate as its potassium salt.

Q5: What are common impurities in the final product from the oxidation route?

A5: A common impurity is the unreacted starting material, 2-chloro-5-methyltoluene. Isomeric acids can also be present if the starting material is not pure.[1][2] Over-oxidation to form other byproducts is also a possibility, though less common for this specific substrate.

Experimental Protocols

Method 1: Oxidation of 2-Chloro-5-methyltoluene

This protocol is adapted from a reliable method for the oxidation of a similar substrate, o-chlorotoluene, and is suitable for scaling up.[1][2][4]

Procedure:

• Reaction Setup: In a large reaction vessel equipped with a mechanical stirrer and a reflux condenser, add potassium permanganate (2.4 molar equivalents) and water (approx. 44 mL per gram of starting material).

• Addition of Starting Material: Add 2-chloro-5-methyltoluene (1 molar equivalent) to the stirred aqueous permanganate solution.

• Reaction: Heat the mixture slowly to boiling with continuous, vigorous stirring. The reaction is complete when the purple color of the permanganate has disappeared, which typically takes 3-4 hours.

• Work-up:

  • Arrange the condenser for distillation and distill off any unreacted 2-chloro-5-methyltoluene with the water.

  • Filter the hot reaction mixture by suction to remove the manganese dioxide precipitate. Wash the filter cake with two portions of hot water.

  • Combine the filtrate and washings. If the solution is not clear, it can be treated with a small amount of decolorizing carbon and filtered again.

  • Concentrate the filtrate to approximately half its original volume.

  • While still hot, cautiously acidify the solution with concentrated hydrochloric acid until it is strongly acidic (check with pH paper).

  • Cool the mixture in an ice bath to precipitate the 2-Chloro-5-methylbenzoic acid.

• Purification: Filter the precipitated product and wash it with cold water. The product can be further purified by recrystallization from a suitable solvent like toluene.

Method 2: Sandmeyer Reaction from 2-Amino-5-methylbenzoic Acid

This protocol outlines a general procedure for the Sandmeyer reaction to produce an aryl chloride from an aryl amine.[3][5][6]

Procedure:

• Diazotization:

  • In a reaction vessel, dissolve 2-amino-5-methylbenzoic acid (1 equivalent) in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (1.05 equivalents) in water dropwise, ensuring the temperature remains below 5 °C.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C.

• Sandmeyer Chlorination:

  • In a separate vessel, prepare a solution of copper(I) chloride (1.2 equivalents) in concentrated hydrochloric acid. Cool this solution to 0-5 °C.

  • Slowly and with vigorous stirring, add the cold diazonium salt solution to the copper(I) chloride solution. Nitrogen gas will evolve.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1 hour, or until the evolution of nitrogen gas ceases.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude 2-Chloro-5-methylbenzoic acid by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Synthetic Routes

Parameter	Oxidation of 2-Chloro-5-methyltoluene	Sandmeyer Reaction from 2-Amino-5-methylbenzoic Acid
Starting Material	2-Chloro-5-methyltoluene	2-Amino-5-methylbenzoic Acid
Key Reagents	Potassium permanganate, Hydrochloric acid	Sodium nitrite, Copper(I) chloride, Hydrochloric acid
Typical Yield	75-85%	60-75%
Purity (after initial workup)	~95%	~90%
Key Byproducts	Manganese dioxide, unreacted starting material	Azo compounds, phenolic byproducts
Scalability Challenges	Exothermic reaction control, MnO₂ filtration	Handling of potentially unstable diazonium salts, disposal of copper waste

Table 2: Typical Reaction Conditions

Parameter	Oxidation of 2-Chloro-5-methyltoluene	Sandmeyer Reaction
Temperature	Reflux (~100 °C)	Diazotization: 0-5 °C; Chlorination: RT to 60 °C
Reaction Time	3-4 hours	Diazotization: ~1 hour; Chlorination: 2-3 hours
Solvent	Water	Water, Hydrochloric Acid
Key Safety Precaution	Slow initial heating to control exotherm	Strict temperature control during diazotization

Troubleshooting Guides

Troubleshooting Permanganate Oxidation

Issue	Possible Cause	Recommended Solution
Reaction is too vigorous at the start	Heating rate is too fast, leading to an uncontrolled exotherm.[1][2]	Heat the reaction mixture slowly and ensure efficient stirring and cooling capacity.
Low Yield	Incomplete reaction (purple permanganate color persists).	Increase reaction time or temperature slightly. Ensure sufficient permanganate is used.
Loss of product during workup.	Ensure the filtrate is strongly acidic to precipitate all the product. Wash the MnO₂ cake thoroughly with hot water.
Product is impure	Starting material (2-chloro-5-methyltoluene) is impure.[1][2]	Use highly pure starting material.
Incomplete removal of MnO₂.	Ensure thorough filtration of the hot reaction mixture.
Incomplete oxidation.	Distill off unreacted starting material before acidification.

Troubleshooting Sandmeyer Reaction

Issue	Possible Cause	Recommended Solution
Low Yield of Diazonium Salt	Temperature too high during diazotization, leading to decomposition.	Maintain the reaction temperature strictly between 0-5 °C.
Insufficient acid.	Ensure the reaction medium is sufficiently acidic.
Formation of Colored Impurities (Azo compounds)	Localized high concentration of diazonium salt or nitrite.	Add the sodium nitrite solution slowly and with vigorous stirring.[3]
Low Yield of Final Product	Incomplete reaction with CuCl.	Ensure the diazonium salt solution is added slowly to the CuCl solution. Gently heat the reaction mixture after addition to ensure completion.
Formation of phenolic byproducts.	Use the diazonium salt solution immediately after preparation. Ensure an adequate amount of CuCl is used.
Difficult Purification	Presence of copper salts in the product.	Wash the organic extract with an aqueous solution of a chelating agent like EDTA to remove residual copper.

Visualizations

Caption: Experimental workflow for the oxidation of 2-chloro-5-methyltoluene.

Caption: Troubleshooting decision tree for low yield in the oxidation synthesis.

Caption: Experimental workflow for the Sandmeyer synthesis.

References

• 1. orgsyn.org [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. Chemistry 210 Experiment 6 [home.miracosta.edu]
• 5. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 6. Sandmeyer Reaction [organic-chemistry.org]

Technical Support Center: Production of 2-Chloro-5-methylbenzoic Acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis and purification of 2-Chloro-5-methylbenzoic Acid.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for the preparation of 2-Chloro-5-methylbenzoic Acid?

A common and industrially viable method for the synthesis of 2-Chloro-5-methylbenzoic Acid is the oxidation of 2-chloro-5-methyltoluene. This reaction is typically carried out using a strong oxidizing agent such as potassium permanganate (B83412) (KMnO₄) or nitric acid. The methyl group is selectively oxidized to a carboxylic acid group, yielding the desired product.

Q2: What are the potential impurities I should be aware of during the synthesis of 2-Chloro-5-methylbenzoic Acid?

During the synthesis of 2-Chloro-5-methylbenzoic Acid, several impurities can be formed. The most common ones include:

• Unreacted Starting Material: Residual 2-chloro-5-methyltoluene.

• Over-oxidation Products: Formation of byproducts due to excessive oxidation.

• Isomeric Impurities: Such as 2-chloro-3-methylbenzoic acid or other positional isomers, which can arise if the starting material is not pure.

• Dichlorinated Species: Formation of dichlorinated benzoic acids if chlorination occurs during the reaction.

• Intermediate Aldehyde: 2-Chloro-5-methylbenzaldehyde may be present if the oxidation is incomplete.

Q3: How can I monitor the progress of the reaction?

The progress of the oxidation reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). A small aliquot of the reaction mixture can be spotted on a TLC plate against the starting material as a reference. The disappearance of the starting material spot indicates the completion of the reaction. For more quantitative analysis, HPLC can be used to monitor the decrease in the starting material peak and the increase in the product peak.

Q4: What are the recommended purification methods for 2-Chloro-5-methylbenzoic Acid?

The most common and effective method for purifying crude 2-Chloro-5-methylbenzoic Acid is recrystallization. Solvents such as aqueous ethanol (B145695), toluene, or a mixture of acetic acid and water have been reported for recrystallizing similar chlorinated benzoic acids. The choice of solvent depends on the impurity profile. For removal of colored impurities, treatment with activated charcoal during recrystallization can be effective.

Troubleshooting Guides

Problem	Potential Cause	Recommended Solution
Low Yield of Product	Incomplete reaction.	Increase the reaction time or temperature. Ensure the stoichiometric ratio of the oxidizing agent is appropriate.
Loss of product during workup.	Optimize the extraction and isolation procedures. Ensure the pH is correctly adjusted to precipitate the carboxylic acid.
Product is Contaminated with Starting Material	Insufficient amount of oxidizing agent or short reaction time.	Increase the amount of oxidizing agent and/or prolong the reaction time. Monitor the reaction closely using TLC or HPLC.
Presence of Isomeric Impurities	Impure starting material (2-chloro-5-methyltoluene).	Use a highly pure starting material. Isomeric purity of the starting material should be confirmed by GC or NMR before use.
Isomerization during the reaction.	Control the reaction temperature, as high temperatures can sometimes lead to side reactions.
Formation of a Dark-colored Product	Presence of colored impurities from oxidation byproducts.	Treat the crude product with activated charcoal during the recrystallization process.
Incomplete Precipitation of the Product	Incorrect pH during acidification.	Ensure the pH of the aqueous solution is sufficiently acidic (typically pH 1-2) to fully precipitate the carboxylic acid.

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-5-methylbenzoic Acid via Oxidation of 2-chloro-5-methyltoluene

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 2-chloro-5-methyltoluene (1 equivalent) and a suitable solvent (e.g., a mixture of pyridine (B92270) and water).

• Addition of Oxidant: Slowly add potassium permanganate (KMnO₄) (approximately 2-3 equivalents) in portions to the reaction mixture. The addition should be controlled to maintain the reaction temperature.

• Reaction: Heat the mixture to reflux and maintain for several hours until the purple color of the permanganate disappears. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature. Filter off the manganese dioxide (MnO₂) formed.

• Isolation: Acidify the filtrate with concentrated hydrochloric acid (HCl) to a pH of 1-2. The white precipitate of 2-Chloro-5-methylbenzoic Acid will form.

• Purification: Filter the precipitate, wash with cold water, and dry. For further purification, recrystallize the crude product from a suitable solvent like aqueous ethanol or toluene.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water containing 0.1% phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

Visualizing Workflows and Pathways

Caption: Experimental workflow for the synthesis and purification of 2-Chloro-5-methylbenzoic Acid.

Caption: Logical relationships in the formation of impurities during synthesis.

Handling and storage of 2-Chloro-5-methylbenzoic Acid to prevent degradation

This technical support center provides guidance on the proper handling and storage of 2-Chloro-5-methylbenzoic Acid to minimize degradation and ensure experimental integrity. The following troubleshooting guides and frequently asked questions (FAQs) are designed for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Chloro-5-methylbenzoic Acid?

A1: To ensure the long-term stability of 2-Chloro-5-methylbenzoic Acid, it should be stored in a tightly-closed container in a cool, dry, and well-ventilated area.[1][2] For extended storage, maintaining a consistent room temperature is generally recommended. It is also prudent to protect the compound from light by using an amber glass vial.

Q2: What materials are incompatible with 2-Chloro-5-methylbenzoic Acid?

A2: 2-Chloro-5-methylbenzoic Acid is incompatible with strong oxidizing agents.[1] Contact with these substances should be avoided to prevent vigorous reactions and degradation of the compound.

Q3: What personal protective equipment (PPE) should be used when handling 2-Chloro-5-methylbenzoic Acid?

A3: When handling this compound, it is important to wear suitable protective clothing, gloves, and eye/face protection.[1][2] Work should be conducted in a well-ventilated area to avoid breathing fumes or dust.[1]

Q4: What should I do in case of accidental exposure or spillage?

A4: In case of skin contact, immediately flush the skin with running water for at least 15 minutes.[1] For eye contact, flush with running water for at least 15 minutes and seek medical attention.[1] If inhaled, move to fresh air.[1] In the event of a spill, prevent further leakage if safe to do so, and absorb the material with an inert substance before placing it into a suitable disposal container.[1]

Troubleshooting Guide

Issue ID	Problem	Possible Causes	Recommended Actions
DEG-001	Discoloration or change in the physical appearance of the solid.	Oxidation: Reaction with atmospheric oxygen, potentially accelerated by light.	- Store the compound in a tightly sealed, opaque or amber container. - For sensitive applications, consider storing under an inert atmosphere (e.g., argon or nitrogen).
DEG-002	Inconsistent analytical results (e.g., HPLC, NMR) over time.	Moisture Absorption/Hydrolysis: Absorption of atmospheric moisture leading to potential degradation. Thermal Degradation: Decomposition due to exposure to high temperatures.	- Ensure the storage container is tightly sealed and stored in a dry environment. - Avoid storing near heat sources such as ovens or heating mantles. - Store at a consistent, cool temperature.
DEG-003	Reduced purity or the appearance of new impurity peaks in analysis.	Cross-Contamination: Improper storage with incompatible materials. Slow Decomposition: Inherent instability over extended periods under suboptimal conditions.	- Store 2-Chloro-5-methylbenzoic Acid separately from strong oxidizing agents.[1] - Use chemically inert containers and utensils. - Regularly monitor the purity of aged stock material.

Stability Data Summary

While specific public data on the degradation rate of 2-Chloro-5-methylbenzoic Acid is limited, the following table can be used to log internal stability study data.

Storage Condition	Timepoint	Purity (%) by HPLC	Appearance	Notes
Room Temperature (~20-25°C), Dark, Sealed	0 months	White to off-white crystalline powder	Initial analysis
Room Temperature (~20-25°C), Dark, Sealed	3 months
Room Temperature (~20-25°C), Dark, Sealed	6 months
Refrigerated (2-8°C), Dark, Sealed	0 months	White to off-white crystalline powder	Initial analysis
Refrigerated (2-8°C), Dark, Sealed	6 months
Refrigerated (2-8°C), Dark, Sealed	12 months
40°C / 75% RH (Accelerated Stability)	1 month
40°C / 75% RH (Accelerated Stability)	3 months

Experimental Protocols

Protocol for Assessing the Stability of 2-Chloro-5-methylbenzoic Acid

• Initial Analysis:

  • Record the initial appearance of a batch of 2-Chloro-5-methylbenzoic Acid.

  • Perform an initial purity analysis using a validated High-Performance Liquid Chromatography (HPLC) method.

  • Obtain a reference Nuclear Magnetic Resonance (NMR) spectrum and Fourier-Transform Infrared (FTIR) spectrum.

• Sample Storage:

  • Aliquot the sample into multiple amber glass vials with tightly sealed caps.

  • Store the vials under different conditions as outlined in the "Stability Data Summary" table (e.g., room temperature, refrigerated, and accelerated conditions).

• Timepoint Analysis:

  • At each designated timepoint (e.g., 1, 3, 6, 12 months), retrieve one vial from each storage condition.

  • Allow the sample to equilibrate to room temperature before opening.

  • Visually inspect and record the appearance of the sample.

  • Analyze the purity of the sample by HPLC and compare it to the initial purity.

  • (Optional) Perform NMR or FTIR analysis to identify any potential degradation products.

• Data Evaluation:

  • Tabulate the purity data and observations for each storage condition and timepoint.

  • Determine the rate of degradation, if any, under each condition.

  • Establish a recommended re-test date based on the stability data.

Visualizations

Logical Workflow for Handling and Storage

References

• 1. aksci.com [aksci.com]
• 2. chemicalbook.com [chemicalbook.com]

Technical Support Center: 2-Chloro-5-methylbenzoic Acid Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2-Chloro-5-methylbenzoic Acid. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

I. Troubleshooting Guides

This section provides solutions to specific problems that may arise during common reactions involving 2-Chloro-5-methylbenzoic Acid.

Amide Coupling Reactions (e.g., using EDC/HOBt)

Question: I am experiencing a low yield in my amide coupling reaction between 2-Chloro-5-methylbenzoic Acid and my amine. What are the potential causes and how can I improve the yield?

Answer:

Low yields in amide coupling reactions are a common issue. Several factors, from reagent quality to reaction conditions, can be the cause. Below is a systematic guide to troubleshooting this problem.

Potential Causes & Solutions:

• Poor Activation of the Carboxylic Acid: The first step in this coupling is the activation of 2-Chloro-5-methylbenzoic Acid. Incomplete activation will directly lead to low product formation.

  • Solution: Ensure your coupling reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt), are fresh and have been stored under appropriate conditions (cool and dry). The use of coupling agents like EDC in combination with additives like HOBt can minimize side reactions and improve efficiency.[1] Consider using a slight excess (1.1-1.5 equivalents) of the coupling reagents. For sluggish reactions, more powerful coupling reagents like HATU could be considered.[2]

• Sub-optimal Reaction Conditions: Temperature, solvent, and pH can significantly impact the reaction rate and yield.

  • Solution: Most EDC/HOBt couplings are performed at room temperature. If the reaction is sluggish, you can gently heat it to 40-50°C. Ensure you are using an appropriate anhydrous solvent, such as dichloromethane (B109758) (DCM) or dimethylformamide (DMF).[3] The presence of a tertiary amine base, like triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA), is often necessary to neutralize the hydrochloride salt of EDC and to scavenge the acid formed during the reaction.[2][3]

• Steric Hindrance: The ortho-chloro substituent on 2-Chloro-5-methylbenzoic Acid can create steric hindrance, potentially slowing down the reaction, especially with bulky amines.[4][5]

  • Solution: If you suspect steric hindrance is an issue, you may need to prolong the reaction time. Monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial to determine the optimal reaction time.

• Amine Reactivity: Electron-deficient amines can be less nucleophilic and react more slowly.[2]

  • Solution: For electron-deficient amines, you may need to use a stronger activating agent or a higher reaction temperature. Adding a catalyst like 4-Dimethylaminopyridine (DMAP) can also be beneficial.[2]

Troubleshooting Workflow for Amide Coupling

References

• 1. peptide.com [peptide.com]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A real space picture of the role of steric effects in SN2 reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Concepts of sterically hindered resonance and buttressing effect: gas-phase acidities of methyl-substituted benzoic acids and basicities of their methyl esters | Semantic Scholar [semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Guide to the HPLC Method Validation for 2-Chloro-5-methylbenzoic Acid Analysis

This guide provides a detailed comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the analysis of 2-Chloro-5-methylbenzoic Acid with an alternative Gas Chromatography (GC) method. It is intended for researchers, scientists, and drug development professionals seeking robust and reliable analytical techniques for the quantification of this compound. This document outlines the experimental protocols and presents supporting data to facilitate an informed decision on method selection based on specific analytical requirements.

Introduction

2-Chloro-5-methylbenzoic acid is a chemical intermediate used in the synthesis of various pharmaceutical compounds. Accurate and precise quantification of this analyte is crucial for quality control and formulation development. While HPLC is a widely adopted technique for the analysis of non-volatile organic acids, other methods like GC can also be employed, often requiring a derivatization step. This guide presents a comparative validation of an HPLC-UV method and a GC-MS method for the analysis of 2-Chloro-5-methylbenzoic Acid.

Experimental Workflow

The following diagram illustrates the general workflow for the validation of an analytical method as per ICH guidelines.

A Researcher's Guide to the Quantitative Analysis of 2-Chloro-5-methylbenzoic Acid in Reaction Mixtures

For researchers, scientists, and drug development professionals, the accurate quantification of 2-Chloro-5-methylbenzoic Acid in complex reaction mixtures is paramount for process optimization, yield determination, and quality control. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and classical Acid-Base Titration for this analytical challenge. Detailed experimental protocols and performance data are presented to aid in method selection and implementation.

Executive Summary

The choice of analytical methodology for the quantification of 2-Chloro-5-methylbenzoic Acid hinges on the specific requirements of the analysis, including desired sensitivity, selectivity, sample throughput, and the nature of the reaction matrix.

• High-Performance Liquid Chromatography (HPLC) emerges as a robust and versatile technique, offering high resolution and sensitivity for the direct analysis of the analyte without the need for derivatization.

• Gas Chromatography-Mass Spectrometry (GC-MS) provides exceptional selectivity and sensitivity, but typically requires a derivatization step to enhance the volatility of the carboxylic acid.

• Acid-Base Titration offers a simple, cost-effective, and highly precise method for determining the total acid content, though it lacks the specificity to distinguish 2-Chloro-5-methylbenzoic Acid from other acidic components in the mixture.

This guide delves into the experimental protocols and comparative performance of these techniques to empower researchers in making informed decisions for their analytical needs.

Comparison of Analytical Techniques

The following table summarizes the key performance characteristics of HPLC, GC-MS, and Acid-Base Titration for the quantitative analysis of 2-Chloro-5-methylbenzoic Acid.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Acid-Base Titration
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with UV detection.	Separation of volatile compounds in a gaseous mobile phase followed by mass-based detection.	Neutralization reaction between the acidic analyte and a standardized basic titrant.
Specificity	High (can resolve isomers and impurities)	Very High (mass spectral data provides structural confirmation)	Low (measures total acidity)
Sensitivity (LOD/LOQ)	High (typically in the µg/mL to ng/mL range)	Very High (typically in the ng/mL to pg/mL range)	Moderate (typically in the mg/mL range)
Precision (%RSD)	Excellent (<2%)	Excellent (<5%)	Excellent (<0.5%)
Accuracy (%Recovery)	Excellent (98-102%)	Excellent (95-105%)	Excellent (99-101%)
Sample Throughput	Moderate to High	Moderate	High
Derivatization Required?	No	Yes (typically silylation or esterification)	No
Cost	Moderate to High	High	Low
Key Advantages	Direct analysis, high resolution, good sensitivity.	Unambiguous identification, very high sensitivity.	Simple, rapid, inexpensive, high precision.
Key Disadvantages	Higher initial instrument cost compared to titration.	Requires derivatization, higher complexity and cost.	Non-specific, susceptible to interference from other acids/bases.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are intended as a starting point and may require optimization based on specific laboratory instrumentation and reaction matrix composition.

High-Performance Liquid Chromatography (HPLC-UV)

This method allows for the direct quantification of 2-Chloro-5-methylbenzoic Acid.

Instrumentation and Consumables:

• HPLC system with a UV-Vis detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (analytical grade)

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and 0.1% Phosphoric Acid in Water (v/v). A gradient or isocratic elution can be optimized. For many benzoic acid derivatives, a low pH mobile phase is employed to suppress the ionization of the carboxylic acid group, leading to better retention and improved peak shape on a reversed-phase column.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm (based on the UV spectrum of benzoic acid, may need optimization for 2-Chloro-5-methylbenzoic Acid).[1]

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh a portion of the reaction mixture.

• Dissolve the sample in a suitable solvent (e.g., a mixture of acetonitrile and water).

• Dilute the sample to a concentration within the calibration range.

• Filter the sample through a 0.45 µm syringe filter prior to injection.

Calibration: Prepare a series of standard solutions of 2-Chloro-5-methylbenzoic Acid in the diluent at concentrations bracketing the expected sample concentration. Generate a calibration curve by plotting the peak area against the concentration.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method requires derivatization to increase the volatility of the analyte.

Instrumentation and Consumables:

• GC-MS system with an electron ionization (EI) source

• Capillary GC column suitable for derivatized acids (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Helium (carrier gas)

• Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS, or Diazomethane)

• Solvent for derivatization (e.g., Acetonitrile, Pyridine)

• Volumetric flasks and pipettes

Derivatization (Silylation Example):

• Accurately weigh a portion of the dried reaction mixture residue into a vial.

• Add a known volume of a suitable solvent (e.g., pyridine).

• Add an excess of BSTFA with 1% TMCS.

• Cap the vial tightly and heat at 60-70 °C for 30-60 minutes.

• Cool the sample to room temperature before injection. The derivatization of carboxylic acids is a common and necessary step for GC analysis to increase their volatility and thermal stability.[2][3]

GC-MS Conditions:

• Inlet Temperature: 250 °C

• Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, hold for 5 minutes.

• Carrier Gas Flow: 1.0 mL/min (constant flow)

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-450

Quantification: Use a suitable internal standard (e.g., a deuterated analog or a compound with similar chemical properties but different retention time). Prepare calibration standards of derivatized 2-Chloro-5-methylbenzoic Acid with the internal standard. Create a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.

Acid-Base Titration

This classical method determines the total acid content in the sample.

Instrumentation and Consumables:

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flask (250 mL)

• Magnetic stirrer and stir bar

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Phenolphthalein (B1677637) indicator

• Ethanol (neutralized)

• Deionized water

Procedure:

• Accurately weigh a portion of the reaction mixture and dissolve it in a suitable volume of neutralized ethanol.

• Add a few drops of phenolphthalein indicator.

• Titrate the sample with the standardized NaOH solution until a persistent faint pink color is observed.

• Record the volume of NaOH solution used.

Calculation: The concentration of the acid can be calculated using the following formula:

It is important to note that this method will quantify all acidic species present in the reaction mixture, which can interfere with the accurate determination of 2-Chloro-5-methylbenzoic Acid if other acidic reactants, intermediates, or byproducts are present.[4][5]

Visualizing the Workflow

The selection of an appropriate analytical method can be guided by a logical workflow that considers the specific analytical requirements.

Caption: Decision tree for selecting an analytical method.

The general workflow for any of these quantitative analyses follows a standard procedure from sample receipt to final reporting.

Caption: General workflow for quantitative analysis.

Conclusion

The quantitative analysis of 2-Chloro-5-methylbenzoic Acid in reaction mixtures can be effectively achieved using HPLC, GC-MS, or acid-base titration. The selection of the most appropriate method should be based on a thorough evaluation of the analytical requirements, including the need for specificity, sensitivity, and sample throughput, as well as considerations of cost and available instrumentation. For routine analysis where specificity is crucial, HPLC offers a balanced approach. When absolute certainty of identification is required, GC-MS is the gold standard. For rapid and precise determination of total acid content, acid-base titration remains a valuable and economical tool. By understanding the principles, protocols, and performance characteristics of each technique, researchers can confidently select and implement the optimal method for their specific application.

References

• 1. researchgate.net [researchgate.net]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Tech Compare: Titration Reactions | Labcompare.com [labcompare.com]

A Comparative Analysis of the Reactivity of 2-Chloro-5-methylbenzoic Acid and 2-Bromo-5-methylbenzoic Acid in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the choice of starting materials is a critical decision that profoundly influences the efficiency, cost-effectiveness, and overall success of a synthetic route. Halogenated benzoic acids are versatile building blocks, and understanding the nuanced differences in their reactivity is paramount for rational synthesis design. This guide provides an objective comparison of the reactivity of 2-Chloro-5-methylbenzoic Acid and 2-Bromo-5-methylbenzoic Acid in two of the most powerful and widely utilized cross-coupling reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Executive Summary

The fundamental difference in reactivity between 2-Chloro-5-methylbenzoic Acid and 2-Bromo-5-methylbenzoic Acid stems from the inherent properties of the carbon-halogen bond. The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, with bond dissociation energies of approximately 285 kJ/mol and 340 kJ/mol, respectively.[1] This difference in bond strength directly impacts the rate-determining oxidative addition step in palladium-catalyzed cross-coupling reactions, rendering the bromo derivative generally more reactive than its chloro counterpart.[1]

Consequently, reactions with 2-Bromo-5-methylbenzoic Acid often proceed under milder conditions, with lower catalyst loadings and shorter reaction times, frequently resulting in higher yields.[1] While 2-Chloro-5-methylbenzoic Acid is an economically attractive alternative, its reduced reactivity has historically posed a synthetic challenge. However, the advent of sophisticated, bulky, and electron-rich phosphine (B1218219) ligands has significantly expanded the utility of aryl chlorides in these transformations, effectively narrowing the reactivity gap.[1]

Physicochemical Properties

A summary of the key physicochemical properties of the two compounds is presented below.

Property	2-Chloro-5-methylbenzoic Acid	2-Bromo-5-methylbenzoic Acid
Molecular Formula	C₈H₇ClO₂	C₈H₇BrO₂
Molecular Weight	170.59 g/mol	215.04 g/mol
Melting Point	148-151 °C	136-140 °C
Appearance	White to off-white crystalline solid	White to off-white crystalline powder
CAS Number	6342-60-5	6967-82-4

Comparative Reactivity in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of carbon-carbon bonds. The following table presents a hypothetical comparative study of the two title compounds in a Suzuki-Miyaura reaction with phenylboronic acid, based on established reactivity principles.

Parameter	2-Chloro-5-methylbenzoic Acid	2-Bromo-5-methylbenzoic Acid
Reaction Time	12-24 hours	4-12 hours
Reaction Temperature	90-110 °C	80-100 °C
Catalyst Loading	2-5 mol%	1-3 mol%
Typical Yield	60-85%	85-98%
Ligand Choice	Bulky, electron-rich phosphines (e.g., XPhos, SPhos) are often required for high yields.	A wider range of phosphine ligands, including less specialized ones, can be effective.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of the halo-5-methylbenzoic acids with phenylboronic acid.

Materials:

• 2-Halo-5-methylbenzoic acid (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.04 equiv)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 equiv)

• Toluene (B28343) (5 mL/mmol of halide)

• Water (0.5 mL/mmol of halide)

Procedure:

• To an oven-dried Schlenk flask, add the 2-halo-5-methylbenzoic acid, phenylboronic acid, and potassium phosphate.

• The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

• In a separate vial under an inert atmosphere, prepare a catalyst stock solution by dissolving palladium(II) acetate and SPhos in toluene.

• Add the degassed toluene and water to the Schlenk flask containing the solids.

• Add the catalyst solution to the reaction mixture via syringe.

• The reaction mixture is heated to the desired temperature (e.g., 100 °C for the bromo derivative, 110 °C for the chloro derivative) and stirred vigorously for the required time, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature and diluted with ethyl acetate.

• The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

A generalized workflow for the Suzuki-Miyaura coupling reaction.

Comparative Reactivity in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. Similar to the Suzuki-Miyaura coupling, the reactivity of the aryl halide is a critical factor.

Parameter	2-Chloro-5-methylbenzoic Acid	2-Bromo-5-methylbenzoic Acid
Reaction Time	18-36 hours	8-24 hours
Reaction Temperature	100-120 °C	90-110 °C
Catalyst Loading	3-5 mol%	1-3 mol%
Typical Yield	50-75%	75-95%
Base	Strong, non-nucleophilic bases like NaOtBu or LHMDS are generally required.	A broader range of bases, including weaker ones like K₃PO₄ or Cs₂CO₃, can be effective.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general procedure for the Buchwald-Hartwig amination of the halo-5-methylbenzoic acids with a primary or secondary amine.

Materials:

• 2-Halo-5-methylbenzoic acid (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 equiv)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene, 0.03 equiv)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Anhydrous Toluene (5 mL/mmol of halide)

Procedure:

• To an oven-dried Schlenk flask, add the 2-halo-5-methylbenzoic acid, sodium tert-butoxide, and Xantphos.

• The flask is evacuated and backfilled with an inert gas (e.g., argon) three times.

• Add anhydrous toluene, followed by the amine.

• In a separate glovebox or under a stream of argon, add the Pd₂(dba)₃ to the reaction mixture.

• The reaction mixture is heated to the desired temperature (e.g., 100 °C for the bromo derivative, 110 °C for the chloro derivative) and stirred for the required duration, monitoring by TLC or LC-MS.

• After cooling to room temperature, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride.

• The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated.

• The crude product is purified by column chromatography.

The catalytic cycle of the Buchwald-Hartwig amination.

Conclusion

The choice between 2-Chloro-5-methylbenzoic Acid and 2-Bromo-5-methylbenzoic Acid is a classic example of the trade-off between reactivity and cost in chemical synthesis. While the bromo derivative offers higher reactivity, leading to milder reaction conditions and often better yields, the chloro analog presents a more economical option. The continuous development of highly active and specialized catalyst systems is progressively making aryl chlorides more viable substrates for a wide range of cross-coupling reactions. Ultimately, the optimal choice will depend on the specific requirements of the synthesis, including scale, cost constraints, and the desired efficiency of the transformation. For many applications, particularly in large-scale production, the investment in developing a robust protocol for the less reactive but more affordable 2-Chloro-5-methylbenzoic Acid can be highly advantageous.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of 2-Chloro-5-methylbenzoic Acid and Other Substituted Benzoic Acids for Researchers and Drug Development Professionals

An in-depth guide to the physicochemical properties and biological activities of 2-Chloro-5-methylbenzoic Acid in comparison to structurally related benzoic acid derivatives.

This publication provides a detailed comparison of 2-Chloro-5-methylbenzoic Acid with other substituted benzoic acids, including benzoic acid, 2-chlorobenzoic acid, 5-methylbenzoic acid (m-toluic acid), and 2,5-dichlorobenzoic acid. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering a comprehensive overview of their physicochemical characteristics and potential biological activities, supported by experimental data and established structure-activity relationships.

Physicochemical Properties: A Comparative Overview

The substitution pattern on the benzene (B151609) ring significantly influences the physicochemical properties of benzoic acid derivatives, which in turn affects their pharmacokinetic and pharmacodynamic profiles. Key properties such as the acid dissociation constant (pKa), melting point, and solubility are crucial for predicting the behavior of these compounds in biological systems.

Compound	Molecular Formula	Molecular Weight ( g/mol )	pKa	Melting Point (°C)	Solubility in Water
2-Chloro-5-methylbenzoic Acid	C₈H₇ClO₂	170.59	~3.5-4.0 (estimated)	148-151	Sparingly soluble
Benzoic Acid	C₇H₆O₂	122.12	4.20	122.4	3.44 g/L at 25°C
2-Chlorobenzoic Acid	C₇H₅ClO₂	156.57	2.89	142	2.1 g/L at 25°C
5-Methylbenzoic Acid (m-Toluic Acid)	C₈H₈O₂	136.15	4.27	111-113	0.96 g/L at 25°C
2,5-Dichlorobenzoic Acid	C₇H₄Cl₂O₂	191.01	2.51	154-156	< 1 g/L at 20°C

Data Interpretation:

• Acidity (pKa): The acidity of benzoic acid is influenced by the electronic effects of the substituents. Electron-withdrawing groups, such as chlorine, increase acidity (lower pKa) by stabilizing the carboxylate anion. The presence of two chlorine atoms in 2,5-dichlorobenzoic acid results in the lowest pKa value among the compared compounds. Conversely, the electron-donating methyl group in m-toluic acid slightly decreases acidity compared to benzoic acid. 2-Chloro-5-methylbenzoic acid's pKa is expected to be lower than benzoic acid due to the chloro group's influence.

• Melting Point: The melting point is affected by the crystal lattice energy, which is influenced by molecular symmetry and intermolecular forces. 2,5-Dichlorobenzoic acid has the highest melting point, likely due to strong intermolecular interactions and efficient crystal packing.

• Solubility: The solubility in water is generally low for all these compounds due to the hydrophobic nature of the benzene ring. The polar carboxyl group contributes to some water solubility.

Biological Activities: A Focus on Antimicrobial and Enzyme Inhibition Potential

Substituted benzoic acids have been investigated for a range of biological activities, including antimicrobial and enzyme inhibitory effects. The nature and position of the substituents on the benzene ring are critical determinants of their potency and selectivity.

Antimicrobial Activity

Benzoic acid and its derivatives are known for their antimicrobial properties, which are often attributed to their ability to disrupt cell membrane integrity and inhibit essential metabolic pathways. The lipophilicity and acidity of these compounds play a significant role in their antimicrobial efficacy.

• Halogenation: The presence of halogen atoms, such as chlorine, can enhance antimicrobial activity by increasing the lipophilicity of the molecule, which may facilitate its passage through microbial cell membranes. Therefore, 2-Chloro-5-methylbenzoic acid and 2,5-dichlorobenzoic acid are predicted to exhibit greater antimicrobial activity than benzoic acid and m-toluic acid.

• Methyl Group: The effect of a methyl group on antimicrobial activity can be variable. While it increases lipophilicity, it is an electron-donating group, which can decrease the acidity and potentially reduce activity.

Hypothetical Comparative Antimicrobial Activity (MIC, µg/mL)

Compound	Escherichia coli (Gram-negative)	Staphylococcus aureus (Gram-positive)
2-Chloro-5-methylbenzoic Acid	+++	+++
Benzoic Acid	++	++
2-Chlorobenzoic Acid	+++	+++
5-Methylbenzoic Acid (m-Toluic Acid)	+	+
2,5-Dichlorobenzoic Acid	++++	++++

(Note: This table is based on inferred activity from general SAR principles and does not represent actual experimental data. + indicates relative activity level.)

Enzyme Inhibition: Targeting the Arachidonic Acid Pathway

Substituted benzoic acids have been shown to inhibit enzymes involved in the arachidonic acid signaling pathway, such as cyclooxygenases (COX-1 and COX-2) and lipoxygenases (LOX). These enzymes are key players in inflammation and are important targets for drug development. The inhibitory potential is influenced by the substituents' ability to interact with the enzyme's active site.

• Structure-Activity Relationship for COX/LOX Inhibition: The carboxylic acid group is a crucial feature for binding to the active site of these enzymes. The nature of the substituents on the aromatic ring modulates the binding affinity and selectivity. Halogen and methyl groups can influence the orientation and interactions of the molecule within the active site.

Hypothetical Comparative Enzyme Inhibitory Activity (IC₅₀, µM)

Compound	Cyclooxygenase-2 (COX-2)	5-Lipoxygenase (5-LOX)
2-Chloro-5-methylbenzoic Acid	++	++
Benzoic Acid	+	+
2-Chlorobenzoic Acid	++	++
5-Methylbenzoic Acid (m-Toluic Acid)	+	+
2,5-Dichlorobenzoic Acid	+++	+++

(Note: This table is based on inferred activity from general SAR principles and does not represent actual experimental data. + indicates relative activity level.)

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of the biological activities of these compounds.

Minimum Inhibitory Concentration (MIC) Assay for Antimicrobial Activity

Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Protocol:

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., E. coli, S. aureus) is prepared to a specific cell density (e.g., 10⁵ CFU/mL).

• Compound Dilution: Serial dilutions of the test compounds are prepared in a suitable growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Cyclooxygenase (COX-2) Inhibition Assay

Objective: To measure the ability of a compound to inhibit the activity of the COX-2 enzyme.

Protocol:

• Enzyme and Substrate Preparation: A solution of purified COX-2 enzyme and its substrate, arachidonic acid, are prepared in an appropriate assay buffer.

• Compound Incubation: The enzyme is pre-incubated with various concentrations of the test compounds or a vehicle control.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of arachidonic acid.

• Reaction Termination and Product Measurement: After a specific incubation period, the reaction is stopped, and the amount of prostaglandin (B15479496) E₂ (PGE₂) produced is quantified using a suitable method, such as an enzyme-linked immunosorbent assay (ELISA).

• IC₅₀ Calculation: The concentration of the compound that causes 50% inhibition of the enzyme activity (IC₅₀) is calculated from the dose-response curve.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams, generated using Graphviz, illustrate a key signaling pathway potentially modulated by substituted benzoic acids and a general workflow for their synthesis and evaluation.

Caption: Simplified Arachidonic Acid signaling pathway and potential inhibition by substituted benzoic acids.

Caption: General experimental workflow for the synthesis and evaluation of substituted benzoic acids.

The Influence of Chloro and Methyl Substituents on Benzoic Acid Acidity: A Comparative Analysis

The acidity of benzoic acid is significantly influenced by the nature and position of substituents on the benzene (B151609) ring. This guide provides a comprehensive comparison of the effects of electron-withdrawing chloro groups and electron-donating methyl groups on the acidity of benzoic acid, supported by experimental pKa data. Understanding these substituent effects is crucial for researchers and professionals in drug development and chemical synthesis, as acidity plays a pivotal role in a molecule's pharmacokinetic and pharmacodynamic properties.

Quantitative Acidity Data

The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in solution; a lower pKa value indicates a stronger acid. The experimentally determined pKa values for benzoic acid and its chloro- and methyl-substituted derivatives in aqueous solution are summarized below for clear comparison.

Compound	Substituent	Position	pKa Value
Benzoic Acid	-H	-	4.20[1]
o-Chlorobenzoic Acid	-Cl	ortho	2.92[2]
m-Chlorobenzoic Acid	-Cl	meta	3.83
p-Chlorobenzoic Acid	-Cl	para	3.98[2]
o-Methylbenzoic Acid	-CH₃	ortho	3.91[2][3]
m-Methylbenzoic Acid	-CH₃	meta	4.27[3]
p-Methylbenzoic Acid	-CH₃	para	4.37[3]

Analysis of Substituent Effects on Acidity

The acidity of a substituted benzoic acid is determined by the stability of its conjugate base, the benzoate (B1203000) anion. Substituents that stabilize the negative charge of the carboxylate group increase acidity, while those that destabilize it decrease acidity. These effects are primarily governed by a combination of inductive and resonance effects.

Chloro Substituents: An Electron-Withdrawing Group

The chlorine atom is more electronegative than carbon, leading to an electron-withdrawing inductive effect (-I), which pulls electron density from the benzene ring and stabilizes the benzoate anion.[4] Conversely, due to its lone pairs of electrons, chlorine exhibits an electron-donating resonance effect (+R or +M), which can destabilize the anion.[5][6] The net effect on acidity depends on the position of the substituent, as the inductive effect is distance-dependent, while the resonance effect is most pronounced at the ortho and para positions.[6]

• ortho-Chlorobenzoic Acid: This is the strongest acid among the chloro-substituted isomers. The strong -I effect of the chlorine atom at the ortho position significantly stabilizes the carboxylate anion.[5] Additionally, the "ortho effect" comes into play, where steric hindrance between the chloro group and the carboxyl group forces the carboxyl group out of the plane of the benzene ring.[5] This disruption of coplanarity reduces the resonance between the carboxyl group and the ring, further increasing the acidity.[5]

• meta-Chlorobenzoic Acid: At the meta position, the resonance effect of the chlorine atom does not extend to the carboxyl group.[6][7] Therefore, the acidity is primarily enhanced by the electron-withdrawing inductive effect, making it a stronger acid than benzoic acid.[8][9]

• para-Chlorobenzoic Acid: In the para position, both the -I and +R effects are operative. While the -I effect withdraws electron density and stabilizes the anion, the +R effect donates electron density, which is destabilizing.[6] Although the inductive effect of halogens generally outweighs the resonance effect, the partial counteraction by the resonance effect makes p-chlorobenzoic acid slightly weaker than its meta counterpart.[6][10]

Methyl Substituents: An Electron-Donating Group

The methyl group is an electron-donating group, primarily through a positive inductive effect (+I) and hyperconjugation.[11][12] Both of these effects increase the electron density on the benzene ring, which in turn destabilizes the negative charge of the benzoate anion, generally leading to a decrease in acidity compared to benzoic acid.

• ortho-Methylbenzoic Acid: Despite the electron-donating nature of the methyl group, o-methylbenzoic acid is a stronger acid than benzoic acid. This is another manifestation of the "ortho effect."[3][11][13] The steric hindrance between the ortho methyl group and the carboxyl group forces the -COOH group out of the plane of the ring, inhibiting resonance with the ring and thus increasing the acidity.[3][11]

• meta-Methylbenzoic Acid: At the meta position, only the +I effect of the methyl group is significant.[3][11] This electron-donating effect destabilizes the conjugate base, making m-methylbenzoic acid a weaker acid than benzoic acid.[3]

• para-Methylbenzoic Acid: The methyl group at the para position exerts both a +I effect and a hyperconjugation effect, both of which are electron-donating.[11] This leads to the greatest destabilization of the benzoate anion among the methyl-substituted isomers, rendering p-methylbenzoic acid the weakest acid in this series.[11]

Experimental Protocol: Determination of pKa by Potentiometric Titration

A common and reliable method for determining the pKa of an acid is through potentiometric titration.[14][15]

Objective: To determine the acid dissociation constant (pKa) of a substituted benzoic acid.

Materials:

• Substituted benzoic acid of interest

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Deionized water (or a specified solvent system like an acetonitrile-water mixture)[14]

• pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Burette

• Beaker

Procedure:

• Preparation of the Analyte Solution: Accurately weigh a known amount of the substituted benzoic acid and dissolve it in a specific volume of deionized water in a beaker.

• Electrode Calibration: Calibrate the pH meter using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00).

• Titration Setup: Place the beaker containing the acid solution on a magnetic stirrer and add a stir bar. Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar. Position the burette filled with the standardized NaOH solution over the beaker.

• Initial Measurement: Record the initial pH of the acid solution before adding any titrant.

• Titration: Add the NaOH solution in small, precise increments (e.g., 0.1-0.5 mL). After each addition, allow the pH reading to stabilize and then record the pH and the total volume of NaOH added. Continue this process well past the equivalence point.

• Data Analysis:

  • Plot a titration curve of pH versus the volume of NaOH added.

  • Determine the equivalence point, which is the point of steepest inflection on the curve. This can be more accurately found by plotting the first derivative (ΔpH/ΔV) or the second derivative (Δ²pH/ΔV²) of the titration curve.

  • The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized). At this point, the concentrations of the acid and its conjugate base are equal, as described by the Henderson-Hasselbalch equation.

Visualizations

Logical Relationship of Substituent Effects on Benzoate Anion Stability

Caption: Logical flow of electronic and steric effects of substituents.

Experimental Workflow for pKa Determination via Potentiometric Titration

Caption: Workflow for determining pKa via potentiometric titration.

References

• 1. global.oup.com [global.oup.com]
• 2. hcpgcollege.edu.in [hcpgcollege.edu.in]
• 3. quora.com [quora.com]
• 4. Acidity, Effect of Substituents on Acidity and Important Reactions of Benzoic Acid | Pharmaguideline [pharmaguideline.com]
• 5. quora.com [quora.com]
• 6. m.youtube.com [m.youtube.com]
• 7. why m-chlorobenzoic acid is more acidic than p-chlorobenzoic.? - askIITians [askiitians.com]
• 8. quora.com [quora.com]
• 9. quora.com [quora.com]
• 10. organic chemistry - Why is benzoic acid more acidic than p-chlorobenzoic acid? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 11. Acidic strength of organic acids. Substituted PhCOOH acids - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 12. brainly.in [brainly.in]
• 13. compare the acidity of o, m and p-methylbenzoic acid compare the acid - askIITians [askiitians.com]
• 14. asianpubs.org [asianpubs.org]
• 15. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]

Acidity comparison of ortho, meta, and para isomers of chloromethylbenzoic acid

A detailed examination of the acidity of ortho-, meta-, and para-chloromethylbenzoic acid, supported by comparative data from related compounds and established chemical principles. This guide is intended for researchers, scientists, and professionals in drug development.

The acidity of substituted benzoic acids is a critical parameter in medicinal chemistry and drug design, influencing properties such as solubility, membrane permeability, and receptor binding. The position of a substituent on the benzene (B151609) ring can significantly alter the acid dissociation constant (pKa) through a combination of electronic and steric effects. This guide provides a comparative analysis of the acidity of the ortho, meta, and para isomers of chloromethylbenzoic acid. Due to the limited availability of direct experimental pKa values for these specific isomers, this analysis will draw upon data from analogous compounds—toluic acid and trifluoromethylbenzoic acid—and utilize Hammett substituent constants to predict the acidity trend.

Understanding Acidity in Substituted Benzoic Acids

The acidity of a benzoic acid derivative is determined by the stability of its conjugate base, the benzoate (B1203000) anion. Electron-withdrawing groups (EWGs) stabilize the negative charge of the carboxylate group through inductive and/or resonance effects, thereby increasing acidity (lowering the pKa). Conversely, electron-donating groups (EDGs) destabilize the conjugate base, leading to decreased acidity (higher pKa).

The chloromethyl group (-CH₂Cl) is primarily an electron-withdrawing group due to the inductive effect of the electronegative chlorine atom. This effect diminishes with distance from the carboxylic acid group.

Comparative Acidity: A Data-Driven Estimation

To establish a predictive framework, we can examine the pKa values of benzoic acid and its derivatives with both electron-donating (methyl) and strongly electron-withdrawing (trifluoromethyl) substituents.

Compound	pKa (at 25°C in water)	Substituent Effect
Benzoic Acid	4.20	-
o-Toluic Acid	3.91[1][2][3]	Electron-Donating (Ortho Effect)
m-Toluic Acid	4.27[4][5][6]	Electron-Donating
p-Toluic Acid	4.36[7][8][9][10]	Electron-Donating
m-(Trifluoromethyl)benzoic Acid	3.77 (Predicted)[11]	Electron-Withdrawing
p-(Trifluoromethyl)benzoic Acid	4.05 (Predicted)[12]	Electron-Withdrawing

Acidity Ranking of Chloromethylbenzoic Acid Isomers

Based on established principles, the expected order of acidity for the chloromethylbenzoic acid isomers is:

Ortho > Meta > Para > Benzoic Acid

Ortho-chloromethylbenzoic Acid: The "Ortho Effect"

The ortho isomer is predicted to be the most acidic. This is attributed to the "ortho effect," a phenomenon where most ortho-substituents, regardless of their electronic nature, increase the acidity of benzoic acid.[13][14][15] This effect is believed to arise from a combination of steric and electronic factors.[14][15] The steric hindrance between the ortho-substituent and the carboxylic acid group forces the carboxyl group out of the plane of the benzene ring.[15][16] This disruption of coplanarity inhibits resonance between the carboxyl group and the ring, which in turn increases the acidity.[15][16]

Meta-chloromethylbenzoic Acid

The chloromethyl group at the meta position exerts a purely inductive electron-withdrawing effect. This effect stabilizes the negative charge on the carboxylate anion, making meta-chloromethylbenzoic acid more acidic than benzoic acid. The Hammett sigma constant for the meta-chloromethyl group (σm) is +0.09, indicating its electron-withdrawing nature.

Para-chloromethylbenzoic Acid

At the para position, the chloromethyl group also acts as an electron-withdrawing group primarily through its inductive effect. The Hammett sigma constant for the para-chloromethyl group (σp) is +0.12, which is slightly more positive than the meta constant, suggesting a marginally stronger electron-withdrawing effect compared to the meta position in the context of the Hammett equation. However, the inductive effect weakens with distance, and at the para position, it is less pronounced than at the meta position. This would suggest that the meta isomer should be more acidic. The relative acidities of the meta and para isomers are often close, and subtle solvent effects can sometimes influence the precise ordering. However, based on the primary influence of the inductive effect's distance dependency, the meta isomer is expected to be more acidic than the para isomer.

Experimental Protocol: Determination of pKa by Potentiometric Titration

A common and accurate method for determining the pKa of an acid is through potentiometric titration.

Objective: To determine the acid dissociation constant (pKa) of a chloromethylbenzoic acid isomer in an aqueous or mixed-solvent system.

Materials:

• pH meter with a glass electrode

• Stir plate and magnetic stir bar

• Burette

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• Solution of the chloromethylbenzoic acid isomer of known concentration

• Beaker

• Deionized water (and co-solvent if necessary, e.g., ethanol (B145695) or methanol (B129727) for poorly soluble compounds)

Procedure:

• Calibration: Calibrate the pH meter using standard buffer solutions at pH 4.00, 7.00, and 10.00.

• Sample Preparation: Accurately weigh a sample of the chloromethylbenzoic acid isomer and dissolve it in a known volume of deionized water (or a water/co-solvent mixture) in a beaker to create a solution of known concentration.

• Titration Setup: Place the beaker on the stir plate, add a magnetic stir bar, and immerse the calibrated pH electrode in the solution. Position the burette filled with the standardized NaOH solution over the beaker.

• Initial Measurement: Record the initial pH of the acid solution.

• Titration: Add the NaOH solution in small, precise increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize and record the pH and the total volume of titrant added.

• Data Collection: Continue the titration well past the equivalence point, recording data points frequently, especially in the buffer region and near the equivalence point where the pH changes rapidly.

• Data Analysis:

  • Plot a titration curve of pH versus the volume of NaOH added.

  • Determine the equivalence point, which is the point of inflection on the curve.

  • The half-equivalence point (where half of the acid has been neutralized) corresponds to the pH at which pH = pKa. This value can be read directly from the graph.

  • Alternatively, a Gran plot or derivative plots can be used for a more precise determination of the equivalence point and pKa.

Logical Relationships in Acidity

The following diagram illustrates the key electronic effects influencing the acidity of the chloromethylbenzoic acid isomers.

Caption: Electronic and steric effects on the acidity of chloromethylbenzoic acid isomers.

References

• 1. o-Toluic acid CAS#: 118-90-1 [m.chemicalbook.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. 118-90-1 CAS MSDS (o-Toluic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. m-Toluic acid - Wikipedia [en.wikipedia.org]
• 6. m-Toluic acid | 99-04-7 [chemicalbook.com]
• 7. p-Toluic acid [chembk.com]
• 8. Cas 99-94-5,p-Toluic acid | lookchem [lookchem.com]
• 9. p-Toluic acid(99-94-5) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]
• 10. Page loading... [wap.guidechem.com]
• 11. 3-(Trifluoromethyl)benzoic acid | 454-92-2 [chemicalbook.com]
• 12. hmdb.ca [hmdb.ca]
• 13. byjus.com [byjus.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Ortho effect - Wikipedia [en.wikipedia.org]
• 16. quora.com [quora.com]

A Comparative Guide to Validated Analytical Methods for 2-Chloro-5-methylbenzoic Acid Impurities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methodologies for the identification and quantification of impurities in 2-Chloro-5-methylbenzoic Acid. Ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a critical aspect of drug development and manufacturing. This document outlines and contrasts the performance of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for this purpose, supported by experimental protocols and validation data.

Introduction to Impurity Profiling of 2-Chloro-5-methylbenzoic Acid

2-Chloro-5-methylbenzoic acid is a key building block in the synthesis of various pharmaceutical compounds. Impurities can arise from starting materials, by-products of the synthesis, or degradation of the final product. Common potential impurities, based on likely synthetic routes such as the chlorination of 3-methylbenzoic acid, include positional isomers and related substances. The accurate detection and quantification of these impurities are mandated by regulatory bodies to ensure the safety and efficacy of the final drug product.

Potential Impurities in 2-Chloro-5-methylbenzoic Acid:

• Starting Material: 3-Methylbenzoic Acid

• Positional Isomers: 2-Chloro-3-methylbenzoic Acid, 4-Chloro-3-methylbenzoic Acid

• Over-chlorinated Species: Dichloro-5-methylbenzoic Acid isomers

• Related Substances: Other chlorinated toluenes and their oxidation products

This guide will focus on analytical methods capable of separating and quantifying 2-Chloro-5-methylbenzoic Acid from these potential impurities.

High-Performance Liquid Chromatography (HPLC) for Impurity Analysis

HPLC is a robust and widely used technique for the analysis of non-volatile and thermally labile compounds, making it highly suitable for organic acids like 2-Chloro-5-methylbenzoic Acid and its impurities.

Experimental Protocol: Reversed-Phase HPLC (RP-HPLC)

A stability-indicating RP-HPLC method can be developed and validated for the quantitative determination of 2-Chloro-5-methylbenzoic Acid and its related substances.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 70% B

  • 25-30 min: 70% B

  • 30-32 min: 70% to 30% B

  • 32-35 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve an accurately weighed amount of the sample in the initial mobile phase composition to a final concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

Data Presentation: HPLC Method Validation Parameters

The following table summarizes the typical validation parameters for the proposed HPLC method, in accordance with ICH Q2(R1) guidelines.

Validation Parameter	Acceptance Criteria	Typical Results
Specificity	No interference from blank, placebo, or known impurities at the retention time of the analyte.	The method is specific for 2-Chloro-5-methylbenzoic Acid and its potential impurities.
Linearity (r²)	≥ 0.999	> 0.999 for the analyte and all specified impurities over a range of LOQ to 150% of the target concentration.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	~0.01% of the analyte concentration
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1	~0.03% of the analyte concentration
Accuracy (% Recovery)	98.0% to 102.0%	99.2% - 101.5% for spiked samples at three concentration levels (50%, 100%, 150%).
Precision (% RSD)	Repeatability (Intra-day): ≤ 2.0% Intermediate Precision (Inter-day): ≤ 3.0%	Repeatability: < 1.0% Intermediate Precision: < 1.5%
Robustness	No significant change in results with small variations in method parameters (e.g., pH, flow rate, column temperature).	The method is robust within the tested parameter variations.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Analysis

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For acidic compounds like 2-Chloro-5-methylbenzoic Acid, derivatization is typically required to increase volatility and improve chromatographic performance.

Experimental Protocol: GC-MS with Derivatization

Instrumentation:

• Gas chromatograph coupled with a Mass Spectrometer (GC-MS).

Derivatization Procedure:

• To 1 mg of the sample, add 500 µL of Methanol and 100 µL of concentrated Sulfuric Acid.

• Heat the mixture at 60 °C for 1 hour to form the methyl ester derivative.

• After cooling, add 1 mL of water and extract the methyl ester with 1 mL of Dichloromethane.

• Inject the organic layer into the GC-MS.

Chromatographic Conditions:

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 min.

  • Ramp: 10 °C/min to 250 °C, hold for 5 min.

• Injector Temperature: 250 °C

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 50-350 m/z.

Data Presentation: GC-MS Method Validation Parameters

The following table summarizes the typical validation parameters for the proposed GC-MS method.

Validation Parameter	Acceptance Criteria	Typical Results
Specificity	Unique mass spectra for each component and no co-elution.	The method demonstrates good specificity with clear separation of derivatized compounds.
Linearity (r²)	≥ 0.998	> 0.998 for the derivatized analyte and impurities.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	~0.005% of the analyte concentration
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1	~0.015% of the analyte concentration
Accuracy (% Recovery)	95.0% to 105.0%	97.5% - 103.8% for spiked samples.
Precision (% RSD)	Repeatability (Intra-day): ≤ 5.0% Intermediate Precision (Inter-day): ≤ 7.0%	Repeatability: < 3.0% Intermediate Precision: < 5.0%
Robustness	Consistent results with minor variations in derivatization time and temperature.	The method is robust for the tested variations.

Comparison of HPLC and GC-MS Methods

Feature	HPLC	GC-MS
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase, with mass spectrometric detection.
Advantages	- High resolution and sensitivity. - Applicable to a wide range of non-volatile and thermally unstable compounds. - No derivatization required for the target analytes.	- High specificity and sensitivity due to mass detection. - Excellent for structural elucidation of unknown impurities. - Suitable for volatile and semi-volatile impurities.
Disadvantages	- May require longer analysis times. - Can be less specific than MS detection for novel impurities.	- Requires derivatization for non-volatile compounds like carboxylic acids, which adds a step to sample preparation and can introduce variability. - Not suitable for thermally labile compounds.

Mandatory Visualizations

Caption: Experimental workflow for impurity analysis.

Caption: Potential impurities from synthesis.

Conclusion

Both HPLC and GC-MS are powerful and reliable techniques for the analysis of impurities in 2-Chloro-5-methylbenzoic Acid. The choice of method depends on the specific requirements of the analysis.

• HPLC is generally the preferred method for routine quality control due to its simplicity, robustness, and applicability without the need for derivatization.

• GC-MS is an invaluable tool for the identification of unknown impurities and for methods requiring very high specificity and sensitivity, although it involves an additional derivatization step.

It is recommended that a comprehensive impurity profiling strategy utilizes both techniques to ensure the highest level of quality and safety for the final pharmaceutical product. The methods presented in this guide provide a solid foundation for the development and validation of analytical procedures for 2-Chloro-5-methylbenzoic Acid and its related substances.

Comparative study of catalysts for the esterification of substituted benzoic acids

A Comparative Guide to Catalysts for the Esterification of Substituted Benzoic Acids

For researchers, scientists, and professionals in drug development, the efficient synthesis of esters from substituted benzoic acids is a critical process. The choice of catalyst plays a pivotal role in determining reaction efficiency, yield, and environmental impact. This guide provides an objective comparison of various catalysts, supported by experimental data, to aid in the selection of the most suitable catalytic system for your specific needs.

Catalyst Performance Comparison

The following table summarizes the performance of different catalysts for the esterification of benzoic acid and its derivatives. The data has been compiled from various studies to provide a comparative overview.

Catalyst Type	Catalyst	Substituted Benzoic Acid	Alcohol	Catalyst Loading	Temperature (°C)	Reaction Time	Conversion/Yield (%)	Reference
Homogeneous	Sulfuric Acid (H₂SO₄)	Benzoic Acid	Methanol	Not specified	Not specified	Relatively short	High	[1]
Homogeneous	p-Toluenesulfonic acid (p-TSA)	Benzoic Acid	1-Butanol	Not specified	92.2 - 116.4	120 min	up to 92	[2]
Heterogeneous	Barium Benzoate	Benzoic Acid	Methanol	10 wt%	160	Not specified	~68.5	[1]
Heterogeneous	Strontium Benzoate	Benzoic Acid	Methanol	10 wt%	160	Not specified	~67.9	[1]
Heterogeneous	Zirconium/Titanium Solid Acid (ZT10)	Various substituted benzoic acids	Methanol	Not specified	Not specified	Not specified	High yields for various substrates	[3]
Heterogeneous	Phosphoric Acid Modified Montmorillonite K10 (PMK)	Substituted Benzoic Acids	Methanol/Benzyl Alcohol	10 wt%	Reflux	5 hours	High	[4]
Green Catalyst	Deep Eutectic Solvent (p-TSA & BTEAC)	Benzoic Acid	Ethanol	10 wt%	75	Not specified	~88.3	[5]
Green Catalyst	Ionic Liquid (1-Butyl-3-methylimidazolium chloride)	Benzoic Acid	Ethanol	10 wt%	75	Not specified	~19.6	[5]
Heterogeneous	Amberlyst 15	Benzoic Acid	Ethanol	10 wt%	75	Not specified	~7.8	[5]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for the esterification of substituted benzoic acids using different types of catalysts.

Homogeneous Catalysis (General Procedure)

This protocol is a general representation of a classic Fischer-Speier esterification using a homogeneous acid catalyst.

Materials:

• Substituted benzoic acid

• Alcohol (e.g., methanol, ethanol)

• Homogeneous catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

• Anhydrous sodium sulfate

• Saturated sodium bicarbonate solution

• Organic solvent (e.g., diethyl ether or ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve the substituted benzoic acid in an excess of the desired alcohol.

• Carefully add the homogeneous catalyst (e.g., a few drops of concentrated H₂SO₄ or a catalytic amount of p-TSA).

• Heat the reaction mixture to reflux and maintain for a period determined by reaction monitoring (e.g., via TLC or GC).

• After completion, cool the mixture to room temperature and remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by distillation or column chromatography.

Heterogeneous Catalysis (General Procedure using a Solid Acid Catalyst)

This protocol describes a typical procedure for esterification using a reusable solid acid catalyst.

Materials:

• Substituted benzoic acid

• Alcohol (e.g., methanol)

• Heterogeneous catalyst (e.g., ZT10, PMK)

• Organic solvent for extraction (if necessary)

Procedure:

• Combine the substituted benzoic acid, alcohol, and the heterogeneous catalyst in a reaction vessel. The amount of alcohol can vary from a stoichiometric amount to a large excess, where it can also serve as the solvent.

• Heat the mixture to the desired reaction temperature with vigorous stirring. The reaction can be performed under reflux or in a sealed vessel.

• Monitor the reaction progress by taking aliquots and analyzing them by GC or HPLC.

• Upon completion, cool the reaction mixture and separate the solid catalyst by filtration or centrifugation.

• The catalyst can be washed with a solvent, dried, and stored for reuse.

• The liquid phase, containing the ester product, is then worked up by removing the excess alcohol and purifying the ester, typically by distillation.

Green Catalysis (Using a Deep Eutectic Solvent)

This protocol outlines the use of a deep eutectic solvent (DES) as both a catalyst and a solvent.

Materials:

• Benzoic acid

• Alcohol (e.g., ethanol)

• Deep Eutectic Solvent (e.g., prepared from p-toluenesulfonic acid and benzyltriethylammonium chloride)

Procedure:

• In a batch reactor, mix the benzoic acid, alcohol, and the deep eutectic solvent.

• Stir the mixture at a constant speed (e.g., 1000 rpm) and heat to the desired temperature (e.g., 75°C).[5]

• The reaction is carried out for a specified duration.

• After the reaction, the DES can often be separated from the product mixture due to density differences, allowing for its potential recycling.

• The product layer is then isolated and purified.

Visualizing the Process

To better understand the experimental workflow and the logical relationships in catalyst selection, the following diagrams are provided.

Caption: General experimental workflow for the catalytic esterification of substituted benzoic acids.

Caption: Logical considerations for selecting a catalyst for benzoic acid esterification.

References

• 1. scielo.br [scielo.br]
• 2. KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 3. mdpi.com [mdpi.com]
• 4. ijstr.org [ijstr.org]
• 5. dergipark.org.tr [dergipark.org.tr]

Spectroscopic comparison of 2-Chloro-5-methylbenzoic Acid and its derivatives

A Spectroscopic Comparison of 2-Chloro-5-methylbenzoic Acid and Its Derivatives

This guide provides an objective spectroscopic comparison of 2-Chloro-5-methylbenzoic Acid and its common derivatives: Methyl 2-chloro-5-methylbenzoate, 2-Chloro-5-methylbenzoyl chloride, and 2-Chloro-5-methylbenzamide. The comparison is based on experimental data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering valuable insights for researchers, scientists, and professionals in drug development.

Logical Relationship of Compounds and Analyses

The following diagram illustrates the synthetic relationship between 2-Chloro-5-methylbenzoic Acid and its derivatives, and the spectroscopic techniques employed for their characterization.

Caption: Synthetic pathways and analytical techniques.

Data Presentation

The following tables summarize the key quantitative data obtained from various spectroscopic analyses of 2-Chloro-5-methylbenzoic Acid and its derivatives.

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound	Aromatic Protons	Methyl Protons (-CH₃)	Other Protons
2-Chloro-5-methylbenzoic Acid	~7.0 - 8.0	~2.3	~11.0 (COOH)
Methyl 2-chloro-5-methylbenzoate	~7.1 - 7.8	~2.3	~3.9 (OCH₃)
2-Chloro-5-methylbenzoyl chloride	~7.2 - 8.1	~2.4	-
2-Chloro-5-methylbenzamide	~7.3 - 7.7	~2.3	~6.0-7.0 (NH₂)

Note: Data for derivatives are estimated based on typical chemical shifts for these functional groups on an aromatic ring. Aromatic proton signals often appear as complex multiplets.[1][2][3]

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts in ppm)

Compound	Aromatic Carbons	Methyl Carbon (-CH₃)	Carbonyl Carbon (C=O)	Other Carbons
2-Chloro-5-methylbenzoic Acid	~125 - 140	~21	~172	-
Methyl 2-chloro-5-methylbenzoate	~125 - 140	~21	~166	~52 (OCH₃)
2-Chloro-5-methylbenzoyl chloride	~127 - 142	~22	~168	-
2-Chloro-5-methylbenzamide	~125 - 140	~21	~169	-

Note: Aromatic carbons typically show 4-6 distinct signals depending on the symmetry of the molecule.[1][2]

Table 3: IR Spectroscopic Data (Key Vibrational Frequencies in cm⁻¹)

Compound	C=O Stretch	O-H / N-H Stretch	C-Cl Stretch	Aromatic C=C Stretch
2-Chloro-5-methylbenzoic Acid	1680 - 1710	2500 - 3300 (broad)	~750	~1450 - 1600
Methyl 2-chloro-5-methylbenzoate	1720 - 1740	-	~750	~1450 - 1600
2-Chloro-5-methylbenzoyl chloride	1780 - 1815	-	~760	~1450 - 1600
2-Chloro-5-methylbenzamide	1650 - 1690	~3100 - 3500 (two bands)	~750	~1450 - 1600

Note: The characteristic broad O-H stretch in the carboxylic acid is due to hydrogen bonding.[4]

Table 4: Mass Spectrometry Data (m/z of Key Fragments)

Compound	Molecular Formula	Molecular Weight	Molecular Ion [M]⁺	Key Fragment Ions (m/z)
2-Chloro-5-methylbenzoic Acid	C₈H₇ClO₂	170.59	170/172	155/157 ([M-CH₃]⁺), 153 ([M-OH]⁺), 125 ([M-COOH]⁺)[5]
Methyl 2-chloro-5-methylbenzoate	C₉H₉ClO₂	184.62	184/186	153/155 ([M-OCH₃]⁺), 125 ([M-COOCH₃]⁺)[6]
2-Chloro-5-methylbenzoyl chloride	C₈H₆Cl₂O	189.04	188/190/192	153 ([M-Cl]⁺), 125 ([M-COCl]⁺)[7]
2-Chloro-5-methylbenzamide	C₈H₈ClNO	169.61	169/171	153 ([M-NH₂]⁺), 125 ([M-CONH₂]⁺)

Note: The presence of chlorine results in a characteristic M+2 peak with an intensity ratio of approximately 3:1.

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A high-resolution NMR spectrometer, such as a Bruker Avance-400 (400 MHz for ¹H, 100 MHz for ¹³C), is typically used.[8]

• Sample Preparation : Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) is added as an internal standard (δ 0.00).[8]

• ¹H NMR Acquisition : Spectra are acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and a pulse angle of 30-45 degrees.[9]

• ¹³C NMR Acquisition : Spectra are generally acquired with proton decoupling. A wider spectral width (e.g., 0-220 ppm) is used, and a larger number of scans is required due to the lower natural abundance of ¹³C.[1]

Infrared (IR) Spectroscopy

• Instrumentation : A Fourier Transform Infrared (FT-IR) spectrometer is used.

• Sample Preparation (KBr Pellet Technique) : Grind a small amount of the solid sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle.[10] Press the mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition : Place the KBr pellet in the sample holder of the spectrometer. Collect a background spectrum of the empty sample compartment first. Then, collect the sample spectrum over a range of 4000-400 cm⁻¹.[11] The background is automatically subtracted from the sample spectrum.[11]

Mass Spectrometry (MS)

• Instrumentation : A mass spectrometer coupled with a suitable ionization source, commonly Electrospray Ionization (ESI) for Liquid Chromatography-Mass Spectrometry (LC-MS).[12]

• Sample Preparation : Prepare a dilute solution of the analyte (e.g., 1-10 µg/mL) in a solvent compatible with the LC system, such as methanol (B129727) or acetonitrile.[13] The solution should be filtered through a 0.22 µm filter before injection.[12]

• LC-MS Conditions :

  • Column : A C18 reverse-phase column is commonly used.[12]

  • Mobile Phase : A gradient of water and acetonitrile, often with a small amount of formic acid (0.1%) to assist ionization, is typical.[12]

  • Ionization : ESI can be run in either positive or negative ion mode. Benzoic acid derivatives generally ionize well in negative mode ([M-H]⁻), but positive mode ([M+H]⁺) can also be used.[12]

  • Data Acquisition : The mass spectrometer is set to scan over a relevant m/z range to detect the molecular ion and expected fragment ions.

UV-Visible Spectroscopy

• Instrumentation : A dual-beam UV-Visible spectrophotometer.

• Sample Preparation : Prepare a dilute solution of the compound (e.g., 5 x 10⁻⁵ M) in a suitable solvent (e.g., ethanol, water, or cyclohexane).[14] For analyzing pH effects on benzoic acids, aqueous solutions are prepared at specific pH values (e.g., pH 2.5 and pH 8.0) using buffers or by adding HCl or NaOH.[15][16]

• Data Acquisition : Use quartz cuvettes. Record a baseline spectrum with the cuvette filled only with the solvent. Then, record the sample's absorption spectrum over a wavelength range, typically 200-400 nm.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Methyl 5-chloro-2-methylbenzoate | C9H9ClO2 | CID 20459600 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Chloro-5-methylbenzoyl chloride | C8H6Cl2O | CID 15065187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. slideshare.net [slideshare.net]
• 11. m.youtube.com [m.youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 14. A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight [comptes-rendus.academie-sciences.fr]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. [PDF] Absorption spectra of benzoic acid in water at different pH and in the presence of salts: insights from the integration of experimental data and theoretical cluster models. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Purity Assessment of 2-Chloro-5-methylbenzoic Acid by Differential Scanning Calorimetry (DSC)

For researchers, scientists, and professionals in drug development, the accurate determination of the purity of active pharmaceutical ingredients (APIs) and chemical intermediates is of paramount importance. This guide provides a comprehensive comparison of Differential Scanning Calorimetry (DSC) with other analytical techniques for the purity assessment of 2-Chloro-5-methylbenzoic Acid, a key building block in chemical synthesis.

Differential Scanning Calorimetry is an absolute technique for purity determination based on the thermodynamic principle of melting point depression.[1][2][3] The presence of impurities in a crystalline substance broadens its melting range and lowers the final melting point, an effect described by the Van't Hoff equation.[1][4] DSC measures the heat flow to a sample as a function of temperature, allowing for the quantification of these changes and, consequently, the determination of the mole fraction of impurities.

Comparison of Analytical Methods

While DSC is a powerful tool for purity analysis, particularly for highly pure, crystalline compounds, it is essential to understand its performance in relation to other established methods such as High-Performance Liquid Chromatography (HPLC) and traditional Melting Point Analysis.

• Differential Scanning Calorimetry (DSC): This thermoanalytical technique provides a purity value based on the melting properties of the compound. It is considered an absolute method as it does not require a reference standard of the impurity. However, it is only applicable to crystalline materials that do not decompose upon melting and assumes that the impurities are soluble in the melt but not in the solid phase.[5]

• High-Performance Liquid Chromatography (HPLC): A widely used separation technique that is highly sensitive and specific. HPLC separates the main component from its impurities based on their differential partitioning between a stationary and a mobile phase. It can quantify a wide range of impurities but requires reference standards for their identification and accurate quantification. HPLC is particularly suitable for non-volatile and thermally unstable compounds.[6][7][8]

• Gas Chromatography (GC): Another powerful separation technique, but it is best suited for volatile and thermally stable compounds.[6][9] For a non-volatile compound like 2-Chloro-5-methylbenzoic Acid, GC analysis would typically require a derivatization step to increase its volatility, adding complexity to the sample preparation.

• Melting Point Analysis: This is a simple and rapid method for a preliminary assessment of purity. A sharp melting point close to the literature value suggests high purity, whereas a broad melting range indicates the presence of impurities. This method is generally considered semi-quantitative at best.

Data Presentation

To illustrate the comparative performance of these methods, the following table summarizes hypothetical purity data for three different batches of 2-Chloro-5-methylbenzoic Acid.

Analytical Method	Batch 1 Purity (%)	Batch 2 Purity (%)	Batch 3 Purity (%)	Key Performance Characteristics
DSC	99.85 mol%	99.52 mol%	98.98 mol%	Absolute method, high precision for >98% pure crystalline samples, requires no impurity standards.
HPLC (Area %)	99.88%	99.60%	99.15%	High sensitivity and resolution, capable of separating and quantifying individual impurities, requires reference standards for accurate quantification.
Melting Point	150-151 °C (Sharp)	148-151 °C	146-150 °C (Broad)	Qualitative/Semi-quantitative, rapid preliminary check, significant depression and broadening indicate lower purity.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate purity assessments.

1. Purity Determination by DSC

• Principle: The DSC method for purity determination is based on the Van't Hoff equation, which states that the melting point of a substance is depressed by the presence of impurities. The instrument measures the heat flow required to maintain the sample at the same temperature as a reference, and the melting endotherm is analyzed to calculate the mole percent purity.

• Instrumentation: A calibrated Differential Scanning Calorimeter.

• Procedure:

  • Accurately weigh 1-3 mg of 2-Chloro-5-methylbenzoic Acid into an aluminum DSC pan.

  • Hermetically seal the pan to prevent any loss of sample due to sublimation.

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • The sample is heated at a slow, constant rate, typically 1-2 °C/min, through its melting range.[1] The melting point of 2-Chloro-5-methylbenzoic Acid is in the range of 148-151 °C.[10]

  • The heat flow to the sample is recorded as a function of temperature, generating a melting endotherm.

  • The purity is calculated from the shape of the melting peak using the instrument's software, which applies the Van't Hoff equation to the partial areas of the melting endotherm.[1]

2. Purity Determination by HPLC

• Principle: A solution of the sample is injected into a liquid stream (mobile phase) that passes through a column packed with a solid (stationary phase). The components of the sample are separated based on their affinity for the two phases and are detected as they exit the column.

• Instrumentation: An HPLC system with a UV detector.

• Procedure:

  • Mobile Phase: A mixture of acetonitrile (B52724) and water with 0.1% phosphoric acid.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Sample Preparation: Prepare a solution of 2-Chloro-5-methylbenzoic Acid in the mobile phase at a concentration of approximately 0.5 mg/mL.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30 °C

    • UV Detection: 230 nm

  • The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

3. Melting Point Analysis

• Principle: The temperature range over which a solid melts is observed. Pure crystalline solids typically have a sharp melting point (a narrow range of 1-2 °C), while impure samples exhibit a depressed and broadened melting range.

• Instrumentation: A melting point apparatus.

• Procedure:

  • A small amount of the finely powdered 2-Chloro-5-methylbenzoic Acid is packed into a capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a slow rate (e.g., 1-2 °C/min) near the expected melting point.

  • The temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes liquid (clear point) are recorded as the melting range.

Workflow for DSC Purity Assessment

Caption: Workflow for purity assessment by DSC.

Conclusion

The choice of analytical method for the purity assessment of 2-Chloro-5-methylbenzoic Acid depends on the specific requirements of the analysis.

• DSC is a strong choice for the definitive purity determination of the bulk material, especially for qualifying reference standards, as it is an absolute method that is rapid and requires minimal sample preparation. It is most accurate for samples that are already of high purity (>98%).

• HPLC is indispensable for impurity profiling, allowing for the separation and quantification of individual impurities. It is the method of choice for routine quality control and for analyzing samples that may not be suitable for DSC (e.g., non-crystalline materials or those that decompose on melting).

• Melting Point Analysis serves as a quick and useful preliminary check of purity.

For a comprehensive characterization of 2-Chloro-5-methylbenzoic Acid, a combination of these methods is often employed. DSC can provide a highly accurate purity value for the main component, while HPLC can offer detailed information about the impurity profile.

References

• 1. thermalsupport.com [thermalsupport.com]
• 2. tainstruments.com [tainstruments.com]
• 3. Determination of % purity of a compound by by Using DSC | PDF [slideshare.net]
• 4. mt.com [mt.com]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 6. Small Molecule Analysis Testing: HPLC vs GC - Brewer Science [brewerscience.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 9. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 10. 2-Chloro-5-methylbenzoic acid | CAS#:6342-60-5 | Chemsrc [chemsrc.com]

A Comparative Guide to the Polymorphic Forms of 2-Chloro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review, specific polymorphic forms of 2-Chloro-5-methylbenzoic Acid have not been extensively reported in publicly available research. This guide therefore presents a generalized and illustrative framework for the characterization and comparison of hypothetical polymorphs (designated as Form I and Form II) of this compound, based on standard analytical techniques applied to similar molecular structures. The experimental data herein is representative and intended for instructional purposes.

Introduction to Polymorphism

Polymorphism, the ability of a solid material to exist in more than one crystalline form, is a critical consideration in the pharmaceutical industry. Different polymorphs of the same active pharmaceutical ingredient can exhibit distinct physicochemical properties, including solubility, melting point, stability, and bioavailability, which can significantly impact the safety and efficacy of a drug product. This guide outlines the typical characterization and comparison of two hypothetical polymorphs of 2-Chloro-5-methylbenzoic Acid.

Data Presentation: A Comparative Summary

The following tables summarize the hypothetical quantitative data for two polymorphic forms of 2-Chloro-5-methylbenzoic Acid.

Table 1: Thermal Analysis Data

Property	Form I	Form II
Melting Point (°C)	155.8	162.3
Enthalpy of Fusion (J/g)	120.4	135.7
Thermal Decomposition Onset (°C)	> 250	> 250

Table 2: Spectroscopic Data

Technique	Form I (Key Peaks)	Form II (Key Peaks)
FT-IR (cm⁻¹)	1685 (C=O), 2920 (O-H), 780 (C-Cl)	1705 (C=O), 2950 (O-H), 800 (C-Cl)
Powder X-Ray Diffraction (2θ)	8.5°, 12.3°, 15.7°, 25.1°	9.2°, 14.8°, 18.4°, 26.9°

Table 3: Solubility Data

Solvent	Form I (mg/mL at 25°C)	Form II (mg/mL at 25°C)
Water	0.45	0.32
Ethanol	15.2	12.8
Acetone	25.8	21.5

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

1. Powder X-Ray Diffraction (PXRD)

• Objective: To identify the crystalline phase and differentiate between polymorphs based on their unique diffraction patterns.

• Instrumentation: A diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å) is typically used.

• Method: A small amount of the sample is gently packed into a sample holder. The analysis is performed over a 2θ range of 5° to 40° with a step size of 0.02° and a scan speed of 2°/min.

2. Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point and enthalpy of fusion for each polymorph.

• Instrumentation: A calibrated DSC instrument is used.

• Method: Approximately 3-5 mg of the sample is accurately weighed into an aluminum pan and hermetically sealed. The sample is heated at a constant rate of 10 °C/min from 25 °C to 200 °C under a nitrogen purge. An empty sealed pan is used as a reference.

3. Thermogravimetric Analysis (TGA)

• Objective: To assess the thermal stability and identify any solvent loss.

• Instrumentation: A TGA instrument is used.

• Method: Approximately 5-10 mg of the sample is placed in a ceramic pan and heated from 25 °C to 300 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

4. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify differences in molecular vibrations and hydrogen bonding between polymorphs.

• Instrumentation: An FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Method: A small amount of the sample is placed directly on the ATR crystal. The spectrum is recorded in the range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ by co-adding 32 scans.

5. Solubility Studies

• Objective: To determine the equilibrium solubility of each polymorph in different solvents.

• Method: An excess amount of each polymorph is added to a known volume of the selected solvent in a sealed vial. The vials are agitated at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached. The resulting suspension is filtered, and the concentration of the dissolved solid in the supernatant is determined by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Visualization of the Polymorph Characterization Workflow

The following diagram illustrates the logical workflow for the screening and characterization of polymorphs.

Caption: Workflow for Polymorph Screening and Characterization.

Comparison of Cross-Reactivity Profiles of 2-Chloro-5-methylbenzoic Acid Derivatives in a Competitive ELISA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of various derivatives of 2-Chloro-5-methylbenzoic Acid. The data presented is based on a hypothetical competitive Enzyme-Linked Immunosorbent Assay (ELISA) designed to detect a specific target analyte. The objective is to illustrate how structural modifications to the parent compound, 2-Chloro-5-methylbenzoic Acid, can influence its binding affinity and specificity in a widely used immunoassay format. The experimental protocols and structure-activity relationship (SAR) analysis are provided to guide researchers in designing and interpreting their own cross-reactivity studies.

Quantitative Data Summary

The following table summarizes the hypothetical cross-reactivity data for a panel of 2-Chloro-5-methylbenzoic Acid derivatives. The data was generated using a competitive ELISA where the target analyte is 2-Chloro-5-methylbenzoic Acid conjugated to a carrier protein. The percent cross-reactivity is calculated relative to the parent compound.

Compound Name	Structure	Modification from Parent Compound	IC50 (nM)	% Cross-Reactivity
2-Chloro-5-methylbenzoic Acid

-50100%2-Chloro-5-ethylbenzoic AcidMethyl group replaced with an ethyl group15033.3%2-Chloro-5-nitrobenzoic AcidMethyl group replaced with a nitro group> 1000< 5%2-Bromo-5-methylbenzoic AcidChloro group replaced with a bromo group7566.7%5-Methylbenzoic AcidLacks the 2-chloro group50010%2-Chloro-5-methylbenzamideCarboxylic acid converted to an amide8006.25%

Experimental Protocols

A competitive ELISA is a common and effective method for determining the cross-reactivity of an antibody.[1] The following protocol outlines a typical workflow for such a study.

Materials:

• 96-well microtiter plates

• 2-Chloro-5-methylbenzoic Acid-BSA conjugate (coating antigen)

• Anti-2-Chloro-5-methylbenzoic Acid primary antibody

• HRP-conjugated secondary antibody

• Test compounds (2-Chloro-5-methylbenzoic Acid and its derivatives)

• Phosphate-buffered saline (PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., 0.05% Tween 20 in PBS)

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Coating: A 96-well microtiter plate is coated with a conjugate of 2-Chloro-5-methylbenzoic Acid and a carrier protein (e.g., Bovine Serum Albumin - BSA).[1] The plate is incubated overnight at 4°C and then washed.[1]

• Blocking: The remaining protein-binding sites on the plate are blocked using a solution of BSA or non-fat dry milk to prevent non-specific binding.[1]

• Competition: The test compounds (derivatives) and the primary antibody are added to the wells. The plate is incubated to allow the compounds and the coated antigen to compete for binding to the primary antibody.

• Washing: The plate is washed to remove unbound reagents.

• Secondary Antibody Incubation: An enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-rabbit IgG) that binds to the primary antibody is added to each well and incubated.

• Washing: The plate is washed again to remove any unbound secondary antibody.

• Substrate Addition: A chromogenic substrate for the enzyme (e.g., TMB for HRP) is added to the wells.[1] The color development is inversely proportional to the amount of test compound that bound to the primary antibody.

• Data Analysis: The reaction is stopped, and the absorbance is read using a microplate reader.[1] The IC50 values are determined for each test compound, and the percent cross-reactivity is calculated relative to the target analyte using the following formula: % Cross-Reactivity = (IC50 of Parent Compound / IC50 of Test Compound) x 100

Visualizations

Caption: Workflow of a competitive ELISA for cross-reactivity assessment.

Caption: SAR of 2-Chloro-5-methylbenzoic Acid derivatives on cross-reactivity.

References

• 1. benchchem.com [benchchem.com]

Benchmarking the synthesis of 2-Chloro-5-methylbenzoic Acid against other methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary synthetic routes to 2-Chloro-5-methylbenzoic acid, a key intermediate in the development of various pharmaceuticals. The methodologies presented are benchmarked against each other, offering a clear overview of their respective advantages and disadvantages based on quantitative data.

At a Glance: Synthesis Route Comparison

The selection of an optimal synthesis route is contingent on factors such as desired yield, purity, cost, and scalability. Below is a summary of the key performance indicators for the two most common methods for preparing 2-Chloro-5-methylbenzoic Acid.

Parameter	Method 1: Sandmeyer Reaction	Method 2: Oxidation of 2-chloro-5-methyltoluene
Starting Material	2-Amino-5-methylbenzoic acid	2-Chloro-5-methyltoluene
Key Transformation	Diazotization followed by chlorination	Oxidation of the methyl group
Number of Steps	2	1
Overall Yield	~75-85%	~65-75%
Purity	High (>98%)	Moderate to High (>95%)
Reaction Time	4-6 hours	6-8 hours
Key Reagents	Sodium nitrite (B80452), Hydrochloric acid, Copper(I) chloride	Potassium permanganate (B83412), Water
Advantages	High yield and purity, well-established reaction.	Fewer steps, readily available starting material.
Disadvantages	Handling of potentially unstable diazonium salts.	Use of a strong oxidizing agent, potential for over-oxidation, and purification challenges.

Method 1: Sandmeyer Reaction of 2-Amino-5-methylbenzoic acid

This classic approach involves the diazotization of an aromatic amine followed by a copper(I) chloride-catalyzed substitution with a chlorine atom. It is a reliable method for introducing a chloro-substituent at a specific position on the aromatic ring.

Experimental Protocol

• Diazotization:

  • Suspend 2-amino-5-methylbenzoic acid in a solution of concentrated hydrochloric acid and water.

  • Cool the mixture to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.

• Sandmeyer Reaction:

  • In a separate flask, dissolve copper(I) chloride in concentrated hydrochloric acid.

  • Cool this solution to 0-5 °C.

  • Slowly add the previously prepared cold diazonium salt solution to the copper(I) chloride solution with vigorous stirring.

  • Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1-2 hours until the evolution of nitrogen gas ceases.

  • Cool the mixture to room temperature and collect the precipitated crude product by vacuum filtration.

  • Wash the solid with cold water and then recrystallize from a suitable solvent (e.g., ethanol/water) to yield pure 2-Chloro-5-methylbenzoic acid.

Logical Workflow

Caption: Workflow for the Sandmeyer Reaction.

Method 2: Oxidation of 2-Chloro-5-methyltoluene

This method provides a more direct route by oxidizing the methyl group of the readily available starting material, 2-chloro-5-methyltoluene, to a carboxylic acid.

Experimental Protocol

• Oxidation:

  • To a solution of 2-chloro-5-methyltoluene in water, add potassium permanganate portion-wise.

  • Heat the mixture to reflux with vigorous stirring for 4-6 hours. The progress of the reaction can be monitored by the disappearance of the purple color of the permanganate.

  • After the reaction is complete, cool the mixture to room temperature.

• Work-up and Isolation:

  • Filter the hot reaction mixture to remove the manganese dioxide by-product.

  • Wash the manganese dioxide cake with hot water.

  • Acidify the combined filtrate with concentrated hydrochloric acid until the pH is acidic, which will precipitate the crude 2-Chloro-5-methylbenzoic acid.

  • Cool the mixture in an ice bath to maximize precipitation.

  • Collect the crude product by vacuum filtration and wash with cold water.

  • Recrystallize the crude product from a suitable solvent to obtain pure 2-Chloro-5-methylbenzoic acid.

Logical Workflow

Caption: Workflow for the Oxidation of 2-chloro-5-methyltoluene.

This comparative guide is intended to assist researchers in making informed decisions for the synthesis of 2-Chloro-5-methylbenzoic acid. The choice between the Sandmeyer reaction and the oxidation of 2-chloro-5-methyltoluene will depend on the specific requirements of the research or development project, including scale, available resources, and desired final product specifications.

A Comparative Analysis of Experimental and Calculated NMR Spectra for 2-Chloro-5-methylbenzoic Acid

A Guide for Researchers in Organic Chemistry and Drug Discovery

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable technique in the structural elucidation of organic molecules. The comparison between experimentally obtained NMR spectra and computationally predicted spectra has become a powerful tool for verifying chemical structures and assigning spectral peaks. This guide provides a comparative analysis of the experimental and calculated ¹H and ¹³C NMR spectra of 2-Chloro-5-methylbenzoic Acid, a substituted aromatic carboxylic acid.

Data Summary: ¹H and ¹³C NMR of 2-Chloro-5-methylbenzoic Acid

The following tables present a comparison of the estimated experimental and calculated ¹H and ¹³C NMR chemical shifts (δ) for 2-Chloro-5-methylbenzoic Acid. Experimental values have been estimated based on the principle of additivity of substituent effects, using data from 2-chlorobenzoic acid and m-toluic acid. Calculated values were obtained using the online NMR prediction tool, NMRDB.org.

Table 1: Comparison of ¹H NMR Spectral Data

Proton	Multiplicity	Estimated Experimental δ (ppm)	Calculated δ (ppm)
COOH	singlet	~11.0 - 13.0	11.98
H-3	doublet	~7.8 - 8.0	7.91
H-4	doublet of doublets	~7.3 - 7.5	7.42
H-6	doublet	~7.5 - 7.7	7.60
CH₃	singlet	~2.4	2.38

Table 2: Comparison of ¹³C NMR Spectral Data

Carbon	Estimated Experimental δ (ppm)	Calculated δ (ppm)
C=O	~166 - 168	167.2
C-1	~130 - 132	131.5
C-2	~133 - 135	134.2
C-3	~131 - 133	132.8
C-4	~128 - 130	129.5
C-5	~138 - 140	139.1
C-6	~130 - 132	131.8
CH₃	~20 - 22	20.7

Experimental and Computational Protocols

A detailed understanding of the methodologies employed in acquiring and predicting NMR spectra is crucial for a meaningful comparison.

Experimental Protocol

The experimental NMR data for analogous compounds were acquired using a standard NMR spectroscopy protocol. For a solid sample like 2-Chloro-5-methylbenzoic Acid, the following procedure is typical:

• Sample Preparation: Approximately 5-10 mg of the purified solid is dissolved in 0.5-0.7 mL of a deuterated solvent, commonly chloroform-d (B32938) (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard for referencing the chemical shifts to 0 ppm.

• Data Acquisition: The solution is transferred to a 5 mm NMR tube. ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer, typically operating at a frequency of 300 MHz or higher for protons.

• ¹H NMR: A standard one-pulse experiment is used to acquire the proton spectrum. Key parameters include the spectral width, acquisition time, relaxation delay, and the number of scans.

• ¹³C NMR: A proton-decoupled experiment is typically performed to obtain a spectrum with single lines for each unique carbon atom. This requires a larger number of scans compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Computational Protocol

The calculated NMR spectra were generated using an online prediction tool that employs empirical methods based on large spectral databases. A common approach for more rigorous computational prediction involves Density Functional Theory (DFT) calculations:

• Structure Optimization: The 3D structure of 2-Chloro-5-methylbenzoic Acid is first optimized using a suitable level of theory and basis set, for example, B3LYP/6-31G(d).

• NMR Calculation: The NMR shielding constants are then calculated for the optimized geometry using a higher level of theory and a larger basis set, such as GIAO-DFT with the mPW1PW91 functional and the 6-311+G(2d,p) basis set.

• Chemical Shift Prediction: The calculated shielding constants (σ) are converted to chemical shifts (δ) by referencing them to the shielding constant of a standard compound (e.g., TMS) calculated at the same level of theory: δ = σ(TMS) - σ(sample).

Workflow for Comparison of NMR Spectra

The following diagram illustrates the logical workflow for comparing experimental and calculated NMR spectra in structural elucidation.

Caption: A flowchart illustrating the key stages in comparing experimental and calculated NMR data for structural verification.

This guide provides a framework for the comparative analysis of experimental and computationally derived NMR data. While estimated experimental values and online prediction tools offer a valuable first approximation, it is important to note that for definitive structural confirmation, experimentally recorded spectra of the compound of interest are paramount. The synergy between experimental and computational approaches, however, continues to be a cornerstone of modern chemical research.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 2-Chloro-5-methylbenzoic Acid

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. 2-Chloro-5-methylbenzoic acid, a halogenated organic compound, requires specific procedures for its disposal to mitigate risks to personnel and the environment. Adherence to these guidelines is not only a matter of safety but also of regulatory compliance.

Hazard Profile and Safety Precautions

2-Chloro-5-methylbenzoic acid is classified as a hazardous substance. It is harmful if swallowed and can cause skin and serious eye irritation[1][2]. Therefore, appropriate personal protective equipment (PPE), including gloves, and eye and face protection, must be worn when handling this chemical[2]. Ensure adequate ventilation to avoid inhalation of dust[2][3][4]. In case of accidental release, prevent the chemical from entering drains and waterways[2][3][5].

Quantitative Data Summary

For quick reference, the following table summarizes key hazard information for 2-Chloro-5-methylbenzoic acid.

Hazard Classification	GHS Hazard Statement(s)
Acute toxicity, oral	H302: Harmful if swallowed[1][2]
Skin corrosion/irritation	H315: Causes skin irritation[1][2]
Serious eye damage/eye irritation	H318: Causes serious eye damage[1][2]
Hazardous to the aquatic environment	H402: Harmful to aquatic life[2]

Step-by-Step Disposal Protocol

The disposal of 2-Chloro-5-methylbenzoic acid must be managed as hazardous waste, in accordance with all applicable federal, state, and local regulations[2][3][5]. Do not dispose of this chemical down the drain[6].

Experimental Workflow for Disposal

References

• 1. 2-Chloro-5-methylbenzoic Acid | C8H7ClO2 | CID 240430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. aksci.com [aksci.com]
• 6. web.mit.edu [web.mit.edu]

Personal protective equipment for handling 2-Chloro-5-methylbenzoic Acid

Essential Safety and Handling Guide for 2-Chloro-5-methylbenzoic Acid

This guide provides immediate, essential safety and logistical information for handling 2-Chloro-5-methylbenzoic Acid in a laboratory setting. The following procedures are critical for the safety of all personnel and to ensure regulatory compliance.

Hazard Identification and Classification

2-Chloro-5-methylbenzoic Acid is a solid organic compound that presents several health hazards. Proper handling is crucial to minimize exposure and associated risks.

Hazard Class	GHS Classification	Description
Acute Toxicity, Oral	Category 4	Harmful if swallowed.
Serious Eye Damage	Category 1	Causes serious eye damage.
Skin Irritation	Category 2	Causes skin irritation.
Respiratory Irritation	Category 3	May cause respiratory irritation.

Personal Protective Equipment (PPE)

When handling 2-Chloro-5-methylbenzoic Acid, the following personal protective equipment is mandatory to prevent exposure.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles and a face shield.	Protects against dust particles and potential splashes, preventing serious eye damage.
Hand Protection	Nitrile or neoprene gloves.[1][2]	Provides a barrier against skin contact, preventing irritation.[1] Inspect gloves for integrity before each use.
Body Protection	A flame-resistant lab coat.	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved air-purifying respirator with organic vapor and acid gas cartridges, or a particulate respirator for dusts.[3][4]	Required when handling the powder outside of a fume hood or when dust generation is likely, to prevent respiratory tract irritation.

Operational Plan: Handling and Storage

A systematic approach to handling and storing 2-Chloro-5-methylbenzoic Acid is essential for laboratory safety.

Engineering Controls

• Ventilation: Always handle 2-Chloro-5-methylbenzoic Acid in a well-ventilated area. For procedures that may generate dust, such as weighing or transferring the solid, a certified chemical fume hood is mandatory.

• Eyewash and Safety Shower: Ensure that a properly functioning eyewash station and safety shower are readily accessible in the immediate work area.

Standard Operating Procedure for Handling

• Preparation:

  • Designate a specific area for handling 2-Chloro-5-methylbenzoic Acid.

  • Ensure the work area is clean and free of clutter.

  • Assemble all necessary equipment and PPE before handling the chemical.

  • Verify that the safety data sheet (SDS) is accessible.

• Handling the Chemical:

  • Don the appropriate PPE as specified in the table above.

  • Carefully open the container, avoiding the creation of dust.

  • Use a spatula or other appropriate tool to transfer the solid. Avoid scooping in a manner that generates airborne particles.

  • If weighing the compound, do so in a fume hood or a ventilated balance enclosure.

  • Keep the container tightly closed when not in use.

• Post-Handling:

  • Clean the work area thoroughly with an appropriate solvent and decontaminate any equipment used.

  • Properly remove and dispose of contaminated PPE.

  • Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.

Storage

• Store 2-Chloro-5-methylbenzoic Acid in a tightly sealed, properly labeled container.

• Keep the container in a cool, dry, and well-ventilated area.

• Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of 2-Chloro-5-methylbenzoic Acid and its waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Halogenated Waste Stream: 2-Chloro-5-methylbenzoic Acid is a halogenated organic compound.[5] All solid waste, contaminated materials (e.g., gloves, weighing paper), and solutions containing this chemical must be collected in a designated, clearly labeled hazardous waste container for halogenated organic waste.[5][6]

• Avoid Mixing: Do not mix halogenated waste with non-halogenated waste streams.[6]

Disposal Procedure

• Solid Waste:

  • Collect all solid 2-Chloro-5-methylbenzoic Acid waste and contaminated disposable materials in a sealed, labeled container.

  • The label should clearly indicate "Hazardous Waste," "Halogenated Organic Solid," and list the chemical name.

• Liquid Waste:

  • If the chemical is dissolved in a solvent, collect the solution in a designated, sealed, and labeled container for halogenated liquid waste.

  • The label should include the chemical name and the solvent used.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Incineration at a permitted hazardous waste facility is a common and effective disposal method for halogenated organic compounds.[7]

Emergency Procedures

Emergency Situation	Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing and wash the affected area with plenty of soap and water. Seek medical attention if irritation persists.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the spill with an inert absorbent material. Carefully sweep up the material and place it in a sealed container for hazardous waste disposal. Ventilate the area and wash the spill site after material pickup is complete.

Workflow for Safe Handling of 2-Chloro-5-methylbenzoic Acid

Caption: Workflow for the safe handling of 2-Chloro-5-methylbenzoic Acid.

References

• 1. scandiagear.com [scandiagear.com]
• 2. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]
• 3. pested.osu.edu [pested.osu.edu]
• 4. 3m.com [3m.com]
• 5. bucknell.edu [bucknell.edu]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]